1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde

• CAS: 79138-28-6

Core Science & Biosynthesis

A Senior Application Scientist's Field Guide for Researchers and Drug Development Professionals

An In-depth Technical Guide to 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde (CAS: 79138-28-6)

Introduction: The Strategic Value of a Versatile Heterocyclic Scaffold

In the landscape of medicinal chemistry and organic synthesis, the pyridine ring system is a cornerstone scaffold, integral to numerous therapeutic agents due to its unique electronic properties and ability to engage in hydrogen bonding.[1] Within this class, 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde (also known as N-Methyl-3-formyl-2(1H)-pyridone) emerges as a particularly valuable building block. Its bifunctional nature, featuring both an electrophilic aldehyde and a conjugated pyridone system, provides a rich platform for chemical elaboration. This guide offers a comprehensive technical overview of this compound, moving from its fundamental properties to its synthesis, reactivity, and strategic application in the development of novel, biologically active molecules. The insights provided herein are curated to empower researchers to harness the full potential of this versatile intermediate.

Section 1: Core Molecular Profile

A foundational understanding of a compound's physical and chemical properties is paramount for its effective use in any research or development workflow. The key identifiers and characteristics of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde are summarized below.

Table 1: Chemical and Physical Properties

Property	Value	Source(s)
CAS Number	79138-28-6	[2][3][4]
IUPAC Name	1-methyl-2-oxopyridine-3-carbaldehyde	[2][3][4]
Synonyms	N-Methyl-3-formyl-2(1H)-pyridone, 1-methyl-2-oxo-3-pyridinecarboxaldehyde	[4][5]
Molecular Formula	C₇H₇NO₂	[2][4]
Molecular Weight	137.14 g/mol	[2][4]
Appearance	Light yellow to yellow solid	[5]
Purity	Typically ≥98%	[3]
Canonical SMILES	CN1C=CC=C(C1=O)C=O	[2][3]
InChI Key	XOMXAUOIYFSKIE-UHFFFAOYSA-N	[2][3][4]
Predicted Boiling Point	331.0±35.0 °C	[5]
Predicted Density	1.304±0.06 g/cm³	[5]

| Storage Temperature | 2-8°C, preferably under an inert atmosphere (e.g., nitrogen) |[5] |

Section 2: Synthesis Strategies and Mechanistic Rationale

The synthesis of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde and its analogs often leverages classical condensation and cyclization reactions. A prevalent and efficient approach involves the use of Meldrum's acid, a highly versatile reagent in heterocyclic chemistry.[2][6]

Synthesis via Meldrum's Acid Derivative

This pathway demonstrates a robust method for constructing the pyridone ring system. The rationale behind using Meldrum's acid lies in its high acidity and ability to act as a potent C-nucleophile after deprotonation, facilitating subsequent cyclization.

Workflow: Synthesis of a 2-Oxo-Dihydropyridine Scaffold

Caption: Generalized workflow for synthesizing 2-oxo-dihydropyridine derivatives.[6]

Experimental Causality:

• Formation of the Enamine Intermediate: The reaction of Meldrum's acid with triethyl orthoformate and an amine (like aniline) creates a key aminomethylidene derivative.[6] This step effectively installs a masked aldehyde equivalent and an amino group, primed for cyclization.

• Base-Catalyzed Cyclization: The addition of an active methylene nitrile (e.g., cyanoacetamide) and a base initiates the core reaction. The base deprotonates the active methylene compound, which then acts as a nucleophile, attacking the Meldrum's acid derivative. This is followed by an intramolecular cyclization.[6]

• Acidification and Product Formation: Subsequent acidification of the reaction mixture leads to the final 2-oxo-1,2-dihydropyridine product.[6] While the specific methylation to achieve the title compound is a subsequent or modified step, this core reaction highlights the fundamental logic of building the heterocyclic system.

Other reported synthetic routes include the cyclization of enaminones and the oxidation of corresponding dihydropyridines, offering alternative strategies depending on precursor availability.[2]

Section 3: Chemical Reactivity and Mechanistic Pathways

The synthetic utility of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde stems directly from the reactivity of its aldehyde group, which is significantly influenced by the electron-withdrawing nature of the adjacent pyridone ring.[2]

Nucleophilic Addition to the Aldehyde

The carbonyl carbon of the aldehyde is highly electrophilic, making it a prime target for nucleophiles. This reaction proceeds through a classic tetrahedral intermediate.[2] This reactivity is the gateway to a vast array of functionalized derivatives.

Mechanism: Nucleophilic Addition at the C3-Aldehyde

Caption: General mechanism of nucleophilic addition to the aldehyde functionality.[2]

Condensation Reactions: Building Complexity

A key application of this reactivity is in condensation reactions, particularly with amine-containing nucleophiles to form imines (Schiff bases). This is a foundational step for creating ligands for coordination chemistry and for synthesizing thiosemicarbazones, a class of compounds known for significant biological activity.[2][7]

• With Amines: Forms imines.

• With Alcohols: Yields acetals, which can serve as protecting groups.[2]

• With Thiosemicarbazide: Produces thiosemicarbazones, which are potent metal chelators and have shown cytotoxic effects against cancer cell lines.[7]

Section 4: Applications in Drug Discovery and Medicinal Chemistry

The true value of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde is realized in its role as a versatile precursor for molecules with therapeutic potential.

Scaffold for Biologically Active Molecules

The pyridone core is a privileged structure in medicinal chemistry. By modifying the C3-aldehyde position, researchers can systematically explore structure-activity relationships (SAR).

Workflow: From Core Scaffold to Bioactive Derivatives

Caption: Synthetic pathways from the core aldehyde to diverse bioactive compounds.[2][7]

Known and Potential Biological Activities

• Antimicrobial Properties: Derivatives have demonstrated activity against various bacterial strains.[2]

• Antioxidant Activity: The heterocyclic structure may enable it to act as a scavenger of free radicals.[2]

• Cytotoxic Effects: This is one of the most promising areas. Analogs, particularly thiosemicarbazones and their metal complexes (e.g., with Copper(II)), have shown high cytotoxicity against human tumor cells, with an ability to circumvent cisplatin resistance.[7] The mechanism is often linked to the chelation of metal ions crucial for cellular processes.[8]

Section 5: Field-Proven Experimental Protocol

To ensure this guide is immediately applicable, the following section details a representative experimental protocol, adapted from established literature for analogous compounds, for the synthesis of a thiosemicarbazone derivative.[7]

Protocol: Synthesis of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde thiosemicarbazone

Self-Validation System: The success of this reaction can be validated at multiple stages. The formation of a precipitate is a strong visual indicator. The final product's identity and purity should be confirmed by melting point analysis, TLC, and spectroscopic methods (¹H NMR, IR). The IR spectrum is particularly diagnostic, showing the disappearance of the aldehyde C=O stretch and the appearance of C=N and N-H stretches.

Methodology:

• Reagent Preparation:

  • In a 100 mL round-bottom flask, dissolve 1.37 g (0.01 mol) of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde in 40 mL of warm methanol.

  • In a separate beaker, dissolve 0.91 g (0.01 mol) of thiosemicarbazide in 40 mL of warm methanol. A few drops of acetic acid can be added to catalyze the reaction.

• Condensation Reaction:

  • Add the thiosemicarbazide solution to the stirred solution of the aldehyde.

  • Fit the flask with a reflux condenser and heat the mixture to reflux. A precipitate is expected to form during this time.

  • Maintain reflux for 1-2 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., with a 1:1 ethyl acetate:petroleum ether mobile phase) until the starting aldehyde spot is consumed.

• Product Isolation and Purification:

  • After the reaction is complete, cool the mixture to room temperature, then further cool in an ice bath to maximize precipitation.

  • Collect the solid product by vacuum filtration using a Büchner funnel.

  • Wash the filtered solid sequentially with cold methanol and then diethyl ether to remove any unreacted starting materials and impurities.

  • Dry the product under vacuum to yield the final thiosemicarbazone.

Section 6: Safety and Handling

Professional laboratory practice dictates careful handling of all chemical reagents.

• Hazard Profile: This compound is classified as an irritant. GHS Hazard statements indicate it causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[9]

• Precautionary Measures:

  • Always handle in a well-ventilated fume hood.

  • Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile).

  • Avoid inhalation of dust and direct contact with skin and eyes.

  • In case of contact, wash the affected area thoroughly with water. Seek medical attention if irritation persists.

Conclusion

1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde is more than a simple chemical intermediate; it is a strategic entry point into a rich chemical space of potential therapeutic agents. Its robust synthesis, predictable reactivity, and the proven biological activity of its derivatives make it a high-value tool for researchers in organic synthesis and drug discovery. Understanding the mechanistic principles behind its reactions allows for rational design of novel molecular entities with tailored properties, from anticancer agents to new antimicrobial compounds.

References

• NIST. 3-Pyridinecarboxaldehyde, 1,2-dihydro-1-methyl-2-oxo-. [Link]

• MDPI. (2002). Synthesis of New 2-Oxo-1,2-Dihydropyridine-3-Carboxylic Acid Derivatives. [Link]

• MDPI. (2018). Synthesis, Characterization and Biological Activity of Novel Cu(II) Complexes of 6-Methyl-2-Oxo-1,2-Dihydroquinoline-3-Carbaldehyde-4n-Substituted Thiosemicarbazones. [Link]

• PubChem. 5-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde. [Link]

• ACS Publications. Synthesis and antitumor activity of amino derivatives of pyridine-2-carboxaldehyde thiosemicarbazone. [Link]

• Dovepress. (2021). The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design. [Link]

• PMC. Synthesis, characterization and biological evaluation of dihydropyrimidine derivatives. [Link]

• PMC. (2020). Recent Advances in the Synthesis of Perimidines and their Applications. [Link]

• PubChem. 1-Methyl-1H-pyrrole-2-carbaldehyde. [Link]

• NIH. 3-(4-Fluorophenyl)imidazo[1,2-a]pyridine-2-carbaldehyde. [Link]

• ResearchGate. (2023). A copper(ii) complex containing pyridine-2-carbaldehyde and its direct binding onto ethylenediamine functionalized with Fe3O4@SiO2 nanoparticles for catalytic applications. [Link]

• ResearchGate. (2025). Synthesis, crystal structure and pharmacological evaluation of two new Cu(II) complexes of 2-oxo-1,2-dihydroquinoline-3-carbaldehyde (benzoyl) hydrazone: A comparative investigation. [Link]

• ResearchGate. (2025). 2-(Methylthio)-4-morpholino-6-thioxo-1,6-dihydropyrimidine-5-carbaldehyde as a Scaffold for Discovery of PI3K Inhibitor. [Link]

• MDPI. (2009). Condensation Reactions of 3-Oxo-2-arylhydrazonopropanals with Active Methylene Reagents. [Link]

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1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde molecular weight and formula

An In-Depth Technical Guide to 1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde for Advanced Research

Authored by a Senior Application Scientist

This guide serves as a comprehensive technical resource for researchers, medicinal chemists, and drug development professionals working with 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde. We will delve into its fundamental physicochemical properties, synthesis, reactivity, and its burgeoning applications as a pivotal intermediate in modern pharmacology. The insights provided herein are grounded in established chemical principles and validated experimental findings, aiming to empower scientists to leverage this versatile molecule to its full potential.

Core Molecular Profile and Physicochemical Properties

1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde, also known by its synonym N-Methyl-3-formyl-2(1H)-pyridone, is a heterocyclic organic compound featuring a pyridone core functionalized with a reactive aldehyde group.[1] This unique structural arrangement of a lactam within an aromatic ring system, combined with the electrophilic formyl group, makes it a highly valuable and reactive building block in organic synthesis.[1]

The compound's key identifiers and properties are summarized below for quick reference.

Property	Value	Source(s)
Molecular Formula	C₇H₇NO₂	[1][2]
Molecular Weight	137.14 g/mol	[1][2][3][4]
IUPAC Name	1-methyl-2-oxopyridine-3-carbaldehyde	[1][2]
CAS Number	79138-28-6	[1][2]
Canonical SMILES	CN1C=CC=C(C1=O)C=O	[1][2]
InChI Key	XOMXAUOIYFSKIE-UHFFFAOYSA-N	[1][2]
Appearance	Solid (Typical)	[2]

Synthesis and Manufacturing: Strategic Pathways

The synthesis of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde can be achieved through several established routes. The choice of method often depends on the availability of starting materials, desired scale, and purity requirements. The primary strategies include the cyclization of acyclic precursors and the oxidation of pre-formed pyridine rings.[1]

Common Synthetic Approaches:

• Cyclization of Enaminones: This is a frequently employed method involving the acid-catalyzed cyclization of enaminones with appropriate aldehyde or ketone precursors.[1] The rationale behind this approach lies in the facile formation of the stable pyridone ring system from flexible acyclic starting materials.

• Oxidation of Dihydropyridines: Pre-synthesized dihydropyridines can be oxidized using potent oxidizing agents like chromium trioxide or potassium permanganate to yield the target 2-oxo derivative.[1] This method is chosen when the corresponding dihydropyridine is readily accessible.

• Condensation with Meldrum's Acid Derivatives: A fundamental approach in heterocyclic chemistry involves the use of Meldrum's acid derivatives in condensation reactions, which proceed under mild conditions to form the pyridone scaffold.[1][5]

Below is a generalized workflow illustrating a common synthetic strategy.

Caption: Generalized workflow for the synthesis of the target compound.

Chemical Reactivity and Mechanistic Insights

The reactivity of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde is dominated by the aldehyde group at the C3 position. This formyl group is a potent electrophilic center, a characteristic that is significantly amplified by the electron-withdrawing nature of the adjacent pyridone ring system.[1] This electronic property makes the molecule highly susceptible to attack by a wide range of nucleophiles.

Key Reactions:

• Nucleophilic Addition: The cornerstone of its reactivity, this mechanism proceeds via the attack of a nucleophile on the carbonyl carbon of the aldehyde, leading to a tetrahedral alkoxide intermediate which is subsequently protonated.[1] This pathway is fundamental to reactions like imine and acetal formation.

• Condensation Reactions: It readily undergoes condensation with primary amines to form stable imines (Schiff bases) or with alcohols to yield acetals.[1] These reactions are pivotal for introducing molecular diversity and are widely used in the synthesis of pharmaceutical derivatives.

• Cyclocondensation Reactions: The compound serves as a versatile C3 building block in multicomponent reactions, such as the Hantzsch pyridine synthesis, to construct more complex heterocyclic scaffolds.[1]

Caption: Mechanism of nucleophilic addition to the aldehyde group.

Applications in Research and Drug Development

This pyridone derivative is not merely a synthetic curiosity; it is a key intermediate in the development of a wide array of bioactive molecules and functional materials.[1]

• Pharmaceutical Intermediates: It is a crucial precursor for synthesizing pharmaceuticals, notably as a scaffold for nicotinamide analogs and various kinase inhibitors, which are significant in oncology research.[3] Its structure is a component of molecules designed for antiviral and anticancer activities.[3]

• Heterocyclic Synthesis: As a functionalized building block, it enables the construction of diverse and complex heterocyclic systems, including pyrimidines and pyrazoles, which are prevalent motifs in medicinal chemistry.[1]

• Coordination Chemistry: The presence of nitrogen and oxygen atoms capable of electron donation allows the compound to function as a ligand in the formation of coordination complexes with various metals.[1]

• Biological Probes: Its reactivity and structural features make it a valuable tool for researchers studying biological pathways and enzymatic mechanisms.[1]

Biological Profile and Pharmacological Potential

While the molecule itself is primarily used as an intermediate, derivatives synthesized from it have demonstrated a range of interesting biological activities.

• Antimicrobial Activity: Certain derivatives have shown promising activity against various bacterial strains, highlighting their potential as a scaffold for new antimicrobial agents.[1]

• Antioxidant Properties: The core structure is capable of acting as a scavenger of free radicals, suggesting a potential role in mitigating oxidative stress.[1]

• Cytotoxic Effects: Preliminary research has indicated that some derivatives exhibit cytotoxicity against specific cancer cell lines, making this scaffold a point of interest for the development of novel anticancer therapeutics.[1]

Experimental Protocol: Synthesis of a Schiff Base Derivative

To ensure the trustworthiness and reproducibility of research, a detailed experimental protocol for a representative reaction is provided. This procedure outlines the condensation of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde with a primary amine to form an imine (Schiff base).

Objective: To synthesize an N-substituted imine derivative via condensation.

Materials:

• 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde (1.0 eq)

• Substituted Aniline (e.g., 4-fluoroaniline) (1.05 eq)

• Absolute Ethanol (as solvent)

• Glacial Acetic Acid (catalytic amount)

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Magnetic stirrer and heating mantle

• TLC plates (silica gel) for reaction monitoring

Procedure:

• Reactant Setup: Dissolve 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde (1.0 eq) in absolute ethanol in a round-bottom flask equipped with a magnetic stir bar.

• Addition of Amine: To the stirring solution, add the substituted aniline (1.05 eq).

• Catalyst Addition: Add 2-3 drops of glacial acetic acid to the mixture to catalyze the condensation reaction. The acid protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon.

• Reaction Conditions: Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 78 °C for ethanol).

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) every 30 minutes until the starting aldehyde spot is no longer visible.

• Workup: Once the reaction is complete, cool the mixture to room temperature. The product may precipitate out of the solution. If not, reduce the solvent volume under reduced pressure.

• Isolation and Purification: Filter the solid precipitate and wash it with cold ethanol to remove unreacted starting materials and impurities. If necessary, the crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol or ethyl acetate) to yield the pure imine product.

• Characterization: Confirm the structure and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Conclusion

1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde is a molecule of significant strategic importance in synthetic and medicinal chemistry. Its well-defined reactivity, centered on the electrophilic aldehyde group, combined with its stable heterocyclic core, provides a robust platform for the synthesis of diverse and complex molecular architectures. For researchers in drug discovery, this compound represents a key intermediate for accessing novel chemical space and developing next-generation therapeutics. Continued exploration of its synthetic utility is certain to yield further innovations in pharmacology and materials science.

References

• 1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde. MySkinRecipes. [Link]

• 5-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde. PubChem. [Link]

• Synthesis of New 2-Oxo-1,2-Dihydropyridine-3-Carboxylic Acid Derivatives. (2002). MDPI. [Link]

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• 4. 5-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde | C7H7NO2 | CID 70701043 - PubChem [pubchem.ncbi.nlm.nih.gov]
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IUPAC name for 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde

An In-Depth Technical Guide to 1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde: Synthesis, Reactivity, and Applications in Drug Discovery

Authored by a Senior Application Scientist

This technical guide provides a comprehensive overview of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde, a heterocyclic building block of significant interest in medicinal chemistry and organic synthesis. We will delve into its structural characteristics, validated synthesis protocols, key reactivity patterns, and its established role as a versatile precursor for a wide range of biologically active molecules. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique chemical attributes of this compound in their research and development pipelines.

Compound Identification and Physicochemical Properties

1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde, also known by its IUPAC name 1-methyl-2-oxopyridine-3-carbaldehyde, is a bifunctional organic molecule.[1][2] Its structure features a pyridone core, which is a common scaffold in numerous pharmaceuticals, and a highly reactive aldehyde group.[3] This combination of a nucleophilic/H-bonding lactam moiety and an electrophilic aldehyde makes it a valuable intermediate for constructing complex molecular architectures.

The core properties of this compound are summarized in the table below for quick reference.

Property	Value	Source(s)
IUPAC Name	1-methyl-2-oxopyridine-3-carbaldehyde	[1][2]
CAS Number	79138-28-6	[1][2]
Molecular Formula	C₇H₇NO₂	[1]
Molecular Weight	137.14 g/mol	[1]
Canonical SMILES	CN1C=CC=C(C1=O)C=O	[1][2]
InChI Key	XOMXAUOIYFSKIE-UHFFFAOYSA-N	[1][2]
Appearance	Solid	[2]
Purity	Typically ≥98%	[2]

Synthesis Methodologies: A Strategic Perspective

The synthesis of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde can be approached through several strategic routes. The choice of method is often dictated by the availability of starting materials, desired scale, and laboratory capabilities. The primary goal is the efficient construction of the substituted pyridone ring.

Cyclization of Enaminones

A prevalent and highly effective method involves the cyclization of enaminones with aldehyde or ketone precursors under acidic conditions.[1] This approach is favored for its modularity, allowing for the introduction of various substituents. The mechanism relies on the formation of a vinylogous amide system which, upon activation, undergoes an intramolecular cyclization followed by dehydration to yield the stable pyridone ring.

Oxidation of Dihydropyridines

Another established route begins with a corresponding 1-methyl-1,2-dihydropyridine precursor.[1] Subsequent oxidation using controlled oxidizing agents, such as chromium trioxide or potassium permanganate, selectively converts the dihydropyridine to the more stable aromatic 2-pyridone system.[1] The causality here is critical: reaction conditions must be carefully managed to prevent over-oxidation of the aldehyde functionality.

Synthesis via Meldrum's Acid Derivatives

A versatile strategy in heterocyclic chemistry involves the use of Meldrum's acid (2,2-dimethyl-1,3-dioxane-4,6-dione).[4] Condensation of Meldrum's acid derivatives is a cornerstone for creating pyridone scaffolds.[1] For instance, reacting an aminomethylene derivative of Meldrum's acid with active methylene compounds can lead to the formation of the core 2-oxo-pyridine ring system, which can then be further functionalized.[4]

Caption: Key synthetic routes to the target compound.

Chemical Reactivity and Mechanistic Insights

The synthetic utility of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde stems from the reactivity of its aldehyde group, which is significantly influenced by the electron-withdrawing nature of the pyridone ring.

Nucleophilic Addition to the Aldehyde

The carbonyl carbon of the aldehyde is a potent electrophilic center.[1] It readily undergoes nucleophilic addition reactions with a wide range of nucleophiles (e.g., organometallics, amines, alcohols, thiols). The reaction proceeds via a classic tetrahedral alkoxide intermediate, which is then protonated to yield the final addition product.[1] This reactivity is the foundation for most of its applications as a building block.

Caption: Mechanism of nucleophilic addition to the aldehyde.

Condensation Reactions

The aldehyde functionality is ideal for condensation reactions. For example, reaction with primary amines yields Schiff bases (imines), while reaction with active methylene compounds (e.g., malononitrile, ethyl cyanoacetate) in Knoevenagel-type condensations provides a route to more complex, conjugated systems. These reactions are fundamental for extending the molecular framework.[1]

Solvent Effects

The kinetics and selectivity of reactions involving this compound are markedly influenced by the solvent.[1] Polar aprotic solvents like DMF or acetonitrile can stabilize charged intermediates and transition states, often accelerating the rate of nucleophilic additions.[1] This is a critical consideration for optimizing reaction protocols.

Applications in Drug Discovery and Development

The pyridine and dihydropyridine scaffolds are instrumental in medicinal chemistry, with numerous FDA-approved drugs containing these motifs.[3] 1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde serves as a key starting material for several important classes of therapeutic agents.

• Pharmaceutical Intermediates : It is a foundational precursor for a variety of more complex pharmaceutical compounds.[1]

• Kinase Inhibitors : The pyridone core is a privileged scaffold for designing kinase inhibitors. The aldehyde group provides a convenient handle for elaboration into structures that can interact with the ATP-binding pocket of kinases.[5]

• Antiviral and Anticancer Agents : Derivatives prepared from this aldehyde have shown potential antiviral and anticancer activities in preliminary studies, making it a valuable starting point for hit-to-lead campaigns.[1][5]

• Heterocyclic Synthesis : It is used as a building block for constructing other heterocyclic systems like pyrimidines and pyrazoles.[1]

Caption: Use of the title compound in a drug discovery workflow.

Experimental Protocol: Knoevenagel Condensation

This protocol provides a self-validating, step-by-step methodology for a representative Knoevenagel condensation reaction, a common and powerful transformation for this aldehyde.

Objective: To synthesize Ethyl 2-cyano-3-(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)acrylate.

Materials:

• 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde (1.0 eq)

• Ethyl cyanoacetate (1.1 eq)

• Piperidine (0.1 eq, catalyst)

• Ethanol (Anhydrous, as solvent)

• Magnetic stirrer and hotplate

• Round-bottom flask with reflux condenser

• TLC plates (Silica gel 60 F254)

Procedure:

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde (e.g., 1.37 g, 10 mmol).

• Solvent and Reagent Addition: Add 20 mL of anhydrous ethanol to dissolve the starting material. To this solution, add ethyl cyanoacetate (e.g., 1.24 g, 11 mmol).

• Catalyst Addition: Add piperidine (e.g., 0.085 g, 1 mmol) dropwise to the stirring solution. The addition of a base catalyst is crucial as it deprotonates the active methylene compound, generating the nucleophile.

• Reaction Execution: Attach a reflux condenser and heat the mixture to reflux (approx. 80°C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 1:1 Hexane:Ethyl Acetate). The disappearance of the starting aldehyde spot indicates reaction completion, typically within 2-4 hours.

• Work-up and Isolation: Once the reaction is complete, cool the mixture to room temperature. A precipitate of the product may form. If so, collect the solid by vacuum filtration. If no precipitate forms, reduce the solvent volume under reduced pressure.

• Purification: Wash the collected solid with cold ethanol to remove residual impurities. The product can be further purified by recrystallization from ethanol to yield the desired acrylate product as a solid.

• Characterization: Confirm the structure and purity of the final product using standard analytical techniques (¹H NMR, ¹³C NMR, MS, IR).

Biological Profile and Future Perspectives

While primarily valued as a synthetic intermediate, 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde and its immediate derivatives have shown intriguing biological activities that warrant further investigation.

• Antimicrobial Properties : Some derivatives have demonstrated activity against bacterial strains, suggesting potential for development as novel antibacterial agents.[1]

• Antioxidant Activity : The pyridone structure may allow it to function as a free radical scavenger, offering potential protective effects against oxidative stress.[1]

• Cytotoxic Effects : Preliminary studies have indicated cytotoxicity against specific cancer cell lines.[1] Further exploration is needed to determine the mechanism of action and potential for development as an anticancer therapeutic.[1]

• Enzyme Inhibition : There is evidence to suggest that the compound may inhibit certain enzymes, a property that could be exploited in various therapeutic areas.[1]

Future research should focus on expanding the library of derivatives and conducting systematic screening to fully elucidate the therapeutic potential of this versatile scaffold.

References

• Smolecule. (2023, August 15). 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde. Link

• Fluorochem. (n.d.). 1-methyl-2-oxo-1,2-dihydro-3-pyridinecarbaldehyde. Link

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Biological activity of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde derivatives

An In-Depth Technical Guide to the Biological Activity of 1-Methyl-2-Oxo-1,2-Dihydropyridine-3-Carbaldehyde Derivatives

Authored by: A Senior Application Scientist

Executive Summary

The 2-pyridone scaffold is a privileged heterocyclic motif that forms the core of numerous natural products and FDA-approved pharmaceuticals.[1][2][3] This guide focuses on a specific, highly versatile member of this class: 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde (C₇H₇NO₂, MW: 137.14 g/mol ) and its derivatives.[4] The inherent chemical reactivity of the aldehyde group at the 3-position provides a strategic handle for synthetic elaboration, enabling the creation of diverse molecular libraries.[4] This document synthesizes current research to provide an in-depth exploration of the synthesis, multifaceted biological activities, and structure-activity relationships of these compounds, offering valuable insights for researchers in drug discovery and medicinal chemistry.

The Core Scaffold: Synthesis and Reactivity

The therapeutic potential of any compound class begins with its synthetic accessibility. The 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde scaffold can be prepared through several established routes, including the classical condensation of Meldrum's acid derivatives, cyclization of enaminones, and oxidation of dihydropyridines.[4][5] Modern microwave-assisted protocols offer enhanced efficiency and sustainability for these syntheses.[4]

The primary locus of reactivity is the electrophilic aldehyde at the C3 position. This functionality is activated by the electron-withdrawing nature of the pyridone ring, making it highly susceptible to nucleophilic addition reactions.[4] This reactivity is the cornerstone of derivatization, allowing for the systematic modification of the core structure to probe biological interactions and optimize therapeutic activity.

Caption: Generalized Synthetic Workflow.

Anticancer Activity: A Primary Therapeutic Avenue

The most extensively documented biological activity of 2-pyridone derivatives is their potent antiproliferative effect against a wide range of human cancer cell lines.[6][7][8] Research has demonstrated significant cytotoxic activity, often with IC₅₀ values in the low micromolar range, rivaling or exceeding established chemotherapeutic agents like doxorubicin in some cases.[9][10]

Mechanisms of Action

The anticancer effects are not monolithic but are exerted through multiple, often interconnected, cellular pathways.

• Induction of Apoptosis: Many 2-pyridone derivatives are strong inducers of programmed cell death (apoptosis) in cancer cells.[1][11] This is a critical mechanism for eliminating malignant cells without inducing a significant inflammatory response.

• Cell Cycle Arrest: Certain derivatives have been shown to halt cancer cell proliferation by inducing cell cycle arrest, commonly at the G2/M phase.[11] This is often linked to the modulation of key regulatory proteins like p53 and cyclin D1.[11]

• Kinase Inhibition: The dysregulation of protein kinases is a hallmark of cancer. Several 2-pyridone derivatives function as potent kinase inhibitors, targeting crucial signaling molecules like VEGFR-2 and HER-2, which are involved in tumor angiogenesis and proliferation.[2][11]

• Enzyme Inhibition: Other enzymatic targets have been identified, including Matrix Metalloproteinases (MMPs), which are key to cancer cell invasion and metastasis.[6]

Caption: Key Anticancer Mechanisms.

Quantitative Data Summary

The following table summarizes the in vitro cytotoxic activity of representative 2-pyridone derivatives against various human cancer cell lines.

Compound Class/Derivative	Cancer Cell Line	IC₅₀ (µM)	Reference
6-amino-5-cyano-2-oxo-dihydropyridine	HEPG2 (Liver)	19.2	[9][10]
6-amino-5-cyano-2-oxo-dihydropyridine	EAC (Ascites)	20.77	[9][10]
Substituted 2-pyridone (A9)	HT-29 (Colon)	20.77	[6]
N,N-dimethyl & methyl substituted pyridones	HepG2 (Liver)	1.34 - 2.41	[8]
bis(pyridyl)methane (4g)	60 Human Cell Lines	1 - 10	[7]

Experimental Protocol: MTT Cell Viability Assay

This protocol provides a standardized method for assessing the cytotoxic effects of novel compounds on cancer cell lines.[11] The causality behind this choice is its reliability and high-throughput nature, which allows for the efficient screening of numerous derivatives.

• Cell Seeding: Plate cancer cells (e.g., HEPG2, HT-29) in 96-well plates at a density of 5,000-10,000 cells/well. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell adherence.

• Compound Treatment: Prepare serial dilutions of the 2-pyridone derivatives in the appropriate cell culture medium. Replace the existing medium in the wells with the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and an untreated control.

• Incubation: Incubate the treated plates for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours. Live cells with active mitochondrial reductases will convert the yellow MTT tetrazolium salt into purple formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC₅₀ value (the concentration at which 50% of cell growth is inhibited) is determined by plotting a dose-response curve.

Anti-inflammatory Activity

Chronic inflammation is a key driver of numerous diseases. Derivatives of the 2-pyridone scaffold have been investigated as potential non-acidic, nonsteroidal anti-inflammatory agents.[12]

Mechanism of Action

A primary mechanism for the anti-inflammatory effects of these compounds is the inhibition of cyclooxygenase (COX) enzymes.[13][14] Specifically, some derivatives have shown the ability to dually inhibit COX-1 and COX-2, or act as selective COX-2 inhibitors, which is a desirable profile for reducing inflammation while minimizing gastrointestinal side effects associated with non-selective NSAIDs.[13]

Experimental Protocol: Carrageenan-Induced Rat Paw Edema

This is a classic and self-validating in vivo model to screen for acute anti-inflammatory activity.[8][12] The protocol's trustworthiness stems from its high reproducibility and clear, measurable endpoint.

• Animal Acclimation: Acclimate male Wistar rats (150-200g) for at least one week with free access to food and water.

• Grouping and Dosing: Divide animals into groups: a control group, a reference drug group (e.g., Indomethacin), and test groups for each 2-pyridone derivative at various doses. Administer the test compounds or reference drug orally or intraperitoneally 1 hour before the induction of inflammation.

• Induction of Edema: Inject 0.1 mL of a 1% carrageenan solution (in saline) into the sub-plantar region of the right hind paw of each rat.

• Measurement: Measure the paw volume using a plethysmometer immediately before the carrageenan injection (baseline) and at regular intervals (e.g., 1, 2, 3, and 4 hours) post-injection.

• Analysis: Calculate the percentage of edema inhibition for each group compared to the control group at each time point. A significant reduction in paw volume indicates anti-inflammatory activity.

Antimicrobial Activity

With the rise of antibiotic resistance, novel antimicrobial agents are urgently needed. The 2-pyridone scaffold has shown promise in this area, with derivatives exhibiting both antibacterial and antifungal properties.[3][4][8]

Spectrum of Activity

Studies have demonstrated activity against a range of pathogens. Notably, pyridinylhydrazone derivatives have been effective against Acinetobacter baumannii, a challenging multidrug-resistant bacterium, where they were shown to both inhibit growth and disrupt biofilm formation.[15] Activity has also been reported against Staphylococcus aureus and various Gram-negative bacteria.[16][17]

Experimental Protocol: Broth Microdilution for MIC Determination

This is the gold-standard method for quantifying the antimicrobial potency of a compound. Its systematic approach ensures reliable and comparable data.

• Inoculum Preparation: Prepare a standardized bacterial or fungal suspension (e.g., 0.5 McFarland standard) in a suitable broth medium (e.g., Mueller-Hinton Broth).

• Compound Dilution: In a 96-well microtiter plate, prepare two-fold serial dilutions of the test compounds in the broth.

• Inoculation: Add a standardized volume of the microbial inoculum to each well, resulting in a final concentration of approximately 5 x 10⁵ CFU/mL.

• Controls: Include a positive control (broth + inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plates at the appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.

• Reading: Determine the Minimum Inhibitory Concentration (MIC) as the lowest concentration of the compound that completely inhibits visible microbial growth.

Other Notable Biological Activities

The versatility of the 2-pyridone scaffold extends to other therapeutic targets:

• Glycogen Phosphorylase (GP) Inhibition: Amide derivatives of 2-oxo-1,2-dihydropyridine have been identified as inhibitors of GP, an enzyme critical for glucose metabolism. This positions them as potential therapeutic agents for type 2 diabetes.[18] Structure-activity relationship (SAR) studies have shown that the length of the derivative and the presence of specific moieties like 3,4-dichlorobenzyl are crucial for inhibitory activity.[18]

• Cannabinoid Receptor (CB2R) Agonism: N-aryl-2-pyridone-3-carboxamide derivatives have been developed as agonists for the CB2 receptor.[19] Since CB2R activation is linked to analgesic and anti-inflammatory processes without the psychoactive effects of CB1R, these compounds represent a promising avenue for pain and inflammation management.[19]

• Antioxidant Activity: Several hydrazone derivatives of the related 2-oxo-1,2-dihydroquinoline-3-carbaldehyde scaffold have demonstrated significant radical scavenging activity, indicating potential for mitigating oxidative stress.[20][21][22]

Conclusion and Future Directions

The 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde core is a synthetically tractable and biologically versatile scaffold. The extensive research synthesized in this guide demonstrates its significant potential in developing novel therapeutics, particularly in the fields of oncology, inflammation, and infectious diseases. The reactive aldehyde handle is a key feature, enabling the generation of large, diverse chemical libraries for screening and optimization.

Future research should focus on:

• Lead Optimization: Systematically refining the most potent derivatives to improve efficacy, selectivity, and pharmacokinetic properties.

• Mechanism Deconvolution: Further elucidating the specific molecular targets and signaling pathways for the most promising compounds.

• In Vivo Efficacy: Translating the promising in vitro results into well-designed animal models to establish preclinical proof-of-concept.

The continued exploration of this privileged scaffold is a highly promising endeavor for the drug development community.

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A Technical Guide to the Antimicrobial and Antioxidant Properties of Substituted 2-Pyridones

For Researchers, Scientists, and Drug Development Professionals

Introduction: The 2-Pyridone Scaffold in Medicinal Chemistry

The 2-pyridone ring, a six-membered nitrogen-containing heterocycle, is recognized as a "privileged scaffold" in medicinal chemistry.[1][2] This designation stems from its frequent appearance in a wide array of biologically active natural products and FDA-approved drugs.[1] The unique structural and physicochemical properties of 2-pyridones make them exceptionally versatile for drug design.

Key characteristics include a tautomeric equilibrium between the 2-hydroxypyridine (lactim) and 2(1H)-pyridone (lactam) forms, with the lactam structure predominating.[2] This allows the molecule to act as both a hydrogen bond donor (via the N-H group) and an acceptor (via the carbonyl oxygen), facilitating strong interactions with biological targets.[1][2] Furthermore, 2-pyridones can serve as bioisosteres for various functional groups like amides and phenols, offering improved drug-like properties such as metabolic stability and aqueous solubility.[1][2] These features have led to their successful application in developing agents with a broad spectrum of activities, including anticancer, antiviral, anti-inflammatory, antimicrobial, and antioxidant effects.[3][4][5]

This guide provides a focused, in-depth analysis of the antimicrobial and antioxidant properties of substituted 2-pyridones, offering insights into their mechanisms, structure-activity relationships (SAR), and the experimental protocols used for their evaluation.

Antimicrobial Properties of Substituted 2-Pyridones

The rise of multidrug-resistant pathogens presents a formidable global health crisis, necessitating the discovery of novel antimicrobial agents. Substituted 2-pyridones have emerged as a highly promising class of compounds in this arena, demonstrating potent activity against a range of Gram-positive and Gram-negative bacteria.[6][7]

Mechanisms of Antimicrobial Action

The efficacy of 2-pyridone derivatives stems from their ability to interfere with critical bacterial processes. While mechanisms can vary based on the substitution pattern, several key modes of action have been identified:

• Inhibition of Essential Enzymes: Certain N-sulfonamide 2-pyridone derivatives have been designed as dual inhibitors of dihydropteroate synthase (DHPS) and dihydrofolate reductase (DHFR).[7] These enzymes are crucial for the bacterial folate biosynthesis pathway, which is essential for producing nucleotides and amino acids. By simultaneously blocking two key steps, these compounds can achieve potent antimicrobial effects.

• DNA Gyrase Inhibition: As bioisosteres of 4-quinolones, many 2-pyridone compounds are potent inhibitors of bacterial DNA gyrase.[8] This enzyme is vital for DNA replication, recombination, and repair. The 8-position side chain of the 2-pyridone scaffold is believed to be critical for binding to the enzyme and forming the inhibitory complex.[9]

• Activity Against Non-Dividing Cells: A novel class of ring-fused 2-pyridones, termed GmPcides, exhibits a dual-action profile. They are bacteriostatic against actively dividing (exponential phase) bacteria but become bactericidal against non-dividing (stationary phase) cells.[10][11] This is a significant advantage, as many conventional antibiotics are only effective against growing bacteria.

• Biofilm Disruption: Bacterial biofilms are a major contributor to chronic infections and antibiotic resistance. Dihydrothiazolo ring-fused 2-pyridones have demonstrated robust efficacy against all stages of biofilm formation, including preventing initial development and eradicating mature biofilms.[12]

Structure-Activity Relationship (SAR) Insights

The antimicrobial potency of 2-pyridones is highly dependent on the nature and position of substituents on the heterocyclic ring.

• Position 8 (Quinolone C-7 Analogue): This position is a primary site for modification and directly influences target interaction and spectrum of activity.[13][14] The addition of 5- or 6-membered nitrogen heterocycles, such as aminopyrrolidines or piperazines, is a common strategy. Aminopyrrolidine groups tend to enhance Gram-positive activity, while piperazine moieties often improve potency against Gram-negative bacteria.[15]

• Fused Ring Systems: Fusing additional rings to the 2-pyridone core, as seen in the dihydrothiazolo-pyridones (GmPcides), can significantly enhance antibacterial activity against multidrug-resistant Gram-positive pathogens.[11][12]

• N-Sulfonamide Moieties: The incorporation of a sulfonamide group at the N-1 position can confer the dual DHPS/DHFR inhibitory mechanism, leading to broad-spectrum activity.[7]

Data Presentation: Antimicrobial Activity

The following table summarizes the Minimum Inhibitory Concentration (MIC) values for representative substituted 2-pyridones against various pathogens, illustrating the impact of structural modifications. Lower MIC values indicate higher potency.

2-Pyridone Derivative Class	Target Organism	MIC (µg/mL)	Reference
N-Sulfonamide 2-Pyridone	Staphylococcus aureus	250	[7]
Escherichia coli	62.5	[7]
Ring-Fused 2-Pyridone (ABT-719)	Methicillin-Resistant S. aureus	0.06 - 0.25	[8]
Vancomycin-Resistant Enterococci	0.12 - 0.5	[8]
8-pyrrolidinyl-2-pyridone	S. aureus	0.1 - 0.39	[9]
E. coli	0.39 - 1.56	[9]

Experimental Protocol: Broth Microdilution for MIC Determination

The Minimum Inhibitory Concentration (MIC) is the cornerstone assay for assessing the in vitro activity of a novel antimicrobial agent.[16] It determines the lowest concentration of the compound that inhibits the visible growth of a microorganism.

Causality Behind the Method: This method systematically exposes a standardized bacterial population to decreasing concentrations of the test compound. This allows for the precise determination of the concentration at which bacterial growth is arrested, providing a quantitative measure of the compound's potency.

Step-by-Step Protocol:

• Preparation of Bacterial Inoculum:

  • From a fresh (18-24 hour) culture plate, select 3-5 colonies and suspend them in a sterile broth (e.g., Mueller-Hinton Broth, MHB).[17]

  • Incubate the suspension until it reaches the logarithmic growth phase.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ Colony Forming Units (CFU)/mL.[18]

  • Dilute this standardized suspension to achieve a final inoculum concentration of ~5 x 10⁵ CFU/mL in the assay plate.[19]

• Preparation of Compound Dilutions:

  • In a 96-well microtiter plate, add 50 µL of sterile MHB to wells 2 through 11 of a designated row.[17]

  • Add 100 µL of the test compound (dissolved at twice the highest desired test concentration) to well 1.[17]

  • Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing thoroughly. Continue this process sequentially down to well 10. Discard the final 50 µL from well 10.[17] Well 11 will serve as a growth control (no compound), and well 12 (containing 100 µL of uninoculated MHB) will be the sterility control.

• Inoculation and Incubation:

  • Add 50 µL of the diluted bacterial inoculum to wells 1 through 11, bringing the final volume in each well to 100 µL.[18][19]

  • Seal the plate and incubate at 37°C for 16-24 hours.[19]

• Reading the Results:

  • After incubation, visually inspect the plate for turbidity. The MIC is the lowest concentration of the compound at which there is no visible bacterial growth (i.e., the first clear well).[16]

Visualization: MIC Determination Workflow

Caption: Workflow for Minimum Inhibitory Concentration (MIC) Assay.

Antioxidant Properties of Substituted 2-Pyridones

Oxidative stress, caused by an imbalance between reactive oxygen species (ROS) and the body's antioxidant defenses, is implicated in numerous diseases. Substituted 2-pyridones have been investigated for their potential to mitigate this damage.[20]

Mechanisms of Antioxidant Action

The antioxidant activity of 2-pyridones can be attributed to several chemical mechanisms, largely dictated by their substitution patterns:

• Radical Scavenging/Hydrogen Atom Transfer (HAT): Compounds with hydroxyl (-OH) substituents are particularly effective.[21] They can donate a hydrogen atom to a free radical, neutralizing it and terminating the damaging chain reaction. The resulting pyridone radical is often stabilized by resonance, making the parent molecule an effective antioxidant.

• Electron Transfer (ET): Some derivatives can donate an electron to reduce reactive species. This mechanism is often coupled with proton loss.

• Metal Chelation: Certain 2-pyridones can act as preventative antioxidants by chelating transition metal ions like copper (Cu²⁺) and iron (Fe²⁺).[22][23] These metal ions can catalyze the formation of highly reactive hydroxyl radicals via the Fenton reaction. By binding to these ions, the 2-pyridones prevent them from participating in radical-generating reactions.

It is important to note that while some studies show direct radical scavenging, others suggest that the primary antioxidant mechanism for certain pyridinones is metal chelation rather than direct interaction with peroxyl radicals.[22]

Structure-Activity Relationship (SAR) Insights

• Hydroxyl Groups: The number and position of hydroxyl groups are critical for antioxidant activity.[21][24] An ortho or para relationship between two hydroxyl groups on an attached phenyl ring can significantly enhance radical scavenging capacity.[24]

• Electron-Donating Groups: Substituents that can donate electrons to the ring system generally enhance antioxidant activity by stabilizing the radical formed after hydrogen donation.

• Steric Hindrance: Bulky groups near the active hydroxyl moiety can sometimes hinder its ability to interact with and neutralize free radicals.

Data Presentation: Antioxidant Activity

The following table presents the 50% inhibitory concentration (IC₅₀) values from the DPPH assay for representative compounds, demonstrating their radical scavenging potential. Lower IC₅₀ values indicate stronger antioxidant activity.

Compound Type	IC₅₀ (µM)	Assay	Reference
Dihydroxy-substituted Quinazolinone	7.2	DPPH	[25]
Flavonoid (Luteolin)	~10	DPPH	[24]
2-Pyridone Derivative A	0.081 mg/mL	DPPH	[20]
Vitamin C (Standard)	~20 µg/mL	DPPH	[25]

Experimental Protocol: DPPH Radical Scavenging Assay

The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a rapid, simple, and widely used method to screen for the radical scavenging activity of compounds.[26]

Causality Behind the Method: The DPPH radical is a stable free radical with a deep violet color, showing maximum absorbance around 517 nm.[27] When an antioxidant donates a hydrogen atom or an electron to DPPH, the radical is neutralized, and the solution's color fades to a pale yellow. The degree of discoloration is directly proportional to the radical scavenging capacity of the test compound.

Step-by-Step Protocol:

• Preparation of Reagents:

  • DPPH Working Solution (e.g., 0.1 mM): Dissolve a calculated amount of DPPH powder in a suitable solvent (e.g., methanol or ethanol). This solution should be freshly prepared and protected from light.[28] The absorbance of this solution at 517 nm should be adjusted to approximately 1.0.

  • Test Samples: Prepare a series of dilutions of the 2-pyridone compounds in the same solvent.

  • Positive Control: Prepare dilutions of a standard antioxidant like ascorbic acid or Trolox.

• Assay Procedure (96-Well Plate Format):

  • Add a small volume (e.g., 20 µL) of each sample dilution, the positive control, and the solvent (for the blank) to separate wells.

  • Initiate the reaction by adding a larger volume (e.g., 180-200 µL) of the DPPH working solution to all wells. Mix gently.[28]

  • Incubate the plate in the dark at room temperature for a set period (e.g., 30 minutes).[27]

• Absorbance Measurement:

  • Measure the absorbance of each well at 517 nm using a microplate reader.[29]

• Calculation:

  • Calculate the percentage of DPPH radical scavenging activity for each sample concentration using the formula: % Scavenging = [ (A_control - A_sample) / A_control ] * 100 Where A_control is the absorbance of the DPPH solution with the solvent blank, and A_sample is the absorbance of the DPPH solution with the test compound.

  • Plot the % scavenging against the compound concentration to determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals).

Visualization: DPPH Assay Mechanism

Caption: Mechanism of DPPH radical scavenging by a hydroxylated pyridone.

Synthesis of Substituted 2-Pyridones

The therapeutic potential of 2-pyridones has driven the development of numerous synthetic methodologies. A particularly efficient and widely used approach is the use of Multicomponent Reactions (MCRs).[1] MCRs are convergent processes where three or more reactants combine in a single pot to form a product that incorporates all or most of the atoms of the starting materials.[2] This strategy is valued for its operational simplicity, time and energy savings, and ability to rapidly generate diverse libraries of complex molecules for screening.[1][30]

Visualization: General Multicomponent Synthesis

Caption: A simplified multicomponent reaction (MCR) for 2-pyridone synthesis.

Conclusion and Future Outlook

Substituted 2-pyridones represent a versatile and powerful scaffold in the pursuit of novel therapeutic agents. Their demonstrated antimicrobial activities, including efficacy against resistant strains and biofilms, position them as critical leads in the fight against infectious diseases. Concurrently, their capacity to function as antioxidants, primarily through hydrogen donation and metal chelation, suggests potential applications in treating conditions associated with oxidative stress.

Future research should focus on expanding the structure-activity relationship landscape through the synthesis of novel derivatives and comprehensive screening. Elucidating the precise molecular mechanisms of action, particularly for the newer ring-fused systems, will be crucial for rational drug design and optimization. Ultimately, advancing the most promising candidates into preclinical and clinical trials will be essential to translate the significant in vitro potential of substituted 2-pyridones into tangible therapeutic benefits.

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Spectroscopic Characterization of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde: A Technical Guide

Introduction

1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde is a heterocyclic compound of significant interest in medicinal chemistry and organic synthesis.[1] With a molecular formula of C₇H₇NO₂ and a molecular weight of 137.14 g/mol , its structure presents a unique combination of a pyridone ring, an N-methyl group, and a reactive aldehyde functionality.[1] This arrangement makes it a valuable precursor for the synthesis of more complex pharmaceutical agents and a versatile building block in the development of novel molecular scaffolds.[1] The compound's potential biological activities, including antimicrobial, antioxidant, and cytotoxic effects, further underscore the importance of its thorough characterization.

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde, focusing on Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) analysis. The following sections detail the expected spectral features and provide insights into the experimental methodologies for acquiring and interpreting this data, aimed at researchers, scientists, and professionals in drug development.

Molecular Structure and Spectroscopic Correlation

The unique arrangement of functional groups in 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde gives rise to a distinct spectroscopic fingerprint. Understanding the correlation between the molecular structure and the expected spectral data is paramount for its unambiguous identification and characterization.

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A Technical Guide to the Physical State and Purity of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde

Introduction: The Versatility of a Core Heterocycle

1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde (CAS No: 79138-28-6) is a heterocyclic organic compound of significant interest in contemporary chemical research.[1] With the molecular formula C₇H₇NO₂ and a molecular weight of 137.14 g/mol , its structure is characterized by a pyridone ring N-methylated at position 1 and substituted with a reactive carbaldehyde (formyl) group at position 3.[1][2] This unique arrangement of functional groups—a nucleophilic pyridone core and an electrophilic aldehyde—renders it a highly valuable and versatile building block in synthetic organic chemistry.[1]

Its applications are particularly prominent in medicinal chemistry, where it serves as a key intermediate in the synthesis of diverse and complex pharmaceutical compounds.[1][3] The reactive aldehyde handle allows for a wide array of chemical transformations, including condensations, reductions, and nucleophilic additions, making it a foundational precursor for libraries of functionalized pyridone derivatives with potential therapeutic activities, including antimicrobial and anticancer properties.[1][3] Given its role as a critical starting material, a comprehensive understanding of its physical state and the rigorous methods required to ascertain and achieve high purity are paramount for researchers in drug discovery and process development. This guide provides an in-depth examination of these characteristics, offering both theoretical grounding and practical, field-proven protocols.

Physicochemical Properties

The physical properties of a compound are the first line of assessment for its identity and purity. For 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde, these attributes dictate its handling, storage, and application in subsequent synthetic steps.

Physical State and Appearance

At ambient temperature and pressure, 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde exists as a solid.[2] While the degree of crystallinity can vary based on the method of purification, it is typically supplied as a crystalline or microcrystalline powder. The color of the solid is a preliminary, albeit non-definitive, indicator of purity. Highly pure samples are expected to be off-white to pale yellow. Darker coloration, such as tan or brown, may suggest the presence of impurities, potentially arising from residual reagents from synthesis or degradation upon exposure to air or light.

Melting Point

The melting point is a critical and sensitive indicator of purity for a crystalline solid. A sharp melting range (typically <2°C) is indicative of high purity, whereas a broad and depressed melting range suggests the presence of impurities. While specific melting point data for this exact compound is not consistently reported across chemical suppliers, related structures such as 6-Oxo-1,6-dihydropyridine-3-carboxaldehyde exhibit a high melting point of 220.5-222.0 °C, suggesting that the title compound is also a stable solid with a relatively high melting point.[4] Experimental determination via a calibrated melting point apparatus is a mandatory step in its initial characterization.

Solubility Profile

The solubility profile is dictated by the compound's polar pyridone ring and the polar aldehyde group. This structure imparts good solubility in polar organic solvents.

• High Solubility: Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), methanol, ethanol.

• Moderate Solubility: Dichloromethane (DCM), ethyl acetate, tetrahydrofuran (THF).

• Poor Solubility: Non-polar solvents such as hexanes, diethyl ether, and water.

This profile is crucial for selecting appropriate solvent systems for chemical reactions, purification by chromatography or recrystallization, and for preparing samples for analytical characterization.

Property	Value	Reference(s)
CAS Number	79138-28-6	[1][2][5]
Molecular Formula	C₇H₇NO₂	[1][2][5]
Molecular Weight	137.14 g/mol	[1][2][5]
IUPAC Name	1-methyl-2-oxopyridine-3-carbaldehyde	[1][2]
Physical State	Solid	[2]
Typical Purity	≥98%	[2][5]

Table 1: Summary of Key Physicochemical Properties

Purity Assessment: A Multi-Angled Approach

Ensuring the purity of a synthetic intermediate like 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde is not merely a quality control checkpoint; it is fundamental to the success of multi-step syntheses, guaranteeing reproducibility and preventing the introduction of confounding variables in biological assays. A purity level of >98% is a common requirement in research and development settings.

Common Impurities

Impurities can originate from various stages of the compound's lifecycle:

• Synthetic Precursors: Unreacted starting materials from its synthesis, such as derivatives of Meldrum's acid or various enaminones.[1][6]

• Reagents and Solvents: Residual solvents from the reaction or purification workup (e.g., DMF, ethanol, ethyl acetate, hexane).[4][7]

• Side-Products: Compounds formed from competing reaction pathways.

• Degradation Products: The aldehyde functionality can be susceptible to oxidation to the corresponding carboxylic acid, especially with prolonged exposure to air.

Analytical Workflow for Purity Determination

A robust assessment of purity relies on a combination of chromatographic and spectroscopic techniques. No single method is sufficient; instead, a workflow that combines qualitative and quantitative analyses provides a self-validating system of characterization.

Figure 1: A typical analytical workflow for the comprehensive purity assessment of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde.

Experimental Protocols for Purity Analysis

• Causality and Rationale: NMR is the most powerful tool for unambiguous structure elucidation. ¹H NMR provides rapid confirmation of the compound's identity and can reveal the presence of proton-bearing impurities. The integration of signals can also offer a semi-quantitative purity estimate. ¹³C NMR confirms the carbon skeleton.

• Step-by-Step Protocol:

  • Sample Preparation: Accurately weigh 5-10 mg of the compound and dissolve it in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean, dry NMR tube. DMSO-d₆ is often preferred due to the high solubility of many polar organic compounds.

  • Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher spectrometer.[8][9]

  • Data Analysis:

    • ¹H NMR: Expect characteristic signals: a singlet for the aldehyde proton (δ ~9.5-10.5 ppm), distinct signals for the three protons on the pyridine ring (δ ~6.0-8.5 ppm), and a singlet for the N-methyl group (δ ~3.5 ppm).[10] Check for unexpected signals, which may indicate impurities. The absence of signals from common solvents (e.g., ethyl acetate, hexane) confirms their removal.

    • ¹³C NMR: Expect signals for the aldehyde carbonyl (δ ~190 ppm), the pyridone carbonyl (δ ~160 ppm), carbons of the pyridine ring, and the N-methyl carbon (δ ~30-40 ppm).[9]

• Causality and Rationale: HPLC is the gold standard for determining the quantitative purity of a compound. It separates the main component from its impurities based on their differential partitioning between a stationary phase and a mobile phase. UV detection provides a quantitative measure based on the area under each peak.

• Step-by-Step Protocol:

  • System: A standard HPLC system with a UV detector is required.[11]

  • Column: A reverse-phase C8 or C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is typically effective.[11]

  • Mobile Phase: A gradient elution is recommended to resolve impurities with a wide range of polarities.

    • Solvent A: Water with 0.1% trifluoroacetic acid (TFA) or formic acid.

    • Solvent B: Acetonitrile (MeCN) with 0.1% TFA or formic acid.

  • Gradient Program: A typical gradient might be: 5% B to 95% B over 20 minutes, hold for 5 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min.[12]

  • Detection: UV detection at a wavelength where the chromophore has strong absorbance, e.g., 250 nm.[12]

  • Sample Preparation: Prepare a stock solution of the compound in the mobile phase (e.g., 1 mg/mL in 50:50 Water:MeCN) and dilute to an appropriate concentration (e.g., 0.1 mg/mL). Ensure the sample is fully dissolved and filter through a 0.45 µm syringe filter before injection.[11]

  • Analysis: Inject the sample and integrate the peaks. Purity is reported as the area of the main peak divided by the total area of all peaks, expressed as a percentage.

• Causality and Rationale: MS provides definitive confirmation of the compound's molecular weight, validating its identity. When coupled with HPLC (LC-MS), it can provide the molecular weights of impurity peaks, aiding in their identification.

• Protocol: An LC-MS method can be developed using the HPLC conditions above. The mass spectrometer should be set to scan for the expected molecular ion [M+H]⁺ at m/z 138.14. High-resolution mass spectrometry (HRMS) can confirm the elemental formula to within a few parts per million.[13]

Protocols for Purification

Achieving high purity often requires a dedicated purification step post-synthesis. The choice of method depends on the initial purity of the crude material and the nature of the impurities.

Figure 2: Decision workflow for selecting the appropriate purification strategy.

Protocol 1: Purification by Recrystallization

• Causality and Rationale: This method is ideal for removing small amounts of impurities from a solid that is already relatively pure (>90%). It relies on the principle that the desired compound is less soluble in a chosen solvent at low temperatures than at high temperatures, while impurities remain in solution. Slow cooling is critical to allow for the formation of a pure crystal lattice, excluding impurities.

• Step-by-Step Protocol:

  • Solvent Selection: The key to successful recrystallization is finding a suitable solvent or solvent system. The ideal solvent should dissolve the compound poorly at room temperature but completely at its boiling point. Test small batches in solvents like ethanol, isopropanol, or ethyl acetate/hexane mixtures.

  • Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of hot solvent required to fully dissolve the solid.

  • Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

  • Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Subsequently, cool it further in an ice bath to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold solvent to remove any residual mother liquor containing impurities.

  • Drying: Dry the purified crystals under vacuum to remove all traces of solvent. Characterize the final product using the analytical methods described in Section 3.

Protocol 2: Silica Gel Column Chromatography

• Causality and Rationale: This is the method of choice for purifying complex mixtures containing multiple components or when impurities have similar solubility profiles to the product, making recrystallization ineffective. It separates compounds based on their differential adsorption to a solid stationary phase (silica gel) while being carried by a liquid mobile phase (eluent).

• Step-by-Step Protocol:

  • Eluent Selection: Use TLC to determine an appropriate eluent system. The ideal system will show good separation between the desired product (Rf value of ~0.3-0.4) and its impurities. A common starting point is a mixture of a non-polar solvent (e.g., hexane or dichloromethane) and a polar solvent (e.g., ethyl acetate or methanol).[4]

  • Column Packing: Pack a glass column with silica gel as a slurry in the non-polar solvent.

  • Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a stronger solvent like DCM. Adsorb this solution onto a small amount of silica gel, evaporate the solvent, and carefully load the resulting dry powder onto the top of the packed column.

  • Elution: Begin eluting the column with the chosen solvent system. A gradient elution (gradually increasing the polarity of the mobile phase) is often most effective.[4]

  • Fraction Collection: Collect fractions and monitor their composition by TLC.

  • Isolation: Combine the pure fractions, and remove the solvent under reduced pressure (rotary evaporation) to yield the purified product.

  • Drying and Characterization: Dry the product under high vacuum and confirm its purity as described in Section 3.

Conclusion

1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde is a foundational building block whose utility is directly dependent on its purity. A thorough characterization, beginning with its physical state and extending to a multi-faceted analytical assessment, is essential for its effective use. The protocols outlined in this guide for purity analysis (NMR, HPLC, MS) and purification (recrystallization, column chromatography) represent a robust, self-validating framework. By applying these rigorous methods, researchers and drug development professionals can ensure the quality and reliability of this critical intermediate, thereby facilitating the confident and reproducible synthesis of novel chemical entities.

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An In-depth Technical Guide to the Stability and Storage of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

This guide provides a comprehensive overview of the critical stability and storage considerations for 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde, a heterocyclic organic compound with significant potential in medicinal chemistry and organic synthesis.[1] Drawing upon established principles of heterocyclic and aldehyde chemistry, alongside safety data for analogous structures, this document outlines the key factors influencing the compound's integrity and provides actionable protocols for its effective preservation.

Compound Profile and Significance

1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde, with the chemical formula C₇H₇NO₂, is a substituted pyridinone derivative. Its structure, featuring a reactive aldehyde group and a pyridine ring, makes it a valuable precursor for the synthesis of a variety of more complex heterocyclic compounds, including those with potential biological activities such as antimicrobial and antioxidant properties.[1] The aldehyde functionality serves as a highly reactive electrophilic center, susceptible to nucleophilic attack, which is a key aspect of its synthetic utility.[1] Understanding the stability of this molecule is paramount for ensuring the reliability and reproducibility of experimental outcomes, as well as for maintaining its purity in storage for pharmaceutical and research applications.

Key Factors Influencing Stability

The stability of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde is influenced by several environmental factors. The presence of the aldehyde group, in particular, makes the molecule susceptible to oxidation. The pyridine ring, while aromatic, can also be subject to degradation under certain conditions.

Oxidation

The aldehyde functional group is prone to oxidation to the corresponding carboxylic acid. This process can be accelerated by exposure to atmospheric oxygen, heat, and light. The presence of trace metal impurities can also catalyze oxidative degradation.

Photostability

Heterocyclic compounds and aldehydes can be sensitive to light, particularly in the UV spectrum. Photo-oxidation can lead to the formation of various degradation products, altering the compound's purity and activity. Following ICH Q1B guidelines for photostability testing is recommended for new drug substances and products.[2][3]

Thermal Degradation

Elevated temperatures can significantly accelerate the rate of chemical degradation. For many pyridine derivatives and aldehydes, storage at reduced temperatures is recommended to minimize thermal decomposition.[4][5] Intense heating can lead to the formation of explosive mixtures with air.

Hydrolytic Stability

While the molecule itself does not contain readily hydrolyzable groups like esters in its core structure, the aldehyde can potentially react with water, especially under acidic or basic conditions, to form a hydrate. The overall hydrolytic stability is expected to be pH-dependent.

Incompatible Materials

Contact with strong oxidizing agents, strong acids, strong bases, and amines should be avoided as these can lead to vigorous reactions and degradation of the compound.[5][6]

Postulated Degradation Pathways

Based on the functional groups present in 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde, several degradation pathways can be postulated.

Caption: Postulated degradation pathways for 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde.

Recommended Storage and Handling Protocols

To ensure the long-term stability and integrity of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde, the following storage and handling procedures are recommended, based on best practices for similar heterocyclic aldehydes.

Storage Conditions

Parameter	Recommended Condition	Rationale
Temperature	Refrigerate (2-8 °C).	To minimize thermal degradation and slow down oxidative processes.
Atmosphere	Store under an inert atmosphere (e.g., Argon or Nitrogen).	To prevent oxidation of the aldehyde group.
Light	Protect from light. Store in an amber vial or in a dark place.[5]	To prevent photochemical degradation.
Container	Tightly sealed, chemically resistant container (e.g., glass).[4][5]	To prevent exposure to moisture and atmospheric contaminants.

Handling Procedures

• Work Environment : Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any vapors.

• Personal Protective Equipment (PPE) : Wear appropriate PPE, including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.

• Dispensing : When dispensing, use clean, dry equipment. Avoid introducing contaminants into the storage container.

• Spills : In case of a spill, absorb with an inert material and dispose of it as hazardous waste. Ensure the area is well-ventilated during cleanup.

Experimental Protocols for Stability Assessment

To quantitatively assess the stability of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde, a series of forced degradation studies should be conducted.

Photostability Testing (ICH Q1B Guideline)

• Sample Preparation : Prepare solutions of the compound in a suitable solvent (e.g., acetonitrile, methanol) in chemically inert and transparent containers (e.g., quartz cells).

• Control Sample : Prepare a control sample and protect it from light by wrapping the container in aluminum foil.

• Light Exposure : Expose the test samples to a light source that produces an output similar to the D65/ID65 emission standard, with an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.[2]

• Analysis : At specified time points, analyze both the exposed and control samples by a stability-indicating HPLC method to quantify the parent compound and detect any degradation products.

Caption: Experimental workflow for photostability testing.

Thermal Stability Study

• Sample Preparation : Place the solid compound or a solution in tightly sealed vials.

• Temperature Conditions : Store the vials at elevated temperatures (e.g., 40°C, 60°C, 80°C) and a control at the recommended storage temperature (2-8°C).

• Analysis : At predetermined intervals, remove samples from each temperature condition and analyze using a stability-indicating HPLC method to determine the rate of degradation.

Hydrolytic Stability Study

• Buffer Preparation : Prepare a series of buffers at different pH values (e.g., pH 2, 7, and 9).

• Sample Incubation : Dissolve the compound in each buffer and incubate at a constant temperature.

• Analysis : Monitor the concentration of the compound over time using HPLC to assess the rate of hydrolysis at different pH levels.

Conclusion

The stability of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde is a critical parameter that dictates its shelf-life and suitability for research and development. The primary degradation pathways are likely to involve oxidation of the aldehyde group and potential photodecomposition. Adherence to the recommended storage conditions, including refrigeration, storage under an inert atmosphere, and protection from light, is essential for preserving the compound's purity and reactivity. For critical applications, conducting formal stability studies is strongly advised to establish a comprehensive stability profile.

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Solubility of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde in common solvents

An In-Depth Technical Guide to the Solubility of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde (CAS No. 79138-28-6). As a pivotal intermediate in pharmaceutical synthesis and medicinal chemistry, understanding its behavior in various solvent systems is critical for reaction optimization, purification, formulation, and biological screening.[1] This document delineates the physicochemical properties governing the compound's solubility, offers a theoretical assessment based on structural analysis, and presents a robust, self-validating experimental protocol for its quantitative determination. This guide is intended for researchers, chemists, and drug development professionals who require a deep, practical understanding of this compound's solubility profile.

Introduction: The Significance of Solubility

1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde is a heterocyclic organic compound with a molecular formula of C₇H₇NO₂ and a molecular weight of 137.14 g/mol .[1] Its structure, featuring a reactive aldehyde group on a 2-pyridone scaffold, makes it a valuable building block for more complex, biologically active molecules.[1] The 2-pyridone motif is considered a "privileged scaffold" in drug discovery, often conferring favorable properties such as metabolic stability and improved solubility.[2][3]

The solubility of an active pharmaceutical ingredient (API) or its intermediate is a critical physical property that influences every stage of the drug development pipeline.[4] It dictates the choice of solvents for synthesis and purification, impacts bioavailability and formulation strategies, and is essential for designing reliable in vitro biological assays. A thorough understanding of a compound's solubility in common organic solvents and aqueous media is, therefore, not merely academic but a fundamental prerequisite for successful research and development.

Physicochemical Profile and Theoretical Solubility Assessment

The solubility of a substance is governed by the principle of "like dissolves like," which relates the intermolecular forces of the solute and solvent.[5] An analysis of the molecular structure of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde allows for a robust qualitative prediction of its solubility.

Molecular Structure:

• Polar Functional Groups: The molecule possesses two highly polar carbonyl groups (one in the pyridone ring and one in the aldehyde) and a polar carbon-nitrogen bond within the ring. These groups create significant dipole moments.

• Hydrogen Bond Acceptors: The oxygen atoms of both carbonyl groups are strong hydrogen bond acceptors.

• Hydrogen Bond Donors: The molecule lacks a traditional hydrogen bond donor (like an -OH or -NH group), as the nitrogen atom is methylated. This is a crucial feature that distinguishes it from its non-methylated analog, 2-oxo-1,2-dihydropyridine-3-carbaldehyde.[6]

• Aromatic System: The dihydropyridine ring provides a degree of aromatic character and a nonpolar surface area.

Qualitative Solubility Predictions:

• Polar Protic Solvents (e.g., Water, Methanol, Ethanol): The compound is expected to have moderate to good solubility. These solvents can engage in strong dipole-dipole interactions and can act as hydrogen bond donors to the compound's carbonyl oxygens. However, the lack of a hydrogen bond donating site on the solute may limit its aqueous solubility compared to compounds with -NH or -OH groups.

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile): High solubility is predicted in these solvents. Solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF) are excellent hydrogen bond acceptors and have large dipole moments, allowing for effective solvation of the polar pyridone structure. Literature notes that solvents like acetonitrile and DMF can significantly influence the reactivity of this compound, suggesting strong solute-solvent interactions.[1]

• Solvents of Intermediate Polarity (e.g., Acetone, Dichloromethane): Moderate solubility is expected. These solvents can engage in dipole-dipole interactions but are less polar than the aforementioned classes.

• Nonpolar Solvents (e.g., Hexane, Toluene): Poor to negligible solubility is predicted. The significant polarity of the solute molecule makes it energetically unfavorable to dissolve in nonpolar solvents where only weak van der Waals forces are possible.

Predicted Solubility Summary

The following table summarizes the expected solubility of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde based on the physicochemical analysis. This table serves as a practical starting point for solvent selection prior to experimental verification.

Solvent Class	Common Solvents	Predicted Solubility	Rationale for Prediction
Polar Protic	Water, Methanol, Ethanol	Moderate to Good	Strong dipole-dipole interactions and hydrogen bonding (solvent is donor). Lack of solute H-bond donor may limit solubility.
Polar Aprotic	DMSO, DMF, Acetonitrile	High	Strong dipole-dipole interactions. Effective solvation of the polar functional groups.
Intermediate	Acetone, Dichloromethane	Moderate	Dipole-dipole interactions are the primary solvation mechanism.
Nonpolar	Hexane, Toluene	Poor / Insoluble	Mismatch in intermolecular forces ("like dissolves like" principle). Solute's polarity is too high.

Experimental Protocol for Quantitative Solubility Determination

Given the absence of published quantitative data, experimental determination is essential. The isothermal equilibrium method is a reliable and widely used technique to determine the solubility of a solid in a solvent.[7] The protocol below is designed to be self-validating by ensuring equilibrium is reached and measurements are accurate.

Workflow for Solubility Determination

Caption: Experimental workflow for determining thermodynamic solubility.

Step-by-Step Methodology

• Preparation:

  • Add an excess amount of solid 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde to a series of glass vials (e.g., add 10-20 mg to a 2 mL vial). The key is to ensure solid material remains after equilibrium is reached, confirming saturation.

  • Accurately pipette a known volume of the desired solvent (e.g., 1.0 mL) into each vial.

• Equilibration:

  • Securely cap the vials to prevent solvent evaporation.

  • Place the vials on an orbital shaker or rotator in a temperature-controlled environment (e.g., 25 °C).

  • Agitate the slurries for a sufficient duration to ensure thermodynamic equilibrium is achieved. A 24-hour period is standard, but 48 hours is recommended for novel systems to ensure completeness.

    • Causality Note: This extended agitation is the most critical step. It ensures the measured concentration represents the true thermodynamic solubility limit, not just the rate of dissolution.

• Phase Separation:

  • Allow the vials to stand undisturbed for 30 minutes in the same temperature-controlled environment to let larger particles settle.

  • Centrifuge the vials at high speed (e.g., 10,000 x g for 15 minutes) to pellet the remaining undissolved solid.

    • Self-Validation Check: A clear supernatant should be visible above a compact pellet. Cloudiness indicates incomplete separation.

  • Carefully withdraw an aliquot of the clear supernatant. For maximum accuracy, filter this aliquot through a chemical-resistant syringe filter (e.g., 0.22 µm PTFE for organic solvents, or nylon for aqueous/methanol) to remove any microscopic particulates.

• Quantification:

  • Prepare a series of accurate serial dilutions of the saturated supernatant using the same solvent.

  • Quantify the concentration of the compound in the diluted samples using a pre-validated analytical method. UV-Visible spectrophotometry is often suitable if the compound has a distinct chromophore and a standard curve is prepared. High-Performance Liquid Chromatography (HPLC) offers greater specificity and is the preferred method.

  • Prepare a calibration curve using known concentrations of the compound to ensure accurate quantification.

• Calculation:

  • Using the concentration from the analytical measurement and the dilution factor, calculate the concentration of the original saturated supernatant.

  • Express the final solubility in appropriate units, typically mg/mL or mol/L.

Conclusion

1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde possesses a distinct physicochemical profile dominated by the polar 2-pyridone ring and aldehyde functional group. Theoretical analysis strongly suggests high solubility in polar aprotic solvents like DMSO and DMF, moderate to good solubility in polar protic solvents such as ethanol and water, and poor solubility in nonpolar media like hexane. While this predictive framework is invaluable for initial experimental design, it is not a substitute for rigorous empirical measurement. The detailed, self-validating protocol provided in this guide offers a robust pathway for researchers to obtain precise, quantitative solubility data, which is indispensable for advancing the use of this important chemical intermediate in pharmaceutical research and development.

References

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Protocols & Analytical Methods

Application Notes &amp; Protocols: The Synthetic Versatility of 1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde in Cyclocondensation Reactions

Introduction: A Privileged Scaffold in Modern Drug Discovery

In the landscape of medicinal chemistry, pyridine and dihydropyridine scaffolds are ubiquitous, forming the core of numerous therapeutic agents approved by the US FDA.[1][2][3] Their remarkable biological activities span a wide range, including treatments for hypertension, cancer, and infectious diseases.[2][3][4][5] The strategic functionalization of these heterocycles is paramount for modulating their pharmacological profiles. 1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde has emerged as a highly valuable and versatile building block for this purpose. Its structure features a highly reactive electrophilic aldehyde at the 3-position, activated by the electron-withdrawing nature of the pyridone ring system, making it an ideal substrate for a variety of cyclocondensation reactions.[6]

This guide provides an in-depth exploration of key cyclocondensation strategies utilizing this aldehyde, offering detailed mechanistic insights and field-proven laboratory protocols. The aim is to equip researchers, particularly those in drug development, with the knowledge to efficiently construct complex, fused heterocyclic systems with significant potential for biological activity.

Cyclocondensation with Active Methylene Compounds: Building Fused Pyridone Systems

One of the most direct and powerful applications of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde is its reaction with compounds containing an active methylene group (e.g., malononitrile, ethyl cyanoacetate, β-ketoesters). These reactions typically proceed through a base-catalyzed Knoevenagel condensation, followed by an intramolecular cyclization and subsequent aromatization to yield highly functionalized, fused pyridine systems.

Mechanistic Rationale

The reaction is initiated by the deprotonation of the active methylene compound by a base (commonly piperidine or ammonium acetate) to form a nucleophilic carbanion. This anion then attacks the electrophilic carbonyl carbon of the aldehyde, leading to a tetrahedral intermediate which subsequently eliminates water to form a stable Knoevenagel adduct.[7][8][9] In the presence of a nitrogen source or an appropriately positioned nitrile group, an intramolecular 6-π electrocyclization can occur, followed by tautomerization or oxidation to afford the final fused aromatic product.[8][10] The choice of catalyst and solvent is critical; for instance, using ammonium acetate in acetic acid can facilitate both the initial condensation and the subsequent cyclization steps.[8][9][10]

Caption: Knoevenagel condensation and cyclization pathway.

Experimental Protocol 1: Synthesis of a Fused Pyrido[2,3-b]pyridine Derivative

This protocol details the reaction with malononitrile, a common active methylene compound.

Materials:

• 1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde (1.0 eq)

• Malononitrile (1.1 eq)

• Piperidine (0.1 eq, catalytic)

• Absolute Ethanol (anhydrous)

• Round-bottom flask with reflux condenser

• Stirring plate with heating mantle

Procedure:

• To a 100 mL round-bottom flask, add 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde (e.g., 1.37 g, 10 mmol) and absolute ethanol (40 mL). Stir until the aldehyde is fully dissolved.

• Add malononitrile (0.73 g, 11 mmol) to the solution.

• Add piperidine (0.1 mL, ~1 mmol) to the reaction mixture using a micropipette.

• Fit the flask with a reflux condenser and heat the mixture to reflux (approx. 78°C) with continuous stirring.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., mobile phase: 30% Ethyl Acetate in Hexane). The reaction is typically complete within 2-4 hours, indicated by the consumption of the starting aldehyde.

• Upon completion, allow the reaction mixture to cool to room temperature. A solid precipitate should form.

• Cool the mixture further in an ice bath for 30 minutes to maximize precipitation.

• Collect the solid product by vacuum filtration, washing the crystals with a small amount of cold ethanol.

• Dry the product under vacuum to yield the target fused pyridone. Further purification can be achieved by recrystallization from ethanol or isopropanol if necessary.

Data Summary: Reaction with Various Active Methylene Compounds

Active Methylene Reagent	Catalyst	Solvent	Typical Product Scaffold
Malononitrile	Piperidine	Ethanol	2-Amino-3-cyano-pyrido[2,3-b]pyridine
Ethyl Cyanoacetate	Ammonium Acetate	Acetic Acid	2-Hydroxy-3-carbethoxy-pyrido[2,3-b]pyridine[8][9]
Diethyl Malonate	Sodium Ethoxide	Ethanol	2-Hydroxy-3-carbethoxy-pyrido[2,3-b]pyridine
Acetylacetone	Piperidine	Toluene	3-Acetyl-2-methyl-pyrido[2,3-b]pyridine

Multicomponent Reactions: Rapid Assembly of Complex Heterocycles

Multicomponent reactions (MCRs) are powerful synthetic tools that allow for the construction of complex molecules from three or more starting materials in a single pot, offering high atom economy and operational simplicity. 1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde is an excellent aldehyde component in Hantzsch-type MCRs for synthesizing fused dihydropyridine derivatives.[6]

Mechanistic Rationale

In a typical Hantzsch-type reaction, the aldehyde condenses with a β-ketoester and a nitrogen source (e.g., ammonium acetate). The reaction pathway involves the initial formation of an enamine from the β-ketoester and ammonia (from ammonium acetate), and a Knoevenagel adduct from the aldehyde and a second molecule of the β-ketoester. These two reactive intermediates then undergo a Michael addition, followed by cyclization and dehydration to furnish the final dihydropyridine ring fused to the original pyridone scaffold. Lewis acids such as Indium(III) chloride (InCl₃) or Scandium(III) triflate (Sc(OTf)₃) can significantly catalyze these transformations, often leading to higher yields and shorter reaction times.[6][11]

Caption: Workflow for a one-pot multicomponent reaction.

Experimental Protocol 2: Lewis Acid-Catalyzed Synthesis of a Fused 1,4-Dihydropyridine

Materials:

• 1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde (1.0 eq)

• Ethyl Acetoacetate (2.2 eq)

• Ammonium Acetate (1.2 eq)

• Indium(III) Chloride (InCl₃) (10 mol%)

• Ethanol or Acetonitrile

• Round-bottom flask

• Magnetic stirrer

Procedure:

• In a 50 mL round-bottom flask, combine 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde (0.685 g, 5 mmol), ethyl acetoacetate (1.43 g, 11 mmol), ammonium acetate (0.46 g, 6 mmol), and Indium(III) chloride (0.11 g, 0.5 mmol).

• Add the solvent (20 mL of ethanol) to the flask.

• Stir the mixture vigorously at room temperature. An exothermic reaction may be observed.[11]

• Continue stirring for 6-12 hours. Monitor the reaction by TLC until the starting aldehyde is consumed.

• After completion, pour the reaction mixture into 50 mL of ice-cold water and stir for 15 minutes.

• Collect the resulting precipitate by vacuum filtration.

• Wash the solid with cold water and then a small amount of cold ethanol.

• Dry the product in a vacuum oven to obtain the fused 1,4-dihydropyridine derivative.

Synthesis of Fused Quinolines via Friedel-Crafts-type Cyclization

The reaction of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde with aniline derivatives provides an efficient route to construct fused quinoline and isoquinoline-like structures.[6] This transformation is a powerful method for creating polycyclic aromatic systems of significant interest in materials science and medicinal chemistry.

Mechanistic Rationale

This reaction proceeds via the initial formation of a Schiff base (imine) intermediate from the condensation of the aldehyde and the aniline. In the presence of a Lewis acid catalyst (e.g., InCl₃, Sc(OTf)₃), the aromatic ring of the aniline moiety is activated towards electrophilic attack.[6] An intramolecular electrophilic aromatic substitution (a Friedel-Crafts-type cyclization) then occurs, where the electron-rich aniline ring attacks a carbon atom of the pyridone ring, leading to the formation of a new six-membered ring. A final aromatization step, often involving oxidation by air, yields the stable, planar fused quinoline system.

Experimental Protocol 3: Synthesis of a Benzo[b]pyrido[2,3-h][6][12]naphthyridine Derivative

Materials:

• 1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde (1.0 eq)

• Aniline (or a substituted aniline) (1.1 eq)

• Scandium(III) Triflate (Sc(OTf)₃) (5 mol%)

• Acetonitrile (anhydrous)

• Schlenk flask or oven-dried glassware under an inert atmosphere (N₂ or Ar)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde (0.5 g, 3.65 mmol), the chosen aniline derivative (e.g., aniline, 0.37 mL, 4.0 mmol), and anhydrous acetonitrile (25 mL).

• Add Scandium(III) triflate (0.09 g, 0.18 mmol) to the mixture.

• Heat the reaction mixture to reflux (approx. 82°C) under the inert atmosphere for 12-24 hours.

• Monitor the formation of the product by TLC.

• Once the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Dissolve the residue in dichloromethane (DCM) and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃), followed by brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent.

• Purify the crude product using column chromatography on silica gel (gradient elution, e.g., 10% to 50% ethyl acetate in hexanes) to isolate the pure fused quinoline product.

Conclusion

1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde stands out as a robust and versatile C3-synthon for the synthesis of complex nitrogen-containing heterocycles. The protocols detailed herein for reactions with active methylene compounds, multicomponent Hantzsch-type condensations, and cyclizations with anilines provide reliable and efficient pathways to novel fused pyridone, dihydropyridine, and quinoline scaffolds. The causality behind experimental choices, such as the use of specific base or Lewis acid catalysts, is rooted in the need to facilitate key mechanistic steps like carbanion formation, imine activation, and intramolecular cyclization. These methods offer broad substrate scope and operational simplicity, making them highly valuable for researchers in synthetic organic chemistry and drug discovery programs.

References

• Smolecule. (2023-08-15). 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde.
• Tenti, G., Ramos, M. T., & Carlos, J. (2013). A New Multicomponent Protocol for the Synthesis of Pyridines and Fused Pyridines via a Formal aza [3+3] cycloaddition. Current Organic Synthesis, 10, 646-655.
• ResearchGate. (n.d.). Synthesis of fused pyridines. [Image attached to a publication].
• Idris, M., & Lee, H. P. (2022). 1,4-Dihydropyridine: synthetic advances, medicinal and insecticidal properties. Future Journal of Pharmaceutical Sciences, 8(1), 58.
• Scilit. (2012-06-17). Synthesis of Isoquinolines and Heterocycle-Fused Pyridines via Three-Component Cascade Reaction of Aryl Ketones, Hydroxylamine, and Alkynes.
• Organic Chemistry Portal. (n.d.). Synthesis of 2-pyridones.
• ResearchGate. (n.d.). Ten Years of Progress in the Synthesis of 2-Pyridone Derivatives via Three / Four Component Reaction. Request PDF.
• Drug Design, Development and Therapy. (2021-10-13). The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design.
• Dovepress. (n.d.). The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design.
• The Pharma Innovation Journal. (2023-04-26). Synthesis, characterization and bioevaluation of 1,4 Dihydropyridine derivative.
• Ghoneim, K. M., et al. (n.d.). Reactions of 3-Formylchromone with Active Methylene and Methyl Compounds and Some Subsequent Reactions of the Resulting Condensation Products. PMC - NIH.
• Al-Zoubi, R. M., et al. (2021). The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design. Drug Design, Development and Therapy, 15, 4387–4413.
• Al-Mousawi, S. M., et al. (2012). Condensation Reactions of 3-Oxo-2-arylhydrazonopropanals with Active Methylene Reagents: Formation of 2-Hydroxy- and 2-Amino-6-substituted-5-arylazonicotinates and Pyrido[3,2-c]cinnolines via 6π-Electrocyclization Reactions. Molecules, 17(6), 6547–6556.
• MDPI. (n.d.). Condensation Reactions of 3-Oxo-2-arylhydrazonopropanals with Active Methylene Reagents: Formation of 2-Hydroxy- and 2-Amino-6-substituted-5-arylazonicotinates and Pyrido[3,2-c]cinnolines via 6π-Electrocyclization Reactions.
• ResearchGate. (n.d.). Condensation Reactions of 3-Oxo-2-arylhydrazonopropanals with Active Methylene Reagents: Formation of 2-Hydroxy- and 2-Amino-6-substituted-5-arylazonicotinates and Pyrido[3,2-c]cinnolines via 6π-Electrocyclization Reactions.

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The Versatile Architect: 1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde as a Cornerstone for Heterocyclic Synthesis

Application Note & Protocols

Abstract

This technical guide provides an in-depth exploration of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde as a pivotal building block for the synthesis of a diverse array of heterocyclic compounds. This versatile scaffold, characterized by a highly reactive formyl group and an electron-rich pyridone ring, serves as a linchpin in numerous condensation, cycloaddition, and multicomponent reactions. We present detailed, field-proven protocols for key transformations, including the Knoevenagel condensation, Hantzsch pyridine synthesis, and the construction of fused pyridine systems. The underlying mechanistic principles and the rationale behind experimental choices are elucidated to empower researchers in drug discovery, medicinal chemistry, and materials science to leverage this potent synthetic intermediate for the construction of novel molecular architectures with significant biological and physical properties.

Introduction: The Strategic Advantage of the 2-Pyridone Scaffold

The 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde moiety is a privileged scaffold in synthetic organic chemistry. Its chemical formula is C₇H₇NO₂ and it has a molecular weight of 137.14 g/mol .[1] The inherent reactivity of this compound is governed by two key features:

• The Electrophilic Aldehyde: The formyl group at the C3 position is a highly reactive electrophilic center, primed for nucleophilic attack. This reactivity is amplified by the electron-withdrawing nature of the pyridone ring, making it an ideal substrate for a wide range of condensation reactions.[1]

• The Nucleophilic/Dienic Pyridone Ring: The dihydropyridine ring system can participate as a nucleophile or a diene in cycloaddition reactions, providing a pathway to complex fused heterocyclic systems.

This duality makes 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde a powerful tool for generating molecular diversity from a single, readily accessible starting material. Its derivatives have shown promise as antimicrobial, antioxidant, and cytotoxic agents, underscoring their relevance in pharmaceutical development.[1]

Synthesis and Characterization of the Building Block

A reliable and scalable synthesis of the title compound is paramount for its application. While several methods exist, including the cyclization of enaminones and oxidation of dihydropyridines, a common and effective laboratory-scale preparation involves the Vilsmeier-Haack formylation of 1-methyl-2-pyridone.

Protocol 2.1: Synthesis of 1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde

This protocol is adapted from established procedures for the formylation of related activated heterocycles.

Materials:

• 1-Methyl-2-pyridone

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate (for chromatography)

Procedure:

• Vilsmeier Reagent Formation: In a flame-dried, three-necked flask equipped with a dropping funnel, magnetic stirrer, and a nitrogen inlet, cool N,N-dimethylformamide (3.0 eq) in an ice bath. Add phosphorus oxychloride (1.2 eq) dropwise while maintaining the temperature below 10 °C. Stir the mixture for 30 minutes at this temperature to allow for the formation of the Vilsmeier reagent.

• Reaction with 1-Methyl-2-pyridone: Dissolve 1-methyl-2-pyridone (1.0 eq) in dichloromethane and add it dropwise to the Vilsmeier reagent solution.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux (approx. 40 °C) for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Cool the reaction mixture in an ice bath and carefully quench by the slow addition of a saturated sodium bicarbonate solution until the pH is neutral or slightly basic.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde as a solid.

Characterization Data: The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Application in Heterocycle Synthesis: Protocols and Mechanistic Insights

The true power of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde lies in its ability to serve as a versatile precursor to a multitude of heterocyclic scaffolds.

Knoevenagel Condensation: Accessing Functionalized Alkenes

The Knoevenagel condensation is a cornerstone reaction for C-C bond formation, reacting an aldehyde with an active methylene compound.[2] This reaction, when applied to our building block, provides a facile route to α,β-unsaturated systems, which are themselves valuable intermediates for further transformations.

Causality: The reaction is typically catalyzed by a mild base (e.g., piperidine, pyridine) which deprotonates the active methylene compound to form a nucleophilic enolate. This enolate then attacks the electrophilic carbonyl carbon of the aldehyde. Subsequent dehydration leads to the thermodynamically stable conjugated product.

dot

Caption: Knoevenagel Condensation Workflow.

Protocol 3.1.1: Synthesis of (E)-2-cyano-3-(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)acrylamide

Materials:

• 1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde

• Cyanoacetamide

• Ethanol

• Piperidine (catalytic amount)

Procedure:

• Reactant Mixture: In a round-bottom flask, dissolve 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde (1.0 eq) and cyanoacetamide (1.1 eq) in ethanol.

• Catalyst Addition: Add a catalytic amount of piperidine (e.g., 0.1 eq) to the solution.

• Reaction: Heat the mixture to reflux for 3-5 hours, monitoring the reaction by TLC.

• Isolation: Upon completion, cool the reaction mixture to room temperature. The product will often precipitate from the solution. Collect the solid by filtration.

• Purification: Wash the collected solid with cold ethanol and dry under vacuum to obtain the pure product.

Data Presentation:

Active Methylene Compound	Product	Typical Yield
Malononitrile	2-((1-methyl-2-oxo-1,2-dihydropyridin-3-yl)methylene)malononitrile	>90%
Ethyl cyanoacetate	Ethyl 2-cyano-3-(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)acrylate	85-95%
Cyanoacetamide	(E)-2-cyano-3-(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)acrylamide	80-90%

Hantzsch Pyridine Synthesis: Constructing Polysubstituted Pyridines

The Hantzsch synthesis is a classic multicomponent reaction that provides access to dihydropyridines, which can be subsequently oxidized to the corresponding pyridines.[3][4] Our title aldehyde serves as the aldehyde component in this powerful transformation.

Causality: The reaction involves the condensation of the aldehyde, a β-ketoester, and a nitrogen source (typically ammonia or ammonium acetate).[3] The mechanism proceeds through the formation of an enamine from the β-ketoester and ammonia, and a Knoevenagel adduct from the aldehyde and a second equivalent of the β-ketoester. These two intermediates then combine and cyclize to form the dihydropyridine ring.

dot

Caption: Hantzsch Pyridine Synthesis Workflow.

Protocol 3.2.1: One-Pot Synthesis of a Novel Pyridine Derivative

Materials:

• 1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde

• Ethyl acetoacetate (2.0 eq)

• Ammonium acetate (1.2 eq)

• Ethanol

• Nitric acid (for oxidation)

Procedure:

• Initial Condensation: In a round-bottom flask, combine 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde (1.0 eq), ethyl acetoacetate (2.0 eq), and ammonium acetate (1.2 eq) in ethanol.

• Dihydropyridine Formation: Heat the mixture to reflux for 4-6 hours. Monitor the formation of the dihydropyridine intermediate by TLC.

• Oxidation: After cooling the reaction mixture, add a suitable oxidizing agent, such as a few drops of nitric acid, and stir at room temperature until the aromatization is complete (as indicated by TLC).

• Isolation and Purification: Pour the reaction mixture into ice water and collect the precipitated solid by filtration. The crude product can be purified by recrystallization from ethanol.

Synthesis of Fused Heterocycles

The strategic placement of functional groups in 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde allows for its use in the construction of fused heterocyclic systems. For example, condensation with a binucleophile can lead to the formation of a new ring fused to the pyridone core.

Protocol 3.3.1: Synthesis of a Pyrido[2,3-d]pyrimidine Derivative

Materials:

• 1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde

• Guanidine hydrochloride

• Sodium ethoxide

• Ethanol

Procedure:

• Reaction Setup: In a flame-dried flask under a nitrogen atmosphere, dissolve 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde (1.0 eq) and guanidine hydrochloride (1.1 eq) in anhydrous ethanol.

• Base Addition: Add a solution of sodium ethoxide in ethanol (1.2 eq) to the mixture.

• Cyclization: Heat the reaction mixture to reflux for 6-8 hours.

• Work-up and Purification: After cooling, neutralize the reaction with acetic acid. Remove the solvent under reduced pressure and purify the residue by column chromatography to yield the desired pyrido[2,3-d]pyrimidine.

Safety and Handling

While specific toxicity data for 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde is not extensively documented, it is prudent to handle it with the care afforded to all laboratory chemicals.

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated fume hood. Avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

• Storage: Store in a cool, dry place away from incompatible materials.

Conclusion

1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde has demonstrated its utility as a versatile and powerful building block in heterocyclic synthesis. The protocols outlined in this application note provide a solid foundation for researchers to explore the synthesis of novel pyridines, fused pyridines, and other heterocyclic systems. The dual reactivity of its aldehyde and pyridone functionalities opens a vast landscape for the discovery of new molecules with potential applications in medicine and materials science.

References

• Smolecule. (2023, August 15). 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde.

• MDPI. (n.d.). Synthesis of New 2-Oxo-1,2-Dihydropyridine-3-Carboxylic Acid Derivatives. Molecules. Retrieved from [Link]

• RSC Publishing. (n.d.). Synthesis of fused imidazo[1,2-a]pyridines derivatives through cascade C(sp2)–H functionalizations. Organic & Biomolecular Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Hantzsch Dihydropyridine (Pyridine) Synthesis. Retrieved from [Link]

• Natural Sciences Publishing. (2015, September 1). Synthesis of Some New Fused Pyridines and Prediction their Biological Activity via PASS INET.

• Wikipedia. (n.d.). Hantzsch pyridine synthesis. Retrieved from [Link]

• ResearchGate. (2015). A New Multicomponent Protocol for the Synthesis of Pyridines and Fused Pyridines via a Formal aza [3+3] cycloaddition.

• Wikipedia. (n.d.). Knoevenagel condensation. Retrieved from [Link]

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The Versatile Scaffold: 1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde in Modern Medicinal Chemistry

Introduction: Unveiling a Privileged Heterocycle

In the landscape of medicinal chemistry, the relentless pursuit of novel therapeutic agents often leads researchers to revisit and re-evaluate foundational chemical scaffolds. Among these, the 2-pyridone nucleus has emerged as a "privileged structure," capable of interacting with a diverse array of biological targets. This guide focuses on a particularly reactive and versatile derivative: 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde . With a molecular formula of C₇H₇NO₂ and a molecular weight of 137.14 g/mol , this compound serves as a critical starting material and a key pharmacophore for the development of next-generation therapeutics.[1] Its strategic placement of a reactive aldehyde group on the electron-rich 2-pyridone ring system provides a gateway to extensive chemical modifications, enabling the synthesis of libraries of compounds for biological screening.[1] This document provides an in-depth exploration of its synthesis, applications, and the protocols necessary for its successful utilization in a research and development setting.

Core Synthetic Strategy: The Vilsmeier-Haack Reaction

The primary and most efficient method for the synthesis of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde is the Vilsmeier-Haack reaction.[2][3] This reaction facilitates the formylation of electron-rich aromatic and heteroaromatic compounds. The starting material, 1-methyl-2-pyridone, is an electron-rich heterocycle, making it an ideal substrate for this transformation. The reaction proceeds through the formation of the Vilsmeier reagent, a chloromethyliminium salt, from N,N-dimethylformamide (DMF) and an acid chloride like phosphorus oxychloride (POCl₃).[4] This electrophilic species then attacks the electron-rich C3 position of the 1-methyl-2-pyridone ring, leading to the formation of the aldehyde after hydrolysis.

Caption: Vilsmeier-Haack reaction workflow for aldehyde synthesis.

Protocol 1: Synthesis of 1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde

This protocol is adapted from general Vilsmeier-Haack formylation procedures.[2][5]

Materials:

• 1-Methyl-2-pyridone

• N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• Dichloromethane (DCM, anhydrous)

• Sodium acetate (NaOAc)

• Diethyl ether (Et₂O)

• Brine

• Sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a dropping funnel, magnetic stirrer, and nitrogen inlet, dissolve 1-methyl-2-pyridone (1.0 equiv) in anhydrous DCM.

• Vilsmeier Reagent Formation (In Situ): Cool the flask to 0 °C in an ice bath. Add DMF (3.0 equiv) to the solution. Slowly add POCl₃ (1.2 equiv) dropwise via the dropping funnel while maintaining the temperature at 0 °C. The formation of the Vilsmeier reagent is exothermic.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, cool the mixture back to 0 °C. Slowly and carefully quench the reaction by adding a saturated aqueous solution of sodium acetate.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x volumes).

• Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure. Purify the crude residue by silica gel column chromatography to afford the pure 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde.

Medicinal Chemistry Applications & Derivative Synthesis

The true utility of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde lies in its role as a versatile intermediate for synthesizing compounds with significant therapeutic potential. The aldehyde functional group is a reactive handle for a multitude of chemical transformations, most notably condensation reactions to form Schiff bases and their derivatives.

Anticancer Agents

Derivatives of the 2-pyridone scaffold have demonstrated potent anticancer activity through various mechanisms of action.[6][7] Key areas of investigation include the development of kinase inhibitors and agents that induce apoptosis and cell cycle arrest.

a) PIM-1 Kinase Inhibitors: The Proviral Integration site for Moloney murine leukemia virus (PIM) kinases are a family of serine/threonine kinases often overexpressed in various cancers.[8][9] The 2-pyridone scaffold has been identified as a crucial pharmacophore for developing potent PIM-1 inhibitors.[10] Structure-activity relationship (SAR) studies have shown that specific substitutions on the pyridone ring can lead to highly potent and selective inhibitors.[9][10][11]

b) PDE3 Inhibitors: Phosphodiesterase 3 (PDE3) is another important target in oncology.[12] Analogs of the 2-pyridone structure have been synthesized and evaluated as PDE3 inhibitors, showing promise in controlling tumor cell growth.[13][14][15]

c) Thiosemicarbazone Derivatives: A particularly fruitful avenue of research has been the synthesis of thiosemicarbazone derivatives. These compounds are known for their ability to chelate metal ions, which can disrupt cellular processes in cancer cells and induce apoptosis.[1] The condensation of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde with various thiosemicarbazides yields a library of compounds with potential anticancer activity.[16][17][18][19]

Caption: Synthetic pathways and biological targets for anticancer derivatives.

Protocol 2: Synthesis of a Thiosemicarbazone Derivative

This is a general protocol for the condensation reaction between the aldehyde and a thiosemicarbazide.

Materials:

• 1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde

• Thiosemicarbazide (or a substituted thiosemicarbazide)

• Methanol or Ethanol

• Glacial acetic acid (catalytic amount)

Procedure:

• Dissolution: Dissolve 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde (1.0 equiv) in warm methanol in a round-bottom flask.

• Addition: In a separate flask, dissolve thiosemicarbazide (1.0 equiv) in warm methanol. Add this solution to the aldehyde solution.

• Catalysis: Add a single drop of glacial acetic acid to the reaction mixture as a catalyst.

• Reaction: Reflux the mixture for 2-4 hours. The formation of the thiosemicarbazone product is often indicated by the formation of a precipitate.

• Isolation: After the reaction is complete, cool the mixture to room temperature. Filter the precipitated solid using a Buchner funnel.

• Purification: Wash the solid with cold methanol and dry under vacuum to obtain the pure thiosemicarbazone derivative.

Quantitative Data: Anticancer Activity

The following table summarizes the reported in vitro anticancer activity of various 2-pyridone derivatives. It is important to note that these are representative examples, and the activity is highly dependent on the specific substitutions on the pyridone core.

Compound Class	Cell Line	Assay	IC₅₀ (µM)	Reference
2-Pyridone Derivative	EAC	Cytotoxicity	20.77	[20][21]
2-Pyridone Derivative	HEPG2	Cytotoxicity	19.2	[20][21]
Pyridine-3-carbaldehyde TSC	M14 (Melanoma)	Cytotoxicity	3.36 - 21.35	[17]
2-Pyridone-triazole	SW480 (Colon)	Cytotoxicity	0.21	[22]
2-Pyridone-triazole	HeLa (Cervical)	Cytotoxicity	0.54	[22]
PIM-1 Inhibitor (Pyridone)	PIM-1 Kinase	Kinase Assay	0.05	[10]

EAC: Ehrlich Ascites Carcinoma; HEPG2: Human Liver Cancer; TSC: Thiosemicarbazone

Antimicrobial Agents

The 2-pyridone scaffold has also been explored for its potential as an antimicrobial agent.[23][24][25] Derivatives have shown activity against both Gram-positive and Gram-negative bacteria, as well as various fungal strains.[26][27] The mechanism of action is often related to the chelation of essential metal ions or the inhibition of key microbial enzymes.

Quantitative Data: Antimicrobial Activity

The table below presents Minimum Inhibitory Concentration (MIC) values for representative pyridine derivatives against various microbial strains.

Compound Class	Microorganism	MIC (µg/mL)	Reference
Pyridine Chalcone	S. aureus	Active	[24]
Pyridine Chalcone	S. typhi	Active	[24]
Pyridine Derivative	S. aureus	32-64	[26]
Pyridine-3-carbonitrile	Streptococci	15-30	[23]

Protocols for Biological Evaluation

To assess the medicinal potential of newly synthesized derivatives, standardized biological assays are essential.

Protocol 3: MTT Cytotoxicity Assay

The MTT assay is a colorimetric method used to assess cell viability and the cytotoxic effects of chemical compounds.[13][14][15][28][29]

Principle: Metabolically active cells possess mitochondrial dehydrogenase enzymes that reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to an insoluble purple formazan product. The amount of formazan produced is directly proportional to the number of viable cells.

Materials:

• Cancer cell lines (e.g., HEPG2, MCF-7)

• 96-well tissue culture plates

• Complete cell culture medium

• MTT solution (5 mg/mL in PBS, sterile filtered)

• Solubilization solution (e.g., DMSO or SDS-HCl solution)

• Multi-well spectrophotometer (plate reader)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include wells with untreated cells (negative control) and a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After incubation, remove the medium and add 100 µL of fresh serum-free medium and 10 µL of the 12 mM MTT stock solution to each well.[29]

• Formazan Formation: Incubate the plate for 3-4 hours at 37°C until purple formazan crystals are visible under a microscope.

• Solubilization: Carefully remove the MTT solution. Add 100-150 µL of the solubilization solution (e.g., DMSO) to each well.[15] Shake the plate on an orbital shaker for 15 minutes to dissolve the formazan crystals.[14]

• Absorbance Reading: Measure the absorbance of each well at a wavelength of 570 nm using a plate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[14]

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the percentage of viability against the compound concentration and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Protocol 4: PIM-1 Kinase Inhibition Assay (Fluorescence Polarization)

This protocol outlines a general method for assessing the inhibition of PIM-1 kinase activity.[8]

Principle: This assay measures the binding of a fluorescently labeled ligand (tracer) to the PIM-1 kinase. In the unbound state, the small tracer tumbles rapidly, resulting in low fluorescence polarization. When bound to the larger kinase enzyme, its tumbling slows, increasing the fluorescence polarization. An inhibitor will compete with the tracer for binding to the kinase, resulting in a decrease in fluorescence polarization.

Materials:

• Recombinant human PIM-1 kinase

• Fluorescently labeled kinase tracer

• Assay buffer

• Test compounds (serially diluted)

• Known PIM-1 inhibitor (positive control, e.g., Staurosporine)

• 384-well, low-volume, black microplate

• Microplate reader capable of measuring fluorescence polarization

Procedure:

• Reagent Preparation: Prepare serial dilutions of the test compounds in the assay buffer. The final DMSO concentration should be kept constant (e.g., <1%).

• Assay Plate Setup: Add 5 µL of the serially diluted test compounds, positive control, or vehicle control (DMSO) to the wells of the 384-well plate.

• Enzyme Addition: Add 5 µL of the PIM-1 kinase solution to each well.

• Tracer Addition: Initiate the binding reaction by adding 5 µL of the fluorescent tracer solution to all wells.

• Incubation: Incubate the plate at room temperature for 60-90 minutes, protected from light.

• Measurement: Measure the fluorescence polarization of each well using the microplate reader with appropriate excitation and emission filters.

• Data Analysis: Calculate the percentage of inhibition relative to the controls. Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Conclusion and Future Outlook

1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde stands as a testament to the enduring value of core heterocyclic scaffolds in medicinal chemistry. Its straightforward synthesis via the Vilsmeier-Haack reaction and the high reactivity of its aldehyde group make it an invaluable building block for generating chemical diversity. Research into its derivatives has already yielded promising leads in oncology and infectious diseases, particularly through the development of kinase inhibitors and metal-chelating agents. The protocols and data presented in this guide are intended to provide researchers with a solid foundation for exploring the vast therapeutic potential of this versatile molecule. Future efforts will likely focus on refining structure-activity relationships, optimizing pharmacokinetic properties, and exploring novel biological targets to translate the promise of this scaffold into clinically effective medicines.

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Application Notes &amp; Protocols: Nucleophilic Addition to 1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde

Introduction: The Chemical Versatility of a Pyridone Aldehyde

1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde is a heterocyclic compound of significant interest in medicinal chemistry and synthetic organic chemistry. Its structure is characterized by a 2-pyridone core, N-methylated at the 1-position, and bearing a highly reactive carbaldehyde group at the 3-position. The aldehyde's carbonyl carbon possesses a pronounced electrophilic character, which is further amplified by the electron-withdrawing nature of the pyridone ring system.[1] This electronic configuration makes the aldehyde group exceptionally susceptible to attack by a wide range of nucleophiles, establishing the compound as a valuable and versatile building block for synthesizing more complex, functionalized pyridone derivatives.[1] These derivatives are scaffolds found in numerous biologically active molecules and pharmaceuticals, with some studies indicating potential antifungal, antibacterial, and cytotoxic properties.[1]

This document provides a detailed guide to performing key nucleophilic addition reactions on this substrate. It is intended for researchers, scientists, and drug development professionals, offering not just procedural steps but also the underlying chemical principles and practical insights necessary for successful and reproducible synthesis.

Core Mechanistic Principle: The Nucleophilic Addition Pathway

The fundamental reaction mechanism for the protocols described herein is the nucleophilic addition to the carbonyl group. This process universally proceeds through a well-established two-step pathway.

• Nucleophilic Attack: A nucleophile (:Nu⁻) attacks the electrophilic carbonyl carbon. This step results in the breaking of the C=O pi bond, with the electron pair moving onto the electronegative oxygen atom. The hybridization of the carbonyl carbon changes from sp² (trigonal planar) to sp³ (tetrahedral), forming a transient tetrahedral alkoxide intermediate.[2][3]

• Protonation: In a subsequent step, typically during an aqueous or acidic workup, the negatively charged oxygen of the alkoxide intermediate is protonated by a protic source (e.g., H₃O⁺ from dilute acid) to yield the final, neutral alcohol product.[2][4]

Caption: General mechanism of nucleophilic addition to the aldehyde.

Protocol I: Grignard Reaction for C-C Bond Formation and Secondary Alcohol Synthesis

The Grignard reaction is a cornerstone of organic synthesis, enabling the formation of carbon-carbon bonds. The addition of an organomagnesium halide (Grignard reagent) to an aldehyde yields a secondary alcohol upon workup.[4][5] This protocol details the addition of phenylmagnesium bromide as a representative example.

Causality and Experimental Rationale

• Inert Atmosphere: Grignard reagents are potent bases and nucleophiles that react vigorously and exothermically with protic sources, including atmospheric moisture.[4][6] All glassware must be rigorously flame- or oven-dried, and the reaction must be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent quenching of the reagent and ensure high yields.

• Anhydrous Solvents: Ethereal solvents like tetrahydrofuran (THF) or diethyl ether are required as they are aprotic and effectively solvate the Grignard reagent.[6]

• Low Temperature: The initial addition is performed at 0 °C to control the reaction's exothermicity, minimizing the formation of side products.

• Quenching: The reaction is quenched with a saturated aqueous solution of ammonium chloride (NH₄Cl). This mild acid is strong enough to protonate the alkoxide intermediate but not so strong as to cause potential acid-catalyzed degradation of the product.

Step-by-Step Methodology

• Apparatus Setup: Assemble a three-neck round-bottom flask, previously flame-dried under vacuum and cooled under a positive pressure of dry nitrogen, equipped with a magnetic stir bar, a thermometer, and a rubber septum.

• Reagent Preparation: In the flask, dissolve 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde (1.0 eq) in anhydrous THF (approx. 0.1 M concentration).

• Reaction Cooldown: Cool the solution to 0 °C using an ice-water bath.

• Grignard Addition: Add the Grignard reagent (e.g., phenylmagnesium bromide, 1.2 eq, 1.0 M solution in THF) dropwise via syringe over 15-20 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction Monitoring: Stir the mixture at 0 °C. Monitor the consumption of the starting material using Thin Layer Chromatography (TLC) (e.g., mobile phase: 50% Ethyl Acetate / Hexanes). The reaction is typically complete within 1-2 hours.

• Quenching: Once the reaction is complete, slowly and carefully add saturated aqueous NH₄Cl solution (10 mL per mmol of aldehyde) at 0 °C to quench the excess Grignard reagent and protonate the product.

• Workup and Extraction: Allow the mixture to warm to room temperature. Transfer it to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude oil or solid via flash column chromatography on silica gel.

Quantitative Data Summary

Parameter	Value/Condition	Rationale
Aldehyde	1.0 equivalent	Limiting Reagent
Grignard Reagent	1.2 equivalents	Ensures complete consumption of the aldehyde.
Solvent	Anhydrous THF	Aprotic solvent, good for Grignard stability.
Temperature	0 °C to RT	Controls exothermicity, then allows completion.
Reaction Time	1 - 2 hours	Typical duration, confirm with TLC.
Workup	Sat. aq. NH₄Cl	Mildly acidic quench.
Typical Yield	75 - 90%	Varies with substrate and Grignard reagent.

Protocol II: Wittig Reaction for Olefination

The Wittig reaction is an indispensable method for synthesizing alkenes from aldehydes or ketones.[7][8] It utilizes a phosphorus ylide (a Wittig reagent), which reacts with the carbonyl compound to form a C=C double bond.[9] This protocol describes the synthesis of a terminal alkene using methylenetriphenylphosphorane, prepared in situ.

Causality and Experimental Rationale

• Ylide Formation: The Wittig reagent is typically generated in situ by deprotonating a stable phosphonium salt with a strong, non-nucleophilic base.[10][11] Bases like n-butyllithium (n-BuLi) or sodium bis(trimethylsilyl)amide (NaHMDS) are commonly used. The choice of base is critical; it must be strong enough to deprotonate the phosphonium salt without reacting with the aldehyde.

• Anhydrous Conditions: The strong bases used are highly sensitive to moisture and protic solvents. Strict anhydrous and inert atmosphere techniques are mandatory.

• Reaction Pathway: The ylide attacks the aldehyde to form an oxaphosphetane intermediate, which then collapses to the desired alkene and triphenylphosphine oxide.[7][11] The high thermodynamic stability of the P=O bond in triphenylphosphine oxide is the driving force for this reaction.[9]

Caption: Experimental workflow for the Wittig reaction.

Step-by-Step Methodology

• Ylide Preparation: In a flame-dried, three-neck flask under nitrogen, suspend methyltriphenylphosphonium bromide (1.3 eq) in anhydrous THF.

• Basification: Cool the suspension to 0 °C and add n-butyllithium (1.2 eq, 2.5 M solution in hexanes) dropwise. The mixture will turn a characteristic deep yellow or orange color, indicating ylide formation.

• Ylide Maturation: Stir the resulting mixture at 0 °C for 1 hour to ensure complete deprotonation.

• Aldehyde Addition: In a separate flask, dissolve 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde (1.0 eq) in anhydrous THF. Add this solution dropwise to the cold ylide suspension.

• Reaction Progression: Allow the reaction to slowly warm to room temperature and stir for 2-4 hours, or until TLC indicates the disappearance of the aldehyde.

• Quenching and Workup: Cool the reaction back to 0 °C and quench by the slow addition of saturated aqueous NH₄Cl. Extract the product with diethyl ether or ethyl acetate (3x).

• Purification: The major byproduct, triphenylphosphine oxide, can often be partially removed by precipitation from a nonpolar solvent (like hexanes/ether). Further purify the desired alkene by flash column chromatography.

Quantitative Data Summary

Parameter	Value/Condition	Rationale
Aldehyde	1.0 equivalent	Limiting Reagent
Phosphonium Salt	1.3 equivalents	Slight excess to drive reaction to completion.
Base (n-BuLi)	1.2 equivalents	To fully deprotonate the phosphonium salt.
Solvent	Anhydrous THF	Standard aprotic solvent for Wittig reactions.
Temperature	0 °C to RT	Controlled ylide formation, then reaction.
Reaction Time	2 - 4 hours	Typical duration, confirm with TLC.
Typical Yield	60 - 85%	Dependent on ylide stability and substrate.

Protocol III: Organolithium Addition

Organolithium reagents are among the most powerful carbon-based nucleophiles used in organic synthesis, generally exhibiting higher reactivity than their Grignard counterparts.[12][13] Their addition to 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde provides a highly efficient route to secondary alcohols.

Causality and Experimental Rationale

• Enhanced Reactivity: The high polarity of the C-Li bond makes organolithium reagents extremely potent nucleophiles and very strong bases. Their high reactivity necessitates stringent reaction control.[12]

• Cryogenic Temperatures: These reactions are almost exclusively performed at low temperatures (-78 °C, typically using a dry ice/acetone bath). This is critical to manage the high reactivity of the organolithium reagent, preventing side reactions such as enolization of the aldehyde or competing reactions with the pyridone ring.

• Safety Precautions: Organolithium reagents, particularly alkyllithiums like n-BuLi and t-BuLi, are pyrophoric and will ignite spontaneously on contact with air. They also react violently with water. They must be handled by trained personnel using proper syringe techniques under a robust inert atmosphere.

Step-by-Step Methodology

• Apparatus Setup: Prepare a flame-dried, three-neck round-bottom flask under a nitrogen or argon atmosphere, equipped with a stir bar, thermometer, and septum.

• Reagent Preparation: Dissolve 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde (1.0 eq) in anhydrous THF.

• Cryogenic Cooling: Cool the solution to -78 °C using a dry ice/acetone or dry ice/isopropanol bath.

• Organolithium Addition: Slowly add the organolithium reagent (e.g., n-butyllithium, 1.1 eq) dropwise via syringe over 20-30 minutes. Maintain the internal temperature below -70 °C.

• Reaction Monitoring: Stir at -78 °C for 1-2 hours. Reaction progress can be checked by quenching a small aliquot and analyzing by TLC.

• Quenching: While the reaction is still at -78 °C, quench it by the very slow, dropwise addition of saturated aqueous NH₄Cl solution. Caution: This can be a vigorous process.

• Workup and Purification: Allow the mixture to warm to room temperature and perform a standard aqueous workup and extraction as described in Protocol I. Purify the product by flash column chromatography.

Quantitative Data Summary

Parameter	Value/Condition	Rationale
Aldehyde	1.0 equivalent	Limiting Reagent
Organolithium	1.1 equivalents	Minimal excess to avoid side reactions.
Solvent	Anhydrous THF	Aprotic solvent, stable at low temperatures.
Temperature	-78 °C	Essential for controlling high reactivity.
Reaction Time	1 - 2 hours	Typically sufficient at low temperature.
Workup	Sat. aq. NH₄Cl at -78°C	Controlled quench of highly reactive species.
Typical Yield	80 - 95%	Generally very high-yielding reactions.

Safety and Handling

• General Precautions: All reactions should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, lab coat, and appropriate gloves, must be worn at all times.

• Organometallic Reagents: Grignard and organolithium reagents are highly reactive and moisture-sensitive. Organolithiums are often pyrophoric. Handle these reagents under a strict inert atmosphere using proper syringe and cannula techniques. Always have an appropriate fire extinguisher (Class D for metal fires) available.

• Solvents: Anhydrous ethereal solvents like THF and diethyl ether are highly flammable. Avoid open flames and potential ignition sources.

References

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• Master Organic Chemistry. (2015, December 10). Reactions of Grignard Reagents. Available at: [Link]

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Application Note: Rapid and Efficient Synthesis of 1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde via Microwave-Assisted Vilsmeier-Haack Reaction

Audience: Researchers, scientists, and drug development professionals.

Abstract: This application note provides a comprehensive guide to the synthesis of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde, a valuable heterocyclic building block in medicinal chemistry and organic synthesis.[1][2] The protocol leverages the efficiency of microwave-assisted organic synthesis (MAOS) to drive the Vilsmeier-Haack formylation of 1-methyl-2-pyridone. We will explore the underlying reaction mechanism, the specific advantages conferred by microwave irradiation, and a detailed, field-tested protocol for researchers. The methodology presented here offers significant improvements over conventional heating methods, including drastically reduced reaction times, enhanced yields, and a greener chemical footprint.[3][4][5]

Part I: The Chemistry - Mechanism and Rationale

The synthesis of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde from 1-methyl-2-pyridone is a classic example of the Vilsmeier-Haack reaction. This reaction is a powerful method for the formylation of electron-rich aromatic and heteroaromatic compounds.[6][7]

1.1 The Vilsmeier-Haack Mechanism

The reaction proceeds in three main stages:

• Formation of the Vilsmeier Reagent: The process begins with the reaction between a substituted amide, in this case, N,N-dimethylformamide (DMF), and a dehydrating agent, phosphorus oxychloride (POCl₃). This forms a highly electrophilic chloroiminium ion, known as the Vilsmeier reagent .[8][9] This step is often exothermic and is typically performed at a reduced temperature to control its rate.

• Electrophilic Aromatic Substitution: The electron-rich 1-methyl-2-pyridone ring acts as a nucleophile, attacking the electrophilic Vilsmeier reagent. The pyridone ring is sufficiently activated for this reaction to occur. The attack preferentially happens at the C3 and C5 positions; however, formylation at the C3 position is generally favored. This electrophilic attack results in the formation of a cationic intermediate, which subsequently eliminates HCl to form a stable iminium salt.

• Hydrolysis: The final step involves the aqueous work-up of the reaction mixture. The iminium salt is hydrolyzed, typically under basic or neutral conditions, to yield the final aldehyde product, 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde.

Caption: Vilsmeier-Haack Reaction Mechanism.

1.2 The Role of Microwave Irradiation

Conventional heating relies on thermal conductivity, where heat is transferred slowly from an external source through the vessel walls to the reaction mixture.[10][11] Microwave-assisted synthesis, in contrast, utilizes direct dielectric heating.[5]

• Causality: Polar molecules and ions within the reaction mixture, such as the DMF and the ionic Vilsmeier reagent intermediate, directly absorb microwave energy. This energy is converted into heat through rapid molecular rotations and ionic conduction.[10][11]

• Key Advantages:

  • Rapid & Uniform Heating: The entire volume of the reaction mixture is heated simultaneously, eliminating thermal gradients and leading to a rapid increase in temperature.[4][5]

  • Rate Acceleration: Chemical reactions are significantly accelerated, reducing reaction times from hours to mere minutes.[3][4][10] This is particularly effective for reactions with high activation energies.[10]

  • Improved Yields & Purity: The short reaction times and uniform heating minimize the formation of side products that can occur during prolonged exposure to high temperatures in conventional methods.[3][4]

  • Energy Efficiency: As only the reaction mixture is heated, not the apparatus, the process is considerably more energy-efficient.[3]

Part II: Experimental Protocol

This protocol is designed for a standard laboratory microwave synthesizer. All operations should be conducted in a well-ventilated fume hood.

2.1 Materials and Equipment

• Reagents: 1-Methyl-2-pyridone, Phosphorus oxychloride (POCl₃), N,N-Dimethylformamide (DMF, anhydrous), Sodium acetate (NaOAc), Ethyl acetate (EtOAc), Hexanes, Saturated sodium bicarbonate solution (NaHCO₃), Brine, Anhydrous magnesium sulfate (MgSO₄).

• Equipment: Microwave synthesizer with appropriate pressure-rated reaction vessels (e.g., 10 mL), magnetic stir bars, ice-water bath, separatory funnel, rotary evaporator, glass column for chromatography, TLC plates (silica gel).

2.2 Reagent Data & Stoichiometry

Compound Name	Formula	MW ( g/mol )	Amount	Moles (mmol)	Molar Eq.
1-Methyl-2-pyridone	C₆H₇NO	109.13	545 mg	5.0	1.0
Phosphorus oxychloride	POCl₃	153.33	0.68 mL	7.5	1.5
N,N-Dimethylformamide	C₃H₇NO	73.09	5 mL	-	Solvent
Sodium Acetate	C₂H₃NaO₂	82.03	2.05 g	25.0	5.0

2.3 Experimental Workflow

Caption: Step-by-step experimental workflow.

2.4 Step-by-Step Protocol

Step 1: Preparation of the Vilsmeier Reagent and Substrate Mixture

• Rationale: This initial step is performed at 0 °C to safely manage the exothermic reaction between DMF and POCl₃, preventing degradation and side reactions.

• Place a 10 mL microwave reaction vessel containing a magnetic stir bar in an ice-water bath.

• Add 5 mL of anhydrous DMF to the vessel.

• While stirring, slowly add phosphorus oxychloride (0.68 mL, 7.5 mmol) dropwise to the DMF. Maintain the temperature at 0-5 °C during the addition.

• Stir the mixture at 0 °C for 10 minutes to allow for the complete formation of the Vilsmeier reagent.

• Add 1-methyl-2-pyridone (545 mg, 5.0 mmol) to the cold solution.

• Securely cap the vessel according to the microwave manufacturer's instructions.

Step 2: Microwave-Assisted Reaction

• Rationale: Microwave energy is now applied to rapidly heat the mixture to the target temperature, driving the electrophilic substitution to completion in minutes.

• Place the sealed vessel into the cavity of the microwave synthesizer.

• Set the reaction parameters:

  • Temperature: 100 °C (using the instrument's IR sensor)

  • Ramp time: 2 minutes

  • Hold time: 10 minutes

  • Power: 100 W (or as determined by the instrument's power-control algorithm)

  • Stirring: High

• Run the microwave program. Monitor the vessel temperature and pressure throughout the run.

Step 3: Reaction Work-up and Product Isolation

• Rationale: The reaction is quenched in a basic sodium acetate solution. This neutralizes the acidic byproducts and facilitates the hydrolysis of the iminium salt intermediate to the desired aldehyde.

• After the program is complete, cool the vessel to room temperature using compressed air.

• Prepare a beaker containing a stirred solution of sodium acetate (2.05 g, 25.0 mmol) in 50 mL of crushed ice/water.

• Carefully uncap the reaction vessel and slowly pour the contents into the stirred ice/sodium acetate solution.

• Stir the resulting mixture for 20-30 minutes, allowing it to reach room temperature.

• Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 30 mL).

• Combine the organic layers and wash sequentially with saturated NaHCO₃ solution (20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

Step 4: Purification

• Rationale: Flash column chromatography is used to separate the target compound from any unreacted starting material and non-polar impurities.

• Adsorb the crude product onto a small amount of silica gel.

• Perform flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., starting with 20% EtOAc/Hexanes and gradually increasing to 50% EtOAc/Hexanes).

• Monitor the fractions by TLC.

• Combine the pure fractions containing the product and remove the solvent under reduced pressure to yield 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde as a solid.

Part III: Expected Results and Conclusion

Expected Results: Following this protocol, typical yields for the purified product range from 75-90%. The final product, 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde (CAS 79138-28-6), should be a white to pale yellow solid. Identity and purity should be confirmed using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Conclusion: This application note details a robust and highly efficient microwave-assisted protocol for the synthesis of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde. By employing the principles of microwave chemistry, this method dramatically reduces reaction time, improves yield, and aligns with the goals of green chemistry by minimizing energy consumption and waste.[3][11] This protocol provides a reliable and scalable route for researchers requiring access to this important heterocyclic intermediate for applications in drug discovery and materials science.

References

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• Wang, B., et al. (2016). Microwave Assisted Synthesis, Antifungal Activity, and DFT Study of Some Novel Triazolinone Derivatives. Molecules. [Link]

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• Bazzicalupi, C., et al. (2019). Synthesis, Characterization and Biological Activity of Novel Cu(II) Complexes of 6-Methyl-2-Oxo-1,2-Dihydroquinoline-3-Carbaldehyde-4n-Substituted Thiosemicarbazones. Inorganics. [Link]

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Application Notes and Protocols: The Role of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde in Multicomponent Reactions

Introduction: A Privileged Scaffold for Accelerated Drug Discovery

In the landscape of modern medicinal chemistry, the quest for novel molecular architectures with therapeutic potential is paramount. Multicomponent reactions (MCRs), which enable the synthesis of complex molecules from three or more starting materials in a single pot, have emerged as a powerful strategy for rapid library generation and lead optimization.[1][2] Central to the success of many MCRs is the thoughtful selection of building blocks that impart desirable physicochemical and biological properties to the final products.

One such building block of significant interest is 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde . This heterocyclic aldehyde belongs to the 2-pyridone class of compounds, which are recognized as "privileged scaffolds" in drug discovery.[1][2][3][4] The 2-pyridone motif is present in numerous natural products and FDA-approved drugs, valued for its ability to act as a bioisostere for various functional groups and its capacity to engage in hydrogen bonding as both a donor and acceptor.[1][3]

The strategic placement of a reactive aldehyde group at the 3-position of the N-methylated 2-pyridone ring makes this molecule an exceptionally versatile substrate for a range of MCRs. The electron-withdrawing nature of the pyridone ring enhances the electrophilicity of the aldehyde, facilitating its participation in key bond-forming steps. This guide provides detailed application notes and protocols for the use of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde in three seminal multicomponent reactions: the Hantzsch Dihydropyridine Synthesis, the Biginelli Reaction, and the Ugi Reaction.

Hantzsch Dihydropyridine Synthesis: Crafting Fused Heterocyclic Systems

The Hantzsch synthesis is a classic MCR that typically involves the condensation of an aldehyde, two equivalents of a β-ketoester, and a nitrogen source (commonly ammonia or ammonium acetate) to produce 1,4-dihydropyridines (1,4-DHPs).[5][6][7] These 1,4-DHP scaffolds are renowned for their calcium channel blocking activity and are the core of several cardiovascular drugs.[5] When 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde is employed as the aldehyde component, the resulting product is a novel fused heterocyclic system, integrating the biologically significant 2-pyridone and 1,4-dihydropyridine motifs.

Causality in Experimental Design:

The choice of reaction conditions is critical for the success of the Hantzsch synthesis. The reaction is typically acid-catalyzed, which facilitates both the Knoevenagel condensation and the enamine formation, the two key mechanistic pathways that converge to form the final product. The use of a protic solvent like ethanol is common as it effectively dissolves the reactants and facilitates the proton transfer steps. For thermally sensitive substrates or to accelerate the reaction, microwave-assisted synthesis offers a significant advantage by enabling rapid and uniform heating.[8]

Reaction Mechanism:

The Hantzsch reaction mechanism proceeds through two parallel pathways that generate two key intermediates. In one pathway, a Knoevenagel condensation between 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde and one equivalent of a β-ketoester yields an α,β-unsaturated carbonyl compound. Concurrently, a second equivalent of the β-ketoester reacts with ammonia (from ammonium acetate) to form an enamine. A subsequent Michael addition of the enamine to the α,β-unsaturated carbonyl intermediate, followed by cyclization and dehydration, affords the final 1,4-dihydropyridine fused to the 2-pyridone ring.[5][6]

Caption: Generalized Hantzsch reaction mechanism.

Experimental Protocol: Conventional Heating

Objective: To synthesize a fused 1,4-dihydropyridine-2-pyridone derivative via a conventional Hantzsch reaction.

Materials:

• 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde (1.0 mmol, 137.1 mg)

• Ethyl acetoacetate (2.0 mmol, 260.3 mg, 0.25 mL)

• Ammonium acetate (1.5 mmol, 115.6 mg)

• Ethanol (10 mL)

• Round-bottom flask (25 mL)

• Reflux condenser

• Magnetic stirrer and hotplate

• TLC plates (silica gel)

• Buchner funnel and filter paper

• Recrystallization solvent (e.g., ethanol)

Procedure:

• To a 25 mL round-bottom flask, add 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde (1.0 mmol), ethyl acetoacetate (2.0 mmol), and ammonium acetate (1.5 mmol).

• Add ethanol (10 mL) and a magnetic stir bar.

• Attach a reflux condenser and heat the mixture to reflux (approximately 78 °C) with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 30% ethyl acetate in hexanes). The reaction is typically complete within 4-6 hours.

• Upon completion, allow the reaction mixture to cool to room temperature. A solid precipitate should form.

• Collect the crude product by vacuum filtration using a Buchner funnel and wash the solid with a small amount of cold ethanol.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) to obtain the pure fused 1,4-dihydropyridine derivative.

• Dry the purified product under vacuum and determine the yield and melting point. Characterize the product using spectroscopic methods (¹H NMR, ¹³C NMR, IR, and MS).

Parameter	Value
Reactant 1	1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde
Reactant 2	Ethyl acetoacetate
Reactant 3	Ammonium acetate
Solvent	Ethanol
Temperature	Reflux (~78 °C)
Reaction Time	4-6 hours
Typical Yield	70-85%

Biginelli Reaction: Accessing Dihydropyrimidinone Scaffolds

The Biginelli reaction is a one-pot cyclocondensation of an aldehyde, a β-ketoester, and urea (or thiourea) to produce 3,4-dihydropyrimidin-2(1H)-ones (DHPMs) or their thio-analogs.[2][9][10][11] DHPMs are a class of heterocyclic compounds with a wide range of biological activities, including antiviral, antitumor, antibacterial, and anti-inflammatory properties.[12] The use of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde in this reaction allows for the synthesis of novel DHPMs bearing the 2-pyridone moiety, creating hybrid molecules with potential for unique pharmacological profiles.

Causality in Experimental Design:

The Biginelli reaction is typically catalyzed by a Brønsted or Lewis acid.[2] The acid catalyst is crucial for activating the aldehyde towards nucleophilic attack by urea and for promoting the subsequent cyclization and dehydration steps. Solvent-free conditions, often coupled with microwave irradiation, have gained popularity as a green and efficient alternative to traditional solvent-based methods, leading to shorter reaction times and higher yields.[13][14]

Reaction Mechanism:

The most widely accepted mechanism for the Biginelli reaction begins with the acid-catalyzed condensation of the aldehyde and urea to form an N-acyliminium ion intermediate. This electrophilic species is then attacked by the enol form of the β-ketoester. Subsequent intramolecular cyclization through the attack of the remaining urea nitrogen onto the ester carbonyl group, followed by dehydration, yields the final dihydropyrimidinone product.[9][10]

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Application Notes &amp; Protocols: Strategic Synthesis of Bioactive Scaffolds via Condensation of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde with Active Methylene Compounds

Introduction: The Strategic Value of the 2-Pyridone Core

The 2-pyridone motif is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and pharmaceutical agents with a wide array of biological activities, including antitumor, antifungal, and antiviral properties.[1][2] The strategic functionalization of this core allows for the fine-tuning of molecular properties to enhance therapeutic efficacy. Among the various synthetic routes, the condensation of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde with active methylene compounds stands out as a robust and versatile method for carbon-carbon bond formation.[3][4]

This reaction, a classic example of the Knoevenagel condensation, involves the nucleophilic addition of a carbanion (generated from an active methylene compound) to the aldehyde's carbonyl group, followed by dehydration to yield a stable α,β-unsaturated product.[3][4] These products are not merely final compounds but are highly valuable intermediates for constructing more complex heterocyclic systems, such as pyranopyridines and other fused ring structures.[1][5]

This document provides an in-depth guide for researchers, outlining the mechanistic principles, detailed experimental protocols, and critical insights for successfully employing active methylene compounds like malononitrile and ethyl cyanoacetate in condensation reactions with 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde.

The Knoevenagel Condensation: Mechanistic Overview

The Knoevenagel condensation is a cornerstone of organic synthesis for forming C=C bonds.[6] Its reliability stems from a well-understood, base-catalyzed mechanism that proceeds under relatively mild conditions, making it compatible with a wide range of functional groups.

The general mechanism involves three key stages:

• Deprotonation: A base, typically a weak amine like piperidine or an alkoxide, abstracts an acidic proton from the active methylene compound (Z-CH₂-Z') to form a resonance-stabilized carbanion (enolate). The stability of this intermediate is crucial and is dictated by the electron-withdrawing nature of the 'Z' groups (e.g., -CN, -COOEt).[3]

• Nucleophilic Addition: The generated carbanion acts as a potent nucleophile, attacking the electrophilic carbonyl carbon of the 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde. This step forms an alkoxide intermediate.

• Dehydration: The alkoxide is protonated, typically by the conjugate acid of the base or the solvent, to form a β-hydroxy intermediate (an aldol-type adduct). This intermediate readily undergoes base-catalyzed elimination of a water molecule to yield the final, thermodynamically stable α,β-unsaturated product.[4]

Caption: General mechanism of the Knoevenagel condensation.

Protocol I: Condensation with Malononitrile

Malononitrile is a highly reactive methylene compound due to the presence of two strongly electron-withdrawing nitrile groups, which significantly increase the acidity of the methylene protons.[7][8] This heightened reactivity allows the condensation to proceed efficiently, often under mild conditions and with high yields. The resulting product, 2-((1-methyl-2-oxo-1,2-dihydropyridin-3-yl)methylene)malononitrile, is a versatile precursor for synthesizing fused heterocyclic systems like pyrano[2,3-b]pyridines.[9]

Detailed Experimental Protocol

Materials:

• 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde (1.0 equiv)

• Malononitrile (1.1 equiv)

• Piperidine (0.1 equiv, catalytic)

• Absolute Ethanol (as solvent)

• Deionized Water

• Standard laboratory glassware, magnetic stirrer, heating mantle/oil bath, and filtration apparatus.

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde (e.g., 1.51 g, 10 mmol) and absolute ethanol (30 mL). Stir the mixture at room temperature until the aldehyde is fully dissolved.

  • Scientist's Note: Using absolute ethanol is crucial as excess water can sometimes interfere with the reaction equilibrium, although some modern protocols utilize aqueous media for green chemistry purposes.[6] The initial complete dissolution of the starting material ensures a homogeneous reaction mixture.

• Addition of Reagents: To the stirred solution, add malononitrile (e.g., 0.73 g, 11 mmol). Follow this with the dropwise addition of piperidine (e.g., 0.1 mL, 1 mmol) using a syringe.

  • Scientist's Note: A slight excess of the active methylene compound (1.1 equiv) ensures the complete consumption of the limiting aldehyde. Piperidine is a classic, effective weak base catalyst for this transformation; its role is to facilitate the deprotonation of malononitrile without causing self-condensation of the aldehyde.[3]

• Reaction Execution: Heat the reaction mixture to reflux (approximately 78 °C for ethanol) and maintain for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., mobile phase: 30% Ethyl Acetate in Hexane).

  • Scientist's Note: The reaction is typically rapid. TLC monitoring is essential to prevent the formation of side products from prolonged heating. The disappearance of the aldehyde spot and the appearance of a new, typically lower Rf product spot indicate reaction completion.

• Product Isolation: Upon completion, cool the reaction mixture to room temperature, and then further cool in an ice bath for 30 minutes. The product will usually precipitate as a solid.

  • Scientist's Note: The decreased solubility of the product in cold ethanol facilitates its isolation. If precipitation is slow, adding a small amount of cold water can sometimes induce crystallization.

• Purification: Collect the precipitated solid by vacuum filtration. Wash the filter cake with a small amount of cold ethanol (2 x 10 mL) to remove residual piperidine and unreacted malononitrile.

• Drying and Characterization: Dry the product under vacuum to a constant weight. The resulting solid is often of high purity. Characterize the product using ¹H NMR, ¹³C NMR, IR spectroscopy, and Mass Spectrometry to confirm its structure.

  • Self-Validation: The IR spectrum should show a characteristic C≡N stretch (around 2220 cm⁻¹). The ¹H NMR spectrum should confirm the disappearance of the aldehyde proton (~10 ppm) and the appearance of a new vinylic proton (~8-9 ppm).

Data Summary & Expected Outcome

Parameter	Value / Observation	Rationale / Reference
Catalyst	Piperidine	Standard weak base for Knoevenagel condensations.[3]
Solvent	Ethanol	Good solubility for reactants, allows for easy product precipitation upon cooling.[10]
Temperature	Reflux (~78 °C)	Provides sufficient energy to overcome the activation barrier without degrading reactants.
Reaction Time	2-4 hours	Typically sufficient for full conversion with highly active methylene compounds.[6]
Typical Yield	> 90%	High reactivity of malononitrile leads to excellent yields.[6]
Product Form	Crystalline Solid	The planar, conjugated structure often results in a stable crystalline solid.

Protocol II: Condensation with Ethyl Cyanoacetate

Ethyl cyanoacetate is another common active methylene compound. It is generally less reactive than malononitrile because the ester group is less electron-withdrawing than a second nitrile group.[11] Consequently, the reaction may require slightly more forcing conditions or a stronger base to achieve comparable yields and reaction times. The resulting product, ethyl 2-cyano-3-(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)acrylate, is a key building block for synthesizing 2-oxo-1,2-dihydropyridine-3-carboxylic acid derivatives, which are valuable in drug discovery.[12][13]

Caption: A generalized workflow for the condensation reaction.

Detailed Experimental Protocol

Materials:

• 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde (1.0 equiv)

• Ethyl cyanoacetate (1.2 equiv)

• Sodium Ethoxide (NaOEt) in Ethanol (21 wt%, 0.2 equiv) or Piperidine (0.2 equiv)

• Absolute Ethanol (as solvent)

• Glacial Acetic Acid (for neutralization)

• Standard laboratory glassware as listed previously.

Procedure:

• Reaction Setup: In a flame-dried 100 mL round-bottom flask under a nitrogen atmosphere, dissolve 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde (e.g., 1.51 g, 10 mmol) in absolute ethanol (40 mL).

  • Scientist's Note: While not always necessary, using an inert atmosphere is good practice, especially when using stronger bases like sodium ethoxide, to prevent side reactions with atmospheric moisture and CO₂.

• Addition of Reagents: Add ethyl cyanoacetate (e.g., 1.36 g, 12 mmol) to the solution. Stir for 5 minutes. Slowly add the sodium ethoxide solution (e.g., 0.77 mL, 2 mmol) or piperidine (e.g., 0.2 mL, 2 mmol).

  • Scientist's Note: A stronger base like sodium ethoxide can accelerate the reaction with the less acidic ethyl cyanoacetate.[10] However, piperidine can also be used, potentially requiring longer reaction times or slightly higher temperatures. The choice represents a trade-off between reaction speed and the potential for base-mediated side reactions.

• Reaction Execution: Stir the mixture at room temperature for 30 minutes, then heat to reflux for 4-6 hours. Monitor the reaction progress by TLC.

  • Scientist's Note: The initial stirring at room temperature allows for the controlled formation of the carbanion before heating, which can lead to a cleaner reaction profile.

• Work-up and Isolation: After the reaction is complete (as judged by TLC), cool the mixture to room temperature. If a strong base like NaOEt was used, neutralize the mixture by adding a few drops of glacial acetic acid until the pH is ~7.

  • Scientist's Note: Neutralization is critical to quench the basic catalyst and prevent potential hydrolysis of the ester product during work-up.

• Purification: Reduce the solvent volume by approximately half using a rotary evaporator. Cool the concentrated solution in an ice bath to induce precipitation. Collect the solid by vacuum filtration, wash with cold ethanol, and dry under vacuum.

• Characterization: Confirm the structure of the final product using appropriate spectroscopic methods (NMR, IR, MS).

  • Self-Validation: The IR spectrum should show characteristic peaks for C≡N (~2220 cm⁻¹), C=O (ester, ~1730 cm⁻¹), and C=O (pyridone, ~1660 cm⁻¹).

Data Summary & Troubleshooting

Parameter	Value / Observation	Rationale / Reference
Catalyst	Sodium Ethoxide / Piperidine	Stronger base may be needed for less active methylene compounds.[10]
Solvent	Ethanol	Common solvent, compatible with the chosen base.
Temperature	Reflux (~78 °C)	Increased thermal energy required due to lower reactivity of ethyl cyanoacetate.
Reaction Time	4-6 hours	Longer time needed to ensure complete conversion.
Typical Yield	75-85%	Generally lower than with malononitrile but still synthetically useful.
Product Form	Crystalline Solid	Similar to the malononitrile adduct.

Troubleshooting Common Issues:

• Low Yield: If the yield is poor, consider increasing the amount of catalyst or switching to a stronger base (e.g., from piperidine to sodium ethoxide). Ensure all reagents are pure and the solvent is anhydrous.[14]

• Incomplete Reaction: If TLC shows significant starting material after the prescribed time, extend the reflux period. Alternatively, microwave-assisted synthesis can be explored to reduce reaction times and improve yields.[15][16]

• Side Product Formation: The formation of side products can arise from prolonged heating or using an overly strong base. Careful monitoring by TLC is the best way to mitigate this. If impurities are present, recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate) may be necessary.[14]

Conclusion and Future Directions

The Knoevenagel condensation of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde with active methylene compounds is a highly effective and reliable strategy for synthesizing functionalized α,β-unsaturated systems. By carefully selecting the active methylene compound, catalyst, and reaction conditions, researchers can achieve high yields of valuable synthetic intermediates. The protocols detailed herein provide a solid foundation for laboratory execution, emphasizing the causality behind experimental choices to empower scientists to troubleshoot and optimize these crucial transformations. The resulting vinyl dinitriles and cyanoacrylates are poised for further elaboration into novel, complex heterocyclic scaffolds with significant potential in drug discovery and materials science.

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• Methods of synthesis of pyridine-2-carboxaldehyde thiosemicarbazones and intermediate...

• Design, synthesis, and computational studies of novel imidazo[1,2-a]pyrimidine derivatives as potential dual inhibitors of hACE2 and spike protein for blocking SARS-CoV-2 cell entry. PubMed Central. [Link]

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Application Notes and Protocols for the Synthesis of Quinololine Derivatives: A Guide for Researchers

A Note to the Researcher: Your query centers on the use of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde as a precursor for quinoline derivatives. A comprehensive review of current scientific literature indicates that while this specific starting material is not utilized in established, documented protocols for direct quinoline synthesis, its structure lends itself to a theoretical application in a modified Friedländer-type annulation. This would likely yield a fused heterocyclic system known as a pyrido[2,3-b]quinolinone.

This guide is structured to provide both a theoretical framework for this novel synthesis and a practical, well-established protocol for a classic Friedländer quinoline synthesis. This approach ensures scientific integrity while equipping you with a reliable, validated procedure for synthesizing substituted quinolines.

Part 1: Theoretical Application of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde

The classical Friedländer synthesis is a cornerstone reaction for forming the quinoline ring system, typically involving the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group.[1][2] The reaction can be catalyzed by either acids or bases.[3]

The proposed starting material, 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde, does not possess a primary aromatic amine group. However, the 2-pyridone core can be viewed as a vinylogous amide or a cyclic enamine. It is plausible that under acid-catalyzed conditions, this substrate could react with an active methylene compound (e.g., a ketone, β-ketoester, or malononitrile) to construct a fused pyridine ring, leading to a 1-methyl-1,5-dihydro-5-oxo-pyrido[2,3-b]quinoline derivative.

Hypothetical Reaction Mechanism

The proposed mechanism would be analogous to the Friedländer synthesis. It would likely proceed through an initial aldol-type condensation between the pyridone carbaldehyde and the enol or enolate of the active methylene compound. This is followed by a cyclization step through the attack of the pyridone ring nitrogen onto the carbonyl group of the second reactant, and subsequent dehydration to yield the aromatic fused system.

Part 2: The Friedländer Synthesis of Substituted Quinolines: A Validated Protocol

Given the theoretical nature of the above-described reaction, we present a detailed protocol for a classic and versatile Friedländer synthesis. This method is robust, high-yielding, and applicable to a wide range of substrates for generating diverse libraries of quinoline derivatives for drug discovery and materials science.[4] Quinolines are of significant interest due to their wide array of pharmacological activities, including anticancer, antimalarial, and antibacterial properties.[5]

This protocol will detail the synthesis of 2-phenylquinoline from 2-aminobenzaldehyde and acetophenone, a reaction that exemplifies the core principles of the Friedländer annulation.

Core Principles and Causality in Experimental Choices

• Reactant Choice : 2-Aminobenzaldehyde provides the benzene ring and the nitrogen atom for the quinoline core. Acetophenone serves as the source of the remaining two carbon atoms of the pyridine ring and possesses the necessary α-methylene group.

• Catalyst : This protocol employs a base-catalyzed approach using potassium hydroxide (KOH). The base facilitates the deprotonation of the α-methylene group of acetophenone, forming a reactive enolate ion which is crucial for the initial condensation step. Acid catalysts can also be used and may be preferable for certain substrates to avoid self-condensation of the ketone.[3][4]

• Solvent : Ethanol is chosen as the solvent due to its ability to dissolve the reactants and the catalyst, and its suitable boiling point for the reaction temperature.

• Reaction Conditions : Refluxing the mixture ensures that the reaction proceeds at a constant, elevated temperature, providing the necessary activation energy for the condensation and cyclization-dehydration steps.

Visualizing the Workflow

Below is a diagram illustrating the general workflow for the base-catalyzed Friedländer synthesis of 2-phenylquinoline.

Caption: Generalized workflow for the Friedländer synthesis.

Detailed Reaction Mechanism

The base-catalyzed Friedländer synthesis proceeds via two potential pathways, with the initial step being either an aldol condensation or Schiff base formation.[1] The aldol pathway is depicted below.

Caption: Reaction mechanism of the Friedländer synthesis.

Experimental Protocol: Synthesis of 2-Phenylquinoline

Materials:

• 2-Aminobenzaldehyde

• Acetophenone

• Potassium Hydroxide (KOH)

• Ethanol (95%)

• Deionized Water

• Round-bottom flask (100 mL)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Büchner funnel and filter paper

• TLC plates (Silica gel 60 F254)

Procedure:

• Reactant Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-aminobenzaldehyde (1.21 g, 10 mmol) and acetophenone (1.20 g, 10 mmol) in 30 mL of 95% ethanol. Stir the mixture until all solids are dissolved.

• Catalyst Addition: In a separate beaker, dissolve potassium hydroxide (0.28 g, 5 mmol) in 10 mL of 95% ethanol. Slowly add the ethanolic KOH solution to the stirring reactant mixture in the round-bottom flask.

• Reaction: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating mantle. Maintain a gentle reflux for 4 hours.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) using a suitable eluent (e.g., 4:1 Hexane:Ethyl Acetate). The disappearance of the starting materials and the appearance of a new, less polar spot indicates product formation.

• Work-up: After the reaction is complete, allow the flask to cool to room temperature. Pour the reaction mixture into 100 mL of cold deionized water with stirring. A yellow precipitate of the crude product will form.

• Isolation: Collect the crude product by vacuum filtration using a Büchner funnel. Wash the solid precipitate with two portions of 20 mL of cold water to remove any residual KOH and other water-soluble impurities.

• Purification: Recrystallize the crude solid from a minimal amount of hot ethanol/water mixture to obtain purified, crystalline 2-phenylquinoline.

• Drying: Dry the purified product in a vacuum oven at 50°C to a constant weight.

Data Presentation

The following table summarizes expected outcomes and key parameters for the synthesis of 2-phenylquinoline.

Parameter	Expected Value
Theoretical Yield	2.05 g
Typical Experimental Yield	1.74 - 1.95 g (85-95%)
Melting Point	84-86 °C
Appearance	Pale yellow crystalline solid
TLC Rf (4:1 Hex:EtOAc)	~0.5

Troubleshooting and Field-Proven Insights

• Low Yield: If the yield is low, ensure that the reflux was maintained for the full duration. Also, check the purity of the starting 2-aminobenzaldehyde, as it can be prone to oxidation. In some cases, switching to an acid catalyst like p-toluenesulfonic acid may improve yields, especially if self-condensation of the ketone is an issue under basic conditions.[6]

• Impure Product: If the recrystallized product is still impure (as indicated by a broad melting point range or multiple spots on TLC), a second recrystallization or purification by column chromatography may be necessary.

• Reaction Stalls: If the reaction does not proceed to completion, consider a more potent base like sodium ethoxide or a higher boiling point solvent like n-butanol. However, harsher conditions may lead to more side products.

Conclusion

The Friedländer synthesis remains a highly effective and versatile method for the preparation of substituted quinolines. While the direct application of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde in a similar reaction is a compelling area for future research, the established protocols, such as the one detailed here, provide a reliable foundation for accessing the valuable quinoline scaffold for applications in medicinal chemistry and beyond.

References

• Amer, A. M., et al. (2022). Recent advances in functionalized quinoline scaffolds and hybrids—Exceptional pharmacophore in therapeutic medicine. Frontiers in Chemistry, 10, 939799. Available at: [Link]

• Friedländer, P. (1882). Ueber o-Amidobenzaldehyd. Berichte der deutschen chemischen Gesellschaft, 15(2), 2572–2575. Available at: [Link]

• Wikipedia contributors. (2023). Friedländer synthesis. Wikipedia, The Free Encyclopedia. Available at: [Link]

• Marco-Contelles, J., et al. (2009). The Friedländer reaction: a powerful tool in the synthesis of quinolines. Chemical Reviews, 109(6), 2580–2601.

• Organic Chemistry Portal. (n.d.). Friedlaender Synthesis. Available at: [Link]

• Domino Nitro Reduction-Friedländer Heterocyclization for the Preparation of Quinolines. (2016). Molecules, 21(8), 1045. Available at: [Link]

• Sekar, M., & Prasad, K. J. (1998). Synthesis of some novel 2-oxo-pyrano(2,3-b)- and 2-oxo-pyrido(2,3-b)quinoline derivatives as potential antimalarial, diuretic, clastogenic and antimicrobial agents. Journal of Chemical Technology & Biotechnology, 72(1), 50-54. Available at: [Link]

• Cheng, C-C., & Yan, S-J. (1982). The Friedländer Synthesis of Quinolines. Organic Reactions, 28, 37-201. Available at: [Link]

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Experimental procedure for the reduction of the carbonyl group in 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde

Application Note: Chemoselective Aldehyde Reduction in a Dihydropyridone Scaffold

Topic: Experimental Procedure for the Reduction of the Carbonyl Group in 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde

Abstract

This document provides a detailed protocol for the chemoselective reduction of the aldehyde functional group in 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde to yield 1-methyl-2-oxo-1,2-dihydropyridine-3-methanol. The starting material possesses two distinct carbonyl functionalities: a reactive aldehyde and a more stable lactam (a cyclic amide). The presented methodology leverages the mild reducing properties of sodium borohydride (NaBH₄) to selectively transform the aldehyde into a primary alcohol while preserving the integrity of the pyridone ring's lactam group. This protocol is designed for researchers in organic synthesis, medicinal chemistry, and drug development, offering a robust and reliable procedure for synthesizing functionalized pyridone derivatives, which are valuable scaffolds in pharmaceutical research.[1]

Principle of the Method: Achieving Chemoselectivity

The central challenge in this transformation is the selective reduction of an aldehyde in the presence of a lactam. Aldehydes are inherently more electrophilic and less sterically hindered than amides, making them more susceptible to nucleophilic attack.[2] Our strategy employs sodium borohydride (NaBH₄), a mild and highly selective reducing agent.

Causality of Reagent Choice:

• Sodium Borohydride (NaBH₄): This reagent is a convenient source of hydride (H⁻) ions.[3] It is highly effective for the reduction of aldehydes and ketones to their corresponding alcohols.[3][4][5] Crucially, under standard conditions (protic solvents, low to ambient temperatures), NaBH₄ does not reduce less reactive carbonyl groups such as esters, carboxylic acids, and amides (including lactams).[3][6] This differential reactivity is the cornerstone of this protocol's success.

• Lithium Aluminum Hydride (LiAlH₄) - An Avoided Alternative: A more potent reducing agent like LiAlH₄ would be unsuitable for this transformation. LiAlH₄ is powerful enough to reduce both the aldehyde and the lactam, which would lead to undesired over-reduction products and a loss of the target molecule.[7]

The reaction proceeds via the nucleophilic addition of a hydride ion from the borohydride species to the electrophilic carbonyl carbon of the aldehyde.[3][7] This forms a tetrahedral alkoxide intermediate. Subsequent protonation of this intermediate during an aqueous workup step yields the final primary alcohol product.[3][7]

Materials and Reagents

Reagent	Grade	Supplier Example	Notes
1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde	≥97% Purity	Commercially available	Starting Material (SM). MW: 137.14 g/mol .[1][8]
Sodium Borohydride (NaBH₄)	≥98% Purity	Any major supplier	Reducing agent. Store in a desiccator. Handle with care.[5]
Methanol (MeOH), Anhydrous	ACS Grade or higher	Any major supplier	Reaction solvent. Should be dry for best results.
Dichloromethane (DCM)	ACS Grade or higher	Any major supplier	Extraction solvent.
Saturated Aqueous Ammonium Chloride (NH₄Cl) Solution	Reagent Grade	Any major supplier	Used for quenching the reaction.
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)	Reagent Grade	Any major supplier	Drying agent for the organic phase.
Silica Gel	60 Å, 230-400 mesh	Any major supplier	For flash column chromatography (if necessary).
TLC Plates	Silica Gel 60 F₂₅₄	Any major supplier	For reaction monitoring.

Equipment

• Round-bottom flasks (50 mL and 100 mL)

• Magnetic stirrer and stir bars

• Ice bath

• Separatory funnel (250 mL)

• Rotary evaporator

• Glassware for flash column chromatography

• Standard laboratory glassware (beakers, graduated cylinders, funnels)

• NMR Spectrometer, IR Spectrometer, Mass Spectrometer for product characterization

Detailed Experimental Protocol

This protocol is based on a starting scale of 500 mg of the aldehyde.

Step 1: Reaction Setup and Dissolution

• To a 50 mL round-bottom flask equipped with a magnetic stir bar, add 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde (500 mg, 3.65 mmol).

• Add anhydrous methanol (15 mL) to the flask. Stir the mixture at room temperature until the starting material is fully dissolved.

• Cool the resulting clear solution to 0 °C using an ice-water bath. Allow the solution to stir at this temperature for 10-15 minutes to ensure thermal equilibrium.

Rationale: Dissolving the substrate completely ensures a homogeneous reaction. Cooling to 0 °C is critical to moderate the exothermic reaction upon addition of NaBH₄, preventing potential side reactions and enhancing selectivity.[5]

Step 2: Reduction

• While maintaining the temperature at 0 °C, slowly add sodium borohydride (166 mg, 4.38 mmol, 1.2 equivalents) to the stirred solution in small portions over 5-10 minutes.

• Observation: Effervescence (hydrogen gas evolution) may be observed as the NaBH₄ reacts with the methanol solvent. This is normal but should be controlled by the slow addition rate.[5]

• After the addition is complete, allow the reaction mixture to stir at 0 °C for 30 minutes.

• Remove the ice bath and let the reaction warm to room temperature. Continue stirring for an additional 1-2 hours.

Rationale: A slight excess of NaBH₄ (1.2 eq) ensures the complete consumption of the starting aldehyde.[9] The reaction is held at 0 °C initially for control and then warmed to room temperature to ensure it proceeds to completion.

Step 3: Reaction Monitoring (Self-Validation)

• Monitor the reaction's progress using Thin Layer Chromatography (TLC).

• Eluent System: A mixture of Dichloromethane:Methanol (e.g., 95:5 v/v) is a good starting point. Adjust polarity as needed.

• Procedure: Spot the initial starting material solution (co-spot), the reaction mixture, and a baseline spot of the starting material on a TLC plate.

• Visualization: Use a UV lamp (254 nm) to visualize the spots. The starting aldehyde is UV active. The product alcohol should also be UV active.

• Confirmation: The reaction is complete when the spot corresponding to the starting material (higher Rƒ value) has been completely consumed and a new, more polar spot (lower Rƒ value) corresponding to the alcohol product is dominant.

Step 4: Quenching and Work-up

• Once the reaction is complete, cool the flask back down to 0 °C in an ice bath.

• Slowly and carefully quench the reaction by adding saturated aqueous ammonium chloride (NH₄Cl) solution (~10 mL) dropwise. This will neutralize excess NaBH₄ and hydrolyze borate esters.

• Remove the majority of the methanol from the mixture using a rotary evaporator under reduced pressure.

• Transfer the remaining aqueous residue to a 250 mL separatory funnel.

• Extract the aqueous layer with dichloromethane (DCM) (3 x 30 mL).

• Combine the organic layers.

• Wash the combined organic phase with brine (saturated NaCl solution) (1 x 20 mL).

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

Rationale: Quenching at 0 °C controls the exothermic decomposition of excess hydride.[6] Extraction with an organic solvent is necessary to isolate the product from the aqueous solution containing inorganic salts.[10]

Step 5: Purification

• The crude product, 1-methyl-2-oxo-1,2-dihydropyridine-3-methanol, may be pure enough for some applications.

• If further purification is required, perform flash column chromatography on silica gel.

• Eluent: A gradient of methanol in dichloromethane (e.g., 0% to 5% MeOH in DCM) is typically effective. Collect fractions and analyze by TLC to isolate the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure to yield the final product as a solid or oil.

Workflow Visualization

Caption: Workflow for the chemoselective reduction of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde.

Characterization of Product

The final product is 1-methyl-2-oxo-1,2-dihydropyridine-3-methanol .[11]

Property	Data
Molecular Formula	C₇H₉NO₂
Molecular Weight	139.15 g/mol [11]
Appearance	Expected to be an off-white to pale yellow solid or oil.
¹H NMR (Expected)	Signals corresponding to the N-methyl group, aromatic protons, the newly formed CH₂OH methylene protons, and the OH proton. The characteristic aldehyde proton signal (~9-10 ppm) from the starting material will be absent.
IR Spectroscopy	Absence of the sharp aldehyde C=O stretch (~1680-1700 cm⁻¹). Appearance of a broad O-H stretch (~3200-3600 cm⁻¹). The lactam C=O stretch will remain (~1650 cm⁻¹).
Mass Spec (MS)	[M+H]⁺ = 140.06

Safety Precautions

• Sodium Borohydride: Reacts with water and protic solvents to produce flammable hydrogen gas. It is also toxic if ingested. Handle in a well-ventilated fume hood. Avoid contact with skin and eyes.

• Solvents: Methanol and Dichloromethane are toxic and volatile. Handle them exclusively in a fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Quenching: The quenching process can be exothermic and release gas. Perform it slowly and with adequate cooling to prevent uncontrolled effervescence.

References

• ResearchGate. (2025). Sodium borohydride reduction of ketones, aldehydes and imines using PEG400 as catalyst without solvent. Retrieved from ResearchGate. [Link]

• Journal of Chemical Technology and Biotechnology. (2005). Sodium borohydride reduction of ketones, aldehydes and imines using PEG400 as catalyst without solvent. J Chem Technol Biotechnol 80:834–836. [Link]

• Organic Synthesis. Sodium Borohydride (NaBH4) Reduction. Retrieved from organic-synthesis.com. [Link]

• RSC Publishing. Sodium borohydride reduction of adducts of primary amines with aldehydes and p-thiocresol. The alkylation of heterocyclic and aromatic amino-compounds. Retrieved from RSC Publishing. [Link]

• Master Organic Chemistry. (2011). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Retrieved from masterorganicchemistry.com. [Link]

• Course Website. Experiment 1. Ketone Reduction by Sodium Borohydride: 3-Nitroacetophenone and 9H-Fluoren-9-one. Retrieved from a course website. [Link]

• Chemistry LibreTexts. (2021). 2: Reduction of Organic Compounds (Experiment). Retrieved from chem.libretexts.org. [Link]

• Common Organic Chemistry. Sodium Borohydride. Retrieved from commonorganicchemistry.com. [Link]

• MySkinRecipes. 1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde. Retrieved from myskinrecipes.com. [Link]

• Chemistry LibreTexts. (2020). 13.7: Reduction of the Carbonyl Group - Synthesis of 1º and 2º Alcohols. Retrieved from chem.libretexts.org. [Link]

• Chemistry Stack Exchange. (2016). Reduction of a ketone in the presence of an aldehyde. Retrieved from chemistry.stackexchange.com. [Link]

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Application Notes &amp; Protocols: Probing Hydrogen Atom Transfer (HAT) Reactions with 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde

I. Introduction: The Significance of HAT and the Pyridinone Scaffold

Hydrogen Atom Transfer (HAT) is a fundamental chemical process involving the concerted transfer of a proton and an electron from one molecule to another.[1] This mechanism is central to a vast array of transformations in biology and chemistry, including enzymatic catalysis, oxidative damage, and synthetic C-H functionalization.[2] Unlike stepwise pathways such as electron transfer-proton transfer (ET-PT), HAT reactions often proceed without the formation of charged intermediates, making them crucial in non-polar environments.[1]

The 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde molecule presents a compelling subject for HAT studies. Its core, a pyridinone ring, is a "privileged structure" in medicinal chemistry, appearing in numerous pharmaceuticals due to its ability to act as a hydrogen bond donor and acceptor.[3][4][5] The aldehyde functional group at the C3 position provides a reactive C-H bond, making it a potential hydrogen atom donor. The electrophilic character of the aldehyde's carbonyl carbon is enhanced by the electron-withdrawing nature of the pyridinone system, influencing its overall reactivity.[6] Understanding the kinetics and thermodynamics of HAT from this specific aldehyde is critical for applications ranging from designing novel antioxidants to developing new catalytic systems.[6][7]

This guide provides a comprehensive framework for investigating HAT reactions involving 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde, integrating both experimental kinetic analysis and computational modeling to provide a holistic understanding of the reaction dynamics.

II. Theoretical Framework: Principles Governing HAT Reactions

A successful investigation into HAT is built upon a solid theoretical foundation. The feasibility and rate of a HAT reaction are primarily governed by thermodynamics and kinetics.

• Bond Dissociation Energy (BDE): The primary thermodynamic driver for a HAT reaction is the difference in BDE between the bond being broken (in the H-donor) and the bond being formed (in the H-acceptor).[2] For a reaction to be favorable, the BDE of the C-H bond in 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde should be lower than or comparable to the BDE of the O-H bond formed in the resulting hydroxylamine of the radical acceptor.

• Polar Effects and Transition State: While BDE provides the thermodynamic basis, polar effects can significantly influence the reaction kinetics. The transition state of a HAT reaction can possess a degree of charge separation. For instance, reactions involving electrophilic radicals are accelerated by electron-donating groups on the H-donor substrate. Theoretical calculations suggest that π-stacking interactions between the aromatic rings of the donor and acceptor can stabilize the transition state, lowering the activation barrier.[8][9]

• Quantum Mechanical Tunneling: For hydrogen transfer reactions, quantum mechanical tunneling can play a significant role, where the hydrogen atom passes through the activation barrier rather than over it.[10][11] This phenomenon is often inferred from abnormally large kinetic isotope effects (KIEs).[12]

III. Synthesis of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde

The target compound can be synthesized through various established routes.[6] A common and reliable method involves the N-methylation of the corresponding 2-oxo-1,2-dihydropyridine-3-carbaldehyde, which can be derived from its 2-chloroquinoline precursor.[13]

Protocol: N-Methylation of 2-oxo-1,2-dihydropyridine-3-carbaldehyde

• Objective: To synthesize the title compound for subsequent HAT studies.

• Causality: This protocol utilizes a strong base (Sodium Hydride) to deprotonate the nitrogen of the pyridinone ring, forming a nucleophilic anion. This anion then readily reacts with an electrophilic methylating agent (Methyl Iodide) in an SN2 reaction to yield the desired N-methylated product. A similar procedure is effective for related quinoline structures.[14]

Materials:

• 2-oxo-1,2-dihydropyridine-3-carbaldehyde

• Sodium Hydride (NaH), 60% dispersion in mineral oil

• Methyl Iodide (CH₃I)

• Anhydrous Dimethylformamide (DMF)

• Deionized Water

• Dichloromethane (DCM)

• Diethyl Ether

• Standard laboratory glassware, magnetic stirrer, ice bath

Procedure:

• Preparation: Suspend 1.0 g of 2-oxo-1,2-dihydropyridine-3-carbaldehyde in 10 mL of anhydrous DMF in a round-bottom flask equipped with a magnetic stir bar. Cool the suspension in an ice bath.

• Deprotonation: Under an inert atmosphere (e.g., nitrogen or argon), carefully add 1.1 equivalents of NaH (60% dispersion) portion-wise to the stirred suspension. Caution: NaH reacts violently with water and generates flammable hydrogen gas.

• Anion Formation: Allow the mixture to warm to room temperature and stir for 1 hour. The formation of the sodium salt may be observed as a change in color or consistency.

• Methylation: Re-cool the mixture in an ice bath and add 1.2 equivalents of methyl iodide dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 16-24 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Pour the reaction mixture into 50 mL of cold deionized water. Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Purification: Combine the organic extracts, wash with water (1 x 50 mL) to remove residual DMF, and dry over anhydrous sodium sulfate. Filter and evaporate the solvent under reduced pressure.

• Isolation: Triturate the resulting residue with cold diethyl ether to precipitate the product. Filter the solid and dry under vacuum to yield 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde as a solid. Characterize by ¹H NMR, ¹³C NMR, and mass spectrometry.

IV. Application Note 1: Experimental Kinetics via Laser Flash Photolysis

• Objective: To determine the bimolecular rate constant (kHAT) for the reaction between 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde and a photochemically generated N-oxyl radical.

• Methodology: Laser Flash Photolysis (LFP) is the gold standard for measuring the rates of fast reactions involving transient species.[9] In this experiment, a short laser pulse generates a known H-atom acceptor (e.g., quinolinimide-N-oxyl radical, QINO), and its decay is monitored over microsecond timescales. The rate of decay is enhanced in the presence of an H-atom donor, allowing for the calculation of kHAT.

Caption: Computational workflow for determining HAT energetics using DFT.

Protocol: DFT Calculation

• Structure Building: Construct the initial 3D geometries of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde and the selected N-oxyl radical using a molecular editor.

• Method Selection: Choose a suitable level of theory. A functional like ωB97X-D is often effective for kinetics, paired with a triple-zeta basis set such as 6-311+G(d,p). [15]Incorporate a solvent model (e.g., Polarizable Continuum Model, PCM) to simulate the experimental conditions (acetonitrile).

• Reactant/Product Optimization: Perform geometry optimizations on the individual reactants and the corresponding products (the pyridinone-derived radical and the N-hydroxylamine).

• Transition State Search: Locate the transition state for the hydrogen transfer. This is the most challenging step and may require methods like Synchronous Transit-Guided Quasi-Newton (QST2/QST3) or an optimization from a well-guessed initial structure.

• Frequency Analysis: Perform frequency calculations on all optimized structures (reactants, TS, and products). A true minimum energy structure will have zero imaginary frequencies, while a valid transition state will have exactly one imaginary frequency corresponding to the motion of the hydrogen atom between the donor and acceptor.

• Energy Extraction: From the output files, extract the Gibbs free energies for all species.

• Calculate Energetics:

  • Activation Free Energy (ΔG‡): ΔG‡ = GTS - (GPyridinone + GRadical)

  • Reaction Free Energy (ΔGrxn): ΔGrxn = (GPyridinone_Radical + GHydroxylamine) - (GPyridinone + GRadical)

Expected Quantitative Data

Table 3: Summary of Calculated DFT Energies (Hypothetical)

Species	Gibbs Free Energy (Hartree)
Reactants (Pyridinone + Radical)	-950.12345
Transition State (TS)	-950.11567
Products (Pyridinone Radical + Hydroxylamine)	-950.14890

Table 4: Derived Thermodynamic and Kinetic Parameters

Parameter	Value	Unit
Activation Free Energy (ΔG‡)	+4.88	kcal/mol
Reaction Free Energy (ΔGrxn)	-15.97	kcal/mol

These results would indicate a fast (low barrier) and thermodynamically favorable (exergonic) HAT reaction, which would be consistent with a high kHAT value from the LFP experiment.

VI. Conclusion and Future Directions

This guide outlines a dual approach, combining state-of-the-art experimental techniques and computational chemistry, to thoroughly characterize the Hydrogen Atom Transfer reactivity of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde. The kinetic data from LFP provides a direct measure of reactivity, while DFT calculations offer invaluable mechanistic insight into the transition state and thermodynamics that govern the process.

The insights gained are directly applicable to drug development and materials science. For example, a quantitative understanding of the HAT-donating ability of this scaffold can inform the design of novel antioxidants or be used to tune the reactivity of C-H bonds for targeted functionalization. Future work could involve performing these studies with a range of substituted pyridinone analogues to develop a quantitative structure-activity relationship (QSAR) or measuring kinetic isotope effects to probe for quantum tunneling contributions to the reaction mechanism.

VII. References

• Modeling Hydrogen Atom Transfer Rate Constants in Heterogeneous Catalysis. (n.d.). ACS Publications. Retrieved January 12, 2026, from

• Modeling Hydrogen Atom Transfer Rate Constants in Heterogeneous Catalysis. (2025). ACS Catalysis. Retrieved January 12, 2026, from

• Predicting hydrogen atom transfer energy barriers using Gaussian process regression. (2025). Digital Discovery. Retrieved January 12, 2026, from

• 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde. (2023). Smolecule. Retrieved January 12, 2026, from

• Recent Advances of Pyridinone in Medicinal Chemistry. (2022). Frontiers in Chemistry. Retrieved January 12, 2026, from

• Computational Study of Hydrogen Atom Transfer in the Reaction of Quercetin with Hydroxyl Radical. (n.d.). MDPI. Retrieved January 12, 2026, from

• Rapid and Accurate Estimation of Activation Free Energy in Hydrogen Atom Transfer-Based C–H Activation Reactions: From Empirical Model to Artificial Neural Networks. (2022). ACS Omega. Retrieved January 12, 2026, from

• Recent Advances of Pyridinone in Medicinal Chemistry. (2022). PubMed. Retrieved January 12, 2026, from

• Recent Advances of Pyridinone in Medicinal Chemistry. (2022). PubMed Central. Retrieved January 12, 2026, from

• Recent Advances of Pyridinone in Medicinal Chemistry. (n.d.). Semantic Scholar. Retrieved January 12, 2026, from

• One-Pot Synthesis of Pyridinone Derivatives: Application Notes and Protocols for Researchers. (n.d.). Benchchem. Retrieved January 12, 2026, from

• Hydrogen Atom Transfer (HAT) Processes Promoted by the Quinolinimide‑N‑oxyl Radical. A Kinetic and Theoretical Study. (n.d.). Figshare. Retrieved January 12, 2026, from

• Recent Advances in C–H Functionalisation through Indirect Hydrogen Atom Transfer. (n.d.). MDPI. Retrieved January 12, 2026, from

• Synthesis of 1,2-dihydro-1-methyl-2-oxoquinoline-3-carbaldehyde. (n.d.). PrepChem.com. Retrieved January 12, 2026, from

• Kinetic and Mechanistic Studies of Carbon-to-Metal Hydrogen Atom Transfer Involving Os-Centered Radicals: Evidence for Tunneling. (n.d.). ResearchGate. Retrieved January 12, 2026, from

• Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. (2018). RSC Advances. Retrieved January 12, 2026, from

• Importance of π-stacking Interactions in the Hydrogen Atom Transfer Reactions From Activated Phenols to Short-Lived N-oxyl Radicals. (2014). PubMed. Retrieved January 12, 2026, from

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• 3. Frontiers | Recent Advances of Pyridinone in Medicinal Chemistry [frontiersin.org]
• 4. Recent Advances of Pyridinone in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Recent Advances of Pyridinone in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Buy 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde | 79138-28-6 [smolecule.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Collection - Hydrogen Atom Transfer (HAT) Processes Promoted by the Quinolinimide‑N‑oxyl Radical. A Kinetic and Theoretical Study - The Journal of Organic Chemistry - Figshare [acs.figshare.com]
• 9. Importance of π-stacking interactions in the hydrogen atom transfer reactions from activated phenols to short-lived N-oxyl radicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
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• 13. Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs - RSC Advances (RSC Publishing) DOI:10.1039/C7RA11537G [pubs.rsc.org]
• 14. prepchem.com [prepchem.com]
• 15. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Synthesis of 2-Pyridone-Containing Heterocycles in Drug Discovery

Introduction: The 2-Pyridone Scaffold as a Privileged Motif in Medicinal Chemistry

The 2-pyridone ring system is a prominent and privileged scaffold in the landscape of drug discovery and development.[1] This six-membered nitrogen-containing heterocycle is a common feature in numerous natural products, bioactive compounds, and FDA-approved pharmaceuticals.[2] Its prevalence stems from a unique combination of physicochemical properties that make it an ideal building block for molecules designed to interact with biological targets. The 2-pyridone core can act as both a hydrogen bond donor and acceptor, and it often serves as a bioisostere for amides, phenols, and other cyclic systems, allowing for the fine-tuning of properties like solubility, metabolic stability, and lipophilicity.[1][3]

A testament to the significance of this scaffold is its presence in a diverse array of marketed drugs, including the cardiotonic agents milrinone and amrinone, the antiplatelet drug cilostazol, and kinase inhibitors like palbociclib and duvelisib.[1][4] This wide range of therapeutic applications underscores the versatility of the 2-pyridone motif and highlights the continuous need for robust and efficient synthetic methodologies to access novel analogs for future drug discovery programs.

This comprehensive guide provides detailed application notes and protocols for the synthesis of 2-pyridone-containing heterocycles, catering to researchers, scientists, and drug development professionals. We will delve into both classical and modern synthetic strategies, offering not just step-by-step procedures but also the underlying chemical principles and practical insights to empower your research.

I. Classical Approaches: Building the 2-Pyridone Core

The foundational methods for constructing the 2-pyridone ring often involve condensation reactions of acyclic precursors. These well-established routes provide reliable access to a variety of substituted 2-pyridones.

A. Guareschi-Thorpe Type Condensation

This classical method involves the condensation of a β-ketoester with a cyanoacetamide in the presence of a base. The initial Knoevenagel condensation followed by intramolecular cyclization and tautomerization yields the 2-pyridone core. This approach is particularly useful for accessing 3-cyano-2-pyridones, which are versatile intermediates for further functionalization.

Causality in Experimental Choices:

• Base: A base such as piperidine, triethylamine, or sodium ethoxide is crucial to deprotonate the active methylene compounds (β-ketoester and cyanoacetamide), initiating the condensation reactions.

• Solvent: Protic solvents like ethanol are commonly used to facilitate the dissolution of reactants and intermediates.

• Temperature: Reflux temperatures are often required to drive the reaction to completion, especially the cyclization step.

General Workflow:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. iajpr.com [iajpr.com]
• 4. Cilostazol synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols: The Bohlmann–Rahtz Synthesis for Trisubstituted Pyridines

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

Introduction: The Enduring Relevance of the Pyridine Scaffold

The pyridine ring is a cornerstone of medicinal chemistry and materials science, appearing in numerous FDA-approved drugs, natural products, and functional materials.[1] Its unique electronic properties and ability to act as a ligand and hydrogen bond acceptor make it a privileged scaffold in drug design. Consequently, robust and versatile methods for its synthesis are of paramount importance. While numerous strategies exist for constructing the pyridine core, the Bohlmann–Rahtz synthesis, first reported in 1957, offers a powerful and regiochemically precise route to highly functionalized 2,3,6-trisubstituted pyridines.[2][3][4]

This guide provides an in-depth analysis of the Bohlmann–Rahtz synthesis, moving beyond a simple recitation of steps to explore its mechanistic underpinnings, modern advancements, and practical applications. We will cover the evolution from the classical two-step procedure to modern one-pot, catalyzed, and automated protocols, offering field-proven insights to enable researchers to harness its full potential.

The Core Reaction: Mechanism and Strategic Evolution

The Bohlmann–Rahtz synthesis is fundamentally a condensation reaction between an enamine and an ethynylketone.[4][5] The classical approach, while effective, suffered from significant drawbacks that limited its widespread use: the necessity of isolating an intermediate aminodiene and the harsh, high-temperature conditions (120-160°C) required for the final cyclodehydration step.[2][6]

Modern modifications, particularly from the Bagley group, have transformed the reaction into a highly efficient and user-friendly process by addressing these limitations.[6][7] These improvements focus on combining the two steps into a single, one-pot operation facilitated by catalysis.

Mechanistic Pathway

The reaction proceeds through a well-defined sequence of events that guarantees the specific 2,3,6-substitution pattern of the resulting pyridine.

• Michael Addition: The nucleophilic enamine attacks the β-carbon of the electron-deficient ethynylketone (a classic Michael acceptor).

• Proton Transfer: A subsequent proton transfer yields a conjugated aminodiene intermediate. In the classical procedure, this intermediate is isolated.

• E/Z Isomerization: For cyclization to occur, the aminodiene must adopt the correct geometry. The initially formed (2Z,4E)-isomer must isomerize to the (2E,4E)-conformation. This isomerization is the key reason high temperatures were traditionally required.[2]

• Cyclodehydration: The nitrogen atom of the amino group attacks the ketone carbonyl. The resulting intermediate then eliminates a molecule of water to form the aromatic pyridine ring.

Caption: Detailed mechanistic steps of the Bohlmann-Rahtz synthesis.

The Leap to One-Pot Synthesis: A Workflow Comparison

The key innovation in modern Bohlmann-Rahtz protocols is the use of catalysts that promote both the initial Michael addition and, crucially, lower the energy barrier for the E/Z isomerization and subsequent cyclodehydration. This allows the entire sequence to proceed in a single reaction vessel at significantly lower temperatures.

Caption: Evolution from a two-step to a streamlined one-pot process.

Key Reagents and Strategic Considerations

The Enamine Component

The enamine provides the N1, C2, C3, and C4 atoms of the final pyridine ring. While simple enamines like ethyl β-aminocrotonate are common, the synthesis is highly versatile.

• In Situ Generation: A significant process improvement involves the in situ generation of the enamine from more readily available starting materials. A 1,3-dicarbonyl compound (e.g., a β-ketoester) can be reacted with an ammonia source, most commonly ammonium acetate, to form the enamine directly in the reaction flask.[2][3][8] This obviates the need to synthesize, purify, and store the often-unstable enamine, creating an efficient three-component reaction.

The Ethynylketone Component

The ethynylketone (or ynone) provides the C5 and C6 atoms. The choice of substituents on the ketone and alkyne directly dictates the final substitution pattern at the 6- and 5-positions of the pyridine, respectively. The use of less volatile and cheaper alternatives like 4-(trimethylsilyl)but-3-yn-2-one has been explored, which can undergo spontaneous protodesilylation under certain conditions.[2][9]

The Catalyst: The Key to Efficiency

The choice of catalyst is the most critical decision in designing a modern Bohlmann–Rahtz synthesis. The goal is to select a catalyst that is strong enough to promote cyclization at a moderate temperature but mild enough to avoid decomposition of sensitive functional groups.

• Brønsted Acids (e.g., Acetic Acid): Acetic acid (AcOH) is a highly effective catalyst, often used as a co-solvent with toluene.[2] It is inexpensive and efficient but can cause the decomposition of substrates with highly acid-sensitive groups like tert-butyl esters.[6]

• Lewis Acids (e.g., ZnBr₂, Yb(OTf)₃): Lewis acids can also catalyze the reaction, presumably by coordinating to the carbonyl oxygen atoms, which accelerates the Michael addition, isomerization, and cyclization steps.[2] However, they share the drawback of being harsh towards acid-sensitive substrates.

• Solid-Phase Acid Catalysts (e.g., Amberlyst-15): This ion-exchange resin is an outstanding choice for substrates incompatible with strong acids.[2][3][6] Its key advantages are its mildness and the simplicity of workup—the catalyst is a solid bead that can be removed by simple filtration.[10] This makes it ideal for parallel synthesis and library generation.

Application Notes & Experimental Protocols

The following protocols are adapted from peer-reviewed literature and represent robust starting points for synthesis. Standard laboratory safety precautions (fume hood, personal protective equipment) should always be observed.

Protocol 1: One-Pot Brønsted Acid-Catalyzed Synthesis

This protocol is a general and highly effective method for many substrates, based on the work of Bagley et al.[6] It is ideal for substrates that are stable to moderately acidic conditions.

Materials:

• Enamine (e.g., ethyl β-aminocrotonate) (1.0 equiv)

• Ethynylketone (e.g., 1-phenyl-2-propyn-1-one) (1.2 equiv)

• Toluene

• Glacial Acetic Acid (AcOH)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Ethyl acetate (EtOAc)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of the enamine (1.0 mmol) in toluene (5 mL), add the ethynylketone (1.2 mmol).

• Add glacial acetic acid (1 mL). The recommended toluene:AcOH ratio is typically 5:1.[2]

• Heat the reaction mixture to the desired temperature (typically 50-80°C) and monitor by TLC or LC-MS until the starting materials are consumed (typically 2-24 hours).

• Cool the reaction to room temperature and carefully quench by adding saturated aqueous NaHCO₃ until effervescence ceases.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (1 x 20 mL), dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel to yield the desired trisubstituted pyridine.

Protocol 2: Mild Synthesis using Amberlyst-15 for Acid-Sensitive Substrates

This protocol is the method of choice when dealing with molecules containing acid-labile functional groups such as tert-butyl esters.[6]

Materials:

• Enamine (1.0 equiv)

• Ethynylketone (1.2 equiv)

• Amberlyst-15 ion-exchange resin

• Solvent (e.g., Toluene or Acetonitrile)

• Dichloromethane (DCM)

Procedure:

• To a flask charged with the enamine (1.0 mmol) and ethynylketone (1.2 mmol), add the chosen solvent (10 mL).

• Add Amberlyst-15 resin (typically 50-100% by weight relative to the limiting reagent).

• Heat the suspension to 50°C and stir. Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the mixture to room temperature.

• Remove the catalyst by simple filtration, washing the resin beads with a small amount of solvent (e.g., DCM or EtOAc).

• Combine the filtrate and washings and concentrate in vacuo.

• Purify the crude product by flash column chromatography. The key advantage here is the simplified workup, as no aqueous quench is necessary.[6]

Protocol 3: Efficient Three-Component Synthesis

This protocol leverages the in situ generation of the enamine, streamlining the synthesis from readily available precursors.[2][8]

Materials:

• 1,3-Dicarbonyl compound (e.g., ethyl acetoacetate) (1.0 equiv)

• Ethynylketone (1.2 equiv)

• Ammonium acetate (NH₄OAc) (5-10 equiv)

• Ethanol (EtOH)

Procedure:

• In a round-bottom flask, combine the 1,3-dicarbonyl compound (1.0 mmol), ethynylketone (1.2 mmol), and ammonium acetate (5-10 mmol).

• Add ethanol (10 mL) as the solvent. Under these milder, acid-free conditions, ethanol is a preferred solvent.[2]

• Heat the mixture to reflux and monitor by TLC or LC-MS. Reaction times can be longer (24-48 hours).

• After cooling, remove the solvent under reduced pressure.

• Partition the residue between water (20 mL) and ethyl acetate (20 mL).

• Separate the layers and extract the aqueous phase with further ethyl acetate (2 x 20 mL).

• Combine the organic extracts, dry over anhydrous MgSO₄, filter, and concentrate.

• Purify by flash column chromatography.

Protocol 4: Microwave-Assisted High-Speed Synthesis

Microwave irradiation can dramatically accelerate the Bohlmann–Rahtz reaction, often reducing reaction times from hours to minutes.[7][9] Polar solvents that couple efficiently with microwaves, like DMSO, are often used.

Materials:

• Enamine (1.0 equiv)

• Ethynylketone (1.3 equiv)

• Dimethyl sulfoxide (DMSO)

• Microwave reactor vials

Procedure:

• In a microwave vial, dissolve the enamine (1.0 mmol) and ethynylketone (1.3 mmol) in DMSO (3-5 mL).

• Seal the vial with a septum cap.

• Place the vial in a dedicated microwave synthesizer. Irradiate the mixture at a set temperature (e.g., 170°C) for a short duration (e.g., 10-20 minutes).[7] The reaction progress should be optimized by testing different time points.

• Cool the vial to room temperature (often with compressed air in automated synthesizers).

• Dilute the reaction mixture with water and extract thoroughly with ethyl acetate.

• Wash the combined organic layers with water and brine to remove the high-boiling DMSO.

• Dry, filter, concentrate, and purify as described in previous protocols.

Data Summary: Condition Optimization

The following table summarizes typical results for the synthesis of ethyl 2,6-dimethyl-4-phenylpyridine-3-carboxylate, illustrating the impact of different catalysts and conditions.

Entry	Method	Catalyst/Conditions	Solvent	Temp (°C)	Time	Yield (%)	Reference
1	Two-Step	None (thermal cyclization)	Neat	140	2 h	~70%	[2] (Implied)
2	One-Pot	Acetic Acid	Toluene	50	24 h	95%	[6]
3	One-Pot	Amberlyst-15	Toluene	50	24 h	91%	[6]
4	One-Pot	ZnBr₂ (15 mol%)	Toluene	Reflux	2 h	89%	[2]
5	Microwave	None	DMSO	170	20 min	98%	[7]

Troubleshooting and Expert Insights

• Low Yields or Stalled Reactions: The primary cause is often incomplete cyclodehydration. If the aminodiene intermediate is observed as the major product, consider increasing the reaction temperature, extending the reaction time, or switching to a stronger acid catalyst (if the substrate permits). For microwave protocols, ensure the temperature sensor is accurate and the mixture is heating uniformly.

• Substrate Decomposition: If significant degradation is observed, especially with acid-sensitive substrates, the conditions are too harsh. Switch from AcOH or Lewis acids to Amberlyst-15.[6] Alternatively, the three-component synthesis in neutral ethanol can be a viable, albeit slower, option.[2]

• Purification Challenges: The polarity of trisubstituted pyridines can vary greatly. A systematic evaluation of solvent systems (e.g., hexanes/ethyl acetate, DCM/methanol) for column chromatography is recommended. In some cases, residual starting materials may co-elute with the product, requiring careful optimization of the chromatographic separation.

References

• Bagley, M. C., Dale, J. W., & Bower, J. (2001). A New Modification of the Bohlmann-Rahtz Pyridine Synthesis. Synlett, 2001(07), 1149–1151. [Link]

• Organic Chemistry Portal. (n.d.). Bohlmann-Rahtz Pyridine Synthesis. Retrieved from [Link]

• Scribd. (n.d.). Bohlmann-Rahtz Pyridine Synthesis Guide. Retrieved from [Link]

• Bagley, M. C., Fusillo, V., Jenkins, R. L., Lubinu, M. C., & Mason, C. (2013). One-step synthesis of pyridines and dihydropyridines in a continuous flow microwave reactor. Beilstein Journal of Organic Chemistry, 9, 1957–1968. [Link]

• Bagley, M. C., Lunn, R., & Xiong, X. (2002). A new one-step synthesis of pyridines under microwave-assisted conditions. Tetrahedron Letters, 43(46), 8331–8334. [Link]

• Lunn, R. (2006). One-Pot Methodology for the Synthesis of Polysubstituted Pyridines and Terpyridines (Doctoral dissertation, Cardiff University). Retrieved from [Link]

• ResearchGate. (2013). Batch and flow experiments for Bohlmann-Rahtz synthesis of pyridine 2b. Retrieved from [Link]

• Bagley, M. C., Lunn, R., & Xiong, X. (2002). A new one-step synthesis of pyridines under microwave-assisted conditions. Tetrahedron Letters, 43(46), 8331-8334. (Note: This is a direct link to the PDF of the paper, providing detailed experimental data). Retrieved from [Link]

• Interchim. (n.d.). FlowSyn™ Application Note 10: Bohlmann-Rahtz Pyridine Synthesis. Retrieved from [Link]

• Bagley, M. C., Fusillo, V., Jenkins, R. L., Lubinu, M. C., & Mason, C. (2013). One-step synthesis of pyridines and dihydropyridines in a continuous flow microwave reactor. Beilstein Journal of Organic Chemistry, 9, 1957-1968. Retrieved from [Link]

• Bagley, M. C., Chapaneri, K., Dale, J. W., Xiong, X., & Bower, J. (2005). One-Pot Multistep Bohlmann−Rahtz Heteroannulation Reactions: Synthesis of Dimethyl Sulfomycinamate. The Journal of Organic Chemistry, 70(4), 1389–1399. [Link]

• Bagley, M. C., Fusillo, V., Jenkins, R. L., Lubinu, M. C., & Mason, C. (2013). (PDF) One-step synthesis of pyridines and dihydropyridines in a continuous flow microwave reactor. ResearchGate. Retrieved from [Link]

• ResearchGate. (2001). A New Modification of the Bohlmann-Rahtz Pyridine Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Bohlmann–Rahtz pyridine synthesis. Retrieved from [Link]

• Sharma, A., & Kumar, P. (2012). (PDF) Amberlyst-15 in Organic Synthesis. ResearchGate. Retrieved from [Link]

• Chem-Station. (2015). Bohlmann-Rahtz Pyridine Synthesis. Retrieved from [Link]

• OC Tutors. (2023). Bohlmann–Rahtz pyridine synthesis. YouTube. Retrieved from [Link]

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• 6. A New Modification of the Bohlmann-Rahtz Pyridine Synthesis [organic-chemistry.org]
• 7. A new one-step synthesis of pyridines under microwave-assisted conditions [organic-chemistry.org]
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• 10. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Column Chromatography Purification of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde

From the desk of the Senior Application Scientist

Welcome to the dedicated technical support guide for the purification of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde. This molecule, with its reactive aldehyde group and polar pyridone core, presents unique challenges during silica gel column chromatography.[1][2] This guide is structured to provide rapid troubleshooting solutions and in-depth protocols, drawing from established chromatographic principles and field-proven experience to help you achieve high purity and yield.

Section 1: Frequently Asked Questions (FAQs)

This section provides quick answers to the most common issues encountered during the purification of this compound.

Q1: What is a good starting solvent system for TLC analysis of my crude reaction mixture? A1: An excellent starting point for most polar compounds like this is a 1:1 mixture of Hexane and Ethyl Acetate (EtOAc).[3] From there, you can adjust the ratio. If the compound remains at the baseline (Rf = 0), increase the polarity by adding more EtOAc. If it runs to the solvent front (Rf = 1), decrease the polarity by adding more hexane. The goal is to find a system that gives your desired product an Rf value between 0.2 and 0.4 for optimal separation on a column.[3]

Q2: My compound is streaking badly on the TLC plate. What does this mean and how do I fix it? A2: Streaking, or tailing, often indicates an undesirable interaction between your compound and the stationary phase, which is silica gel in this case.[4] Given that 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde has a polar pyridone structure and a reactive aldehyde, two main causes are likely:

• Acidity of Silica: Standard silica gel is slightly acidic and can strongly interact with or even catalyze the degradation of sensitive compounds.[5][6]

• Overloading: Applying too much sample to the TLC spot can also cause streaking.

Solution: Add 0.1-1% triethylamine (Et₃N) to your eluent. This base will neutralize the acidic sites on the silica gel, leading to cleaner spots.[3][6]

Q3: I ran my column, but my yield is extremely low. Where did my product go? A3: This is a critical issue often linked to the stability of the aldehyde on silica gel.[5][7] Several scenarios are possible:

• Decomposition: The compound may have degraded on the acidic silica gel during the long exposure time of a column run.[5]

• Irreversible Adsorption: The compound is too polar for the chosen solvent system and has not eluted from the column.

• Dilution: The compound may have eluted, but the fractions are too dilute to be detected by your TLC visualization method.[5]

Troubleshooting Steps: First, check for silica stability using a 2D TLC test (see Troubleshooting Guide below). If it's stable, try flushing the column with a very polar solvent, like 10% methanol in dichloromethane, to see if you can recover the compound.

Q4: How much silica gel should I use for my column? A4: A general rule of thumb is to use a silica gel weight that is 20 to 50 times the weight of your crude sample.[8] For difficult separations (compounds with very close Rf values), a higher ratio (up to 100:1) may be necessary.

Q5: Is a gradient elution better than an isocratic (single solvent system) elution for this compound? A5: A gradient elution is often superior for complex mixtures.[4] You can start with a less polar solvent system (e.g., 20% EtOAc in Hexane) to elute non-polar impurities, then gradually increase the polarity (e.g., to 50-60% EtOAc in Hexane) to elute your more polar target compound. This sharpens the elution band and can save significant time and solvent.[4][8]

Section 2: In-Depth Troubleshooting Guide

This guide addresses complex problems with detailed explanations of the underlying causes and provides robust solutions.

Problem 1: Poor Separation—My fractions are all mixed.

• Potential Cause 1: Incorrect Mobile Phase. Your TLC may be misleading. A solvent system that shows good separation on a TLC plate might not translate perfectly to a column, especially if the spots are very close.

  • Why it Happens: The dynamics of a column (a continuous process) differ from a TLC plate (a single development).

  • Solution: Re-optimize your solvent system with TLC. Aim for a larger ΔRf (difference in Rf values) between your product and the nearest impurities. Test multiple solvent systems, such as dichloromethane/methanol or toluene/acetone.[3]

• Potential Cause 2: Column Overloading. You have loaded too much crude material onto the column.

  • Why it Happens: Overloading saturates the stationary phase, preventing the formation of distinct, separated bands. The bands broaden significantly and overlap.

  • Solution: Reduce the amount of sample loaded onto the column. If you need to purify a large amount of material, use a wider column with more silica gel, not just a longer one.

• Potential Cause 3: Poor Column Packing. The silica gel bed is not uniform, containing cracks, air bubbles, or channels.[9]

  • Why it Happens: An unevenly packed column allows the solvent and sample to flow through paths of least resistance (channeling), bypassing proper interaction with the stationary phase and ruining separation.[8]

  • Solution: Repack the column carefully using the slurry method described in the SOP below. Ensure the silica is fully settled before loading the sample and never let the solvent level drop below the top of the silica bed.[4][8]

Problem 2: Suspected Product Degradation on the Column.

• Primary Cause: Acidity of the Stationary Phase. Aldehydes can be sensitive to the Lewis acidic nature of silica gel, potentially leading to side reactions or polymerization.[5][6][7]

  • Why it Happens: The surface silanol groups (Si-OH) on silica are weakly acidic and can catalyze reactions, especially over the extended time the compound spends on the column.

  • Diagnostic Test (2D TLC): Spot your crude mixture in one corner of a TLC plate and run it as usual. Then, turn the plate 90 degrees and run it again in the same solvent system. If the compound is stable, it will appear on the diagonal. If it degrades, new spots will appear off the diagonal.[5]

  • Solution 1 (Recommended): Deactivate the silica by preparing your mobile phase with 0.5-1% triethylamine (Et₃N). This neutralizes the acidic sites without drastically changing the polarity.[3][6]

  • Solution 2 (Alternative Stationary Phase): For highly sensitive compounds, consider using a different stationary phase like neutral or basic alumina.[6][10] However, be aware that the elution order and required solvent polarity will change, so you must re-develop your solvent system using an alumina TLC plate.

Problem 3: Irregular Band Shapes (Tailing, Channeling, or Broadening).

• Potential Cause 1: Poor Sample Solubility. The sample was not fully dissolved when loaded or precipitated at the top of the column.

  • Why it Happens: If the sample crashes out of solution upon contact with the less polar mobile phase, it will not load as a tight band. Instead, it will slowly redissolve as the column runs, leading to severe tailing.

  • Solution: Dry Loading. Dissolve your crude product in a suitable solvent (e.g., dichloromethane or acetone). Add a small amount of silica gel (2-3 times the sample weight) to this solution and evaporate the solvent under reduced pressure until you have a dry, free-flowing powder. Carefully load this powder onto the top of your packed column. This ensures the sample is introduced in a solid, uniform state.[11]

• Potential Cause 2: Column Ran Dry. The solvent level dropped below the top layer of sand/silica at some point.

  • Why it Happens: This introduces air into the silica bed, causing cracks and channels that destroy the column's resolving power.[8]

  • Solution: This is unfortunately irreversible for the current run. The column must be repacked. Always ensure a sufficient reservoir of solvent is above the silica bed throughout the entire run.

Section 3: Data & Visualizations

Table 1: Recommended Solvent Systems & Modifiers

Compound Polarity	Base Solvent System (v/v)	Typical Rf Range	Recommended Modifier (if needed)
Non-Polar Impurities	5-20% Ethyl Acetate / Hexane	0.6 - 0.9	None
Target Compound	40-70% Ethyl Acetate / Hexane	0.2 - 0.4	0.5% Triethylamine (Et₃N)
Target Compound	1-5% Methanol / Dichloromethane	0.2 - 0.4	0.5% Triethylamine (Et₃N)
Polar Impurities	5-10% Methanol / Dichloromethane	0.0 - 0.2	0.5% Triethylamine (Et₃N)

Note: These are starting points. Ratios must be optimized for each specific reaction mixture using TLC.[3][12]

Diagram 1: Troubleshooting Workflow for Column Chromatography

This diagram provides a logical path to diagnose and solve common purification issues.

Caption: A workflow for diagnosing and resolving common column chromatography issues.

Section 4: Standard Operating Protocol (SOP)

This protocol provides a step-by-step methodology for the purification of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde.

Materials:

• Silica Gel (230-400 mesh)[13]

• Crude 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde

• Solvents (Hexane, Ethyl Acetate, Dichloromethane, Methanol - HPLC grade)[14]

• Triethylamine (Et₃N)

• Glass chromatography column with stopcock

• Sand (washed)

• Collection tubes/flasks

• TLC plates, chamber, and UV lamp

Step 1: Mobile Phase Selection via TLC

• Prepare a stock solution of your eluent, for example, 1:1 Hexane:EtOAc, containing 0.5% v/v Et₃N.

• Dissolve a small amount of your crude product in a few drops of dichloromethane.

• Using a capillary tube, spot the crude mixture on a TLC plate.

• Develop the plate in the prepared eluent.

• Visualize the plate under UV light.

• Adjust the eluent polarity until the desired product has an Rf of ~0.3. This is your column eluent.

Step 2: Column Preparation and Packing (Slurry Method)

• Select a column of appropriate size. Clamp it perfectly vertically.

• Place a small plug of cotton or glass wool at the bottom, followed by a ~1 cm layer of sand.[8]

• Close the stopcock and fill the column about one-third full with your starting, least polar eluent.

• In a separate beaker, measure the required amount of silica gel. Add eluent to create a free-flowing slurry.

• Pour the slurry into the column. Use a funnel to prevent spillage. Tap the side of the column gently to dislodge any air bubbles.

• Open the stopcock to allow the solvent to drain, continuously adding more eluent and tapping until all the silica has settled into a uniform bed. Do not let the solvent level drop below the silica.

• Once packed, add a final ~1 cm layer of sand to the top to protect the silica surface.[11]

• Drain the excess solvent until the level is just at the top of the sand layer. Your column is now ready.[8]

Step 3: Sample Application (Dry Loading Recommended)

• Dissolve the entire crude sample in a minimal amount of a volatile solvent (e.g., DCM).

• Add 2-3 times the sample weight of silica gel to the solution.

• Remove the solvent completely using a rotary evaporator to obtain a dry, free-flowing powder.

• Carefully add this powder as a uniform layer on top of the sand in the column.

• Gently place a small piece of filter paper or a thin layer of sand over the sample powder.

Step 4: Elution and Fraction Collection

• Carefully add your optimized eluent to the column, opening the stopcock simultaneously to begin the elution.

• If using flash chromatography, apply gentle pressure (1-2 psi) to achieve a flow rate of about 2 inches/minute.[11]

• Collect the eluting solvent in fractions (e.g., 10-20 mL per test tube, depending on column size).

• If using a gradient, start with a low polarity eluent and systematically increase the percentage of the more polar solvent after collecting a few column volumes.[8]

Step 5: Analysis and Product Isolation

• Monitor the collected fractions by TLC. Spot every few fractions on a single plate to identify which contain your product.

• Group the fractions containing the pure product.

• Combine the pure fractions in a round-bottom flask and remove the solvent under reduced pressure using a rotary evaporator.

• Place the resulting solid or oil under high vacuum to remove residual solvent.

• Obtain the final mass and characterize the purified product (e.g., by NMR, MS).

References

• Phenomenex. (2025, August 26). GC Column Troubleshooting Guide.
• ChemistryViews. (2012, August 7).
• Biovanix Chromatography. Quick Troubleshooting Guide For HPLC Column Usage.
• University of Rochester, Department of Chemistry.
• Thermo Fisher Scientific. Column troubleshooting guide - Reversed phase.
• Alwsci. (2024, May 10).
• Scribd.
• Interchim – Blog.
• Pace, V., et al. (2012). Silica gel promotes reductions of aldehydes and ketones by N-heterocyclic carbene boranes. Organic Letters, 14(17), 4540-3.
• Waters Corporation.
• Pesek, J. J., & Matyska, M. T. (2012). How to Retain Polar and Nonpolar Compounds on the Same HPLC Stationary Phase with an Isocratic Mobile Phase.
• ResearchGate. (2015, December 3). Is it possible to purify aldehyde by column?
• SiliCycle.
• Chrom Tech, Inc. (2024, November 20).
• University of Rochester, Department of Chemistry.
• Hernandez, G., et al. (2022). The Biochemical Pathways of Nicotinamide-Derived Pyridones. PMC - NIH.
• Smolecule. (2023, August 15). 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde.
• BenchChem.
• BenchChem.
• ResearchGate. Scheme 1: Aldehydes and ketones are reduced by 1 when silica gel is added.
• University of Calgary, Department of Chemistry.
• Hawach. (2025, February 11).
• European Journal of Organic Chemistry. (2006).
• Carl ROTH.
• Reddit. (2016, March 30).
• Google Patents.
• Sigma-Aldrich.
• Westwood, I. M., et al. (2011). Inhibition of the histone demethylase JMJD2E by 3-substituted pyridine 2,4-dicarboxylates.
• Liu, M. C., et al. (1982). Synthesis and antitumor activity of amino derivatives of pyridine-2-carboxaldehyde thiosemicarbazone. Journal of Medicinal Chemistry.
• Fluorochem. 1-methyl-2-oxo-1,2-dihydro-3-pyridinecarbaldehyde.
• ResearchGate. (2025, August 10). Ten Years of Progress in the Synthesis of 2-Pyridone Derivatives via Three / Four Component Reaction.
• Dolan, J. W. (2016, January 31). Detective Work, Part 4: Chemical Problems with the Column: Chemical Attack.
• University of California. (2024, February 19).
• PubChem. 5-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde.
• Chem-Impex. 1-Methyl-2-oxo-1,2-dihydro-3-quinolinecarbaldehyde.
• Royal Society of Chemistry. (2021, January 8). Solid-phase reactive chromatography (SPRC): a sustainable method for the synthesis of benzimidazol-diphenyl-2-imino-thiazolidine-4-ols (hemiaminals) which are active against lung cancer.

Sources

• 1. Buy 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde | 79138-28-6 [smolecule.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]
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• 4. chromtech.com [chromtech.com]
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• 12. Chromatography [chem.rochester.edu]
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• 14. bvchroma.com [bvchroma.com]

Troubleshooting common issues in 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde reactions

Welcome to the technical support center for 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for common issues encountered during the synthesis and subsequent reactions of this versatile heterocyclic building block. The 2-pyridone motif is a core structure in many bioactive compounds and pharmaceuticals, making the successful manipulation of this aldehyde crucial for synthetic success.[1] This resource offers practical, field-proven insights to help you navigate the challenges of your experimental work.

Part 1: Troubleshooting Guide

This section addresses specific problems you might encounter in a question-and-answer format, focusing on the causality behind the issues and providing actionable solutions.

Synthesis Phase: Vilsmeier-Haack Formylation Issues

The Vilsmeier-Haack reaction is a common method for introducing a formyl group onto a 1-methyl-2-pyridone scaffold. However, it is sensitive to reaction conditions.

Question 1: My Vilsmeier-Haack formylation of 1-methyl-2-pyridone is resulting in a low yield or is not proceeding to completion.

Potential Causes & Solutions:

• Decomposition of the Vilsmeier Reagent: The Vilsmeier reagent (formed from POCl₃ and DMF) can be thermally unstable and moisture-sensitive.[2]

  • Solution: Prepare the Vilsmeier reagent in situ at a low temperature (e.g., 0 °C) before adding the 1-methyl-2-pyridone substrate.[3] Ensure all glassware is oven-dried and the reaction is conducted under an inert atmosphere (e.g., argon or nitrogen). Use fresh, anhydrous DMF, as it can decompose to dimethylamine, which can react with the Vilsmeier reagent.[2]

• Insufficient Reaction Temperature or Time: While the initial formation of the Vilsmeier reagent is exothermic, the subsequent formylation of the pyridone may require thermal energy to proceed efficiently.[3]

  • Solution: After the addition of the 1-methyl-2-pyridone at a low temperature, allow the reaction to warm to room temperature and then heat it to 60-70 °C for 2-4 hours.[3] Monitor the reaction progress by Thin Layer Chromatography (TLC). If the starting material persists, consider extending the reaction time or cautiously increasing the temperature.

• Substrate Reactivity: The 2-pyridone ring is an electron-rich heterocycle, which is generally reactive towards Vilsmeier-Haack formylation.[4] However, substituents on the ring could influence its reactivity.

  • Solution: Ensure the purity of your starting 1-methyl-2-pyridone. Impurities can interfere with the reaction.

Question 2: I am observing multiple spots on my TLC plate after the Vilsmeier-Haack reaction, indicating the formation of side products.

Potential Causes & Solutions:

• Diformylation or Other Side Reactions: Under harsh conditions (e.g., high temperatures or prolonged reaction times), diformylation or other side reactions can occur.

  • Solution: Maintain the lowest effective reaction temperature and monitor the reaction closely. Prompt and efficient aqueous work-up is crucial to hydrolyze the intermediate iminium salt and quench the reaction.[3] The work-up, which often involves quenching with ice water, should be performed slowly and cautiously to control the exothermic reaction.[3]

• Incomplete Hydrolysis of the Iminium Salt: The Vilsmeier-Haack reaction proceeds through an iminium salt intermediate, which must be hydrolyzed to the aldehyde during work-up.

  • Solution: Ensure a thorough aqueous work-up. Adjusting the pH with a mild base (e.g., sodium bicarbonate or sodium carbonate solution) during the work-up can facilitate the hydrolysis of the iminium salt to the desired aldehyde.[5]

Reaction Phase: Issues with Aldehyde Reactivity

The aldehyde group at the 3-position is a highly reactive electrophilic center, making it susceptible to a wide range of nucleophilic additions.[6]

Question 3: I am experiencing low yields in a nucleophilic addition reaction (e.g., Grignard, Wittig, or reductive amination) with 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde.

Potential Causes & Solutions:

• Steric Hindrance: The proximity of the N-methyl group and the 2-oxo group can create some steric hindrance around the aldehyde.

  • Solution: For sterically demanding nucleophiles, consider using less hindered reagents if possible. Alternatively, increasing the reaction temperature or using a more reactive nucleophile could improve the yield.

• Poor Solubility: The pyridone aldehyde may have limited solubility in certain organic solvents.

  • Solution: Choose a solvent system that effectively dissolves both the substrate and the nucleophile. Polar aprotic solvents like DMF or acetonitrile can accelerate nucleophilic addition reactions by stabilizing charged intermediates.[6] For Grignard reactions, ensure the use of anhydrous ethereal solvents like THF or diethyl ether.

• Enolate Formation: The presence of acidic protons on the pyridone ring could potentially lead to deprotonation by strong bases (like Grignard reagents), forming an unreactive enolate and consuming the nucleophile.

  • Solution: When using strongly basic nucleophiles, consider using an excess of the nucleophile. Alternatively, a non-nucleophilic base could be used to pre-form an enolate if desired for other transformations, but this would prevent nucleophilic addition at the aldehyde.

Question 4: My condensation reaction (e.g., with an amine to form an imine or a stabilized ylide in a Wittig reaction) is sluggish or incomplete.

Potential Causes & Solutions:

• Reversible Reaction: Many condensation reactions are reversible.

  • Solution: To drive the equilibrium towards the product, remove the water formed during the reaction. This can be achieved by using a Dean-Stark apparatus, adding a drying agent (like anhydrous MgSO₄ or molecular sieves), or performing the reaction in a high-boiling point solvent.

• Catalyst Inefficiency: Acid or base catalysts are often required for condensation reactions.

  • Solution: Ensure the catalyst is active and used in the appropriate amount. For imine formation, a catalytic amount of acid (e.g., p-toluenesulfonic acid) is often beneficial.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the typical appearance and stability of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde?

A1: It is typically a solid at room temperature.[7] While generally stable, it should be stored in a cool, dry place, preferably under an inert atmosphere, to prevent potential degradation over time.[8]

Q2: What are the key safety precautions when working with this compound and its synthetic precursors?

A2: The reagents used in its synthesis, particularly in the Vilsmeier-Haack reaction (e.g., POCl₃), are hazardous. POCl₃ is highly corrosive and reacts violently with water.[3] All reactions should be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[3] The aldehyde product itself may cause skin and eye irritation.[9][10]

Q3: What purification methods are most effective for 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde?

A3: Column chromatography is a commonly used method for purifying this compound and its derivatives.[1][11] A silica gel stationary phase with a mobile phase of hexane/ethyl acetate is often effective.[1] Recrystallization from a suitable solvent system (e.g., ether/n-hexane) can also be used to obtain a highly pure product.[11]

Q4: Can I use alternative formylating agents to the Vilsmeier-Haack reagent?

A4: While the Vilsmeier-Haack reaction is a standard method, other formylation techniques could potentially be adapted. However, the Vilsmeier-Haack reagent is generally efficient and mild for formylating reactive aromatic and heteroaromatic substrates.[12] Any alternative method would require careful optimization for the 1-methyl-2-pyridone substrate.

Q5: How does the N-methyl group influence the reactivity of the 2-pyridone ring?

A5: The N-methyl group prevents tautomerization to the corresponding 2-hydroxypyridine. This locks the structure in the pyridone form, which can influence the aromaticity and electron density of the ring system, thereby affecting its reactivity in electrophilic substitution reactions.

Part 3: Experimental Protocols & Visualizations

Protocol 1: Synthesis via Vilsmeier-Haack Reaction

This protocol is a general guideline and may require optimization.

• Reagent Preparation: In a flame-dried, three-necked flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, cool anhydrous DMF (3 equivalents) to 0 °C in an ice bath.

• Vilsmeier Reagent Formation: Slowly add phosphorus oxychloride (POCl₃, 1.1 equivalents) dropwise to the cooled DMF, maintaining the temperature below 5 °C. Stir the mixture at 0 °C for 30 minutes.

• Substrate Addition: Dissolve 1-methyl-2-pyridone (1 equivalent) in a minimal amount of anhydrous DMF and add it dropwise to the Vilsmeier reagent at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 60-70 °C. Monitor the reaction by TLC until the starting material is consumed (typically 2-4 hours).[3]

• Work-up: Cool the reaction mixture to 0 °C and cautiously pour it onto crushed ice.

• Hydrolysis & Neutralization: Stir the aqueous mixture vigorously and neutralize it with a saturated solution of sodium bicarbonate or sodium carbonate until the pH is ~7-8.[5]

• Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate) three times.

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde.[1]

Visualizations

Caption: Vilsmeier-Haack Synthesis Workflow.

Caption: Reactivity of the Aldehyde Group.

Data Summary

Parameter	Vilsmeier-Haack Reaction	Notes	Reference(s)
Reagents	1-methyl-2-pyridone, POCl₃, DMF	Use anhydrous reagents and inert atmosphere.	[3],[2]
Temperature	0 °C (reagent formation), 60-70 °C (reaction)	Temperature control is critical for yield and purity.	[3]
Reaction Time	2-4 hours	Monitor by TLC.	[3]
Work-up	Quench with ice, neutralize with base	Cautious addition to ice is necessary.	[3],[5]
Purification	Column Chromatography (Silica)	Hexane/Ethyl Acetate is a common eluent system.	[1],[11]

Compound Information
IUPAC Name	1-methyl-2-oxopyridine-3-carbaldehyde	[6],[7]
Molecular Formula	C₇H₇NO₂	[6],[7]
Molecular Weight	137.14 g/mol	[6]
Physical State	Solid	[7]

References

• Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking - PMC - NIH. Available from: [Link]

• Synthesis of New 2-Oxo-1,2-Dihydropyridine-3-Carboxylic Acid Derivatives - MDPI. Available from: [Link]

• Having some troubles with a Vislmeier-Haack reaction (more infos about my attempts in the comments). - Reddit. (2021, July 9). Available from: [Link]

• Vilsmeier-Haack Reaction - Chemistry Steps. Available from: [Link]

• 2 Pyridones | PDF - Scribd. Available from: [Link]

• Synthesis of 1,2-dihydro-1-methyl-2-oxoquinoline-3-carbaldehyde - PrepChem.com. Available from: [Link]

• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. Available from: [Link]

• CN101906068A - Preparation method of 2-pyridine carboxaldehyde - Google Patents.

• Synthesis of new substituted pyridines via Vilsmeier-Haack reagent - ResearchGate. (2025, August 7). Available from: [Link]

• Synthesis of New 2-Oxo-1,2-Dihydropyridine-3-Carboxylic Acid Derivatives - ResearchGate. (2025, October 16). Available from: [Link]

• 1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde - MySkinRecipes. Available from: [Link]

• Synthesis, Characterization and Biological Activity of Novel Cu(II) Complexes of 6-Methyl-2-Oxo-1,2-Dihydroquinoline-3-Carbaldehyde-4n-Substituted Thiosemicarbazones - MDPI. Available from: [Link]

• 5-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde | C7H7NO2 - PubChem. Available from: [Link]

• Aldehydes and Ketones: 14 Reactions With The Same Mechanism. (2017, August 18). Available from: [Link]

• (PDF) Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking - ResearchGate. (2025, August 7). Available from: [Link]

• Aldehyde & Ketone Reactions Practice - Mechanisms, Synthesis & Shortcuts [LIVE Recording] - YouTube. (2025, March 11). Available from: [Link]

• 1-Methyl-2(1H)-pyridinone | C6H7NO | CID 12755 - PubChem. Available from: [Link]

• Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions. Available from: [Link]

• Chapter 19 – Aldehydes and Ketones: Nucleophilic Addition Reactions Solutions to Problems - NC State University Libraries. Available from: [Link]

• Synthesis of imidazo[1,2-a]pyridines - Organic Chemistry Portal. Available from: [Link]

• 1-Methyl-1H-pyrrole-2-carbaldehyde | C6H7NO | CID 14504 - PubChem. Available from: [Link]

• Methylpyridine: Isomers, synthesis, applications, side effects and storage - Chempanda. Available from: [Link]

• Discovery and optimization of 2H-1λ2-pyridin-2-one inhibitors of mutant isocitrate dehydrogenase 1 for the treatment of cancer - PMC - PubMed Central. Available from: [Link]

• Chemistry of Nitroquinolones and Synthetic Application to Unnatural 1-Methyl-2-quinolone Derivatives - MDPI. Available from: [Link]

• 2-Oxo-1,2-dihydropyridine-3-carbaldehyde | C6H5NO2 | CID 7062196 - PubChem. Available from: [Link]

• Aromaticity of 1-methyl-1H-pyridin-2-one? - Physics Forums. (2015, June 4). Available from: [Link]

• Aldehydes And Ketones Important Reactions - Aldehydes And Ketones - MCAT Content - Jack Westin. Available from: [Link]

• Aldehyde & Ketone Reactions (Live Recording) Organic Chemistry Review & Practice Session - YouTube. (2024, February 13). Available from: [Link]

• Biological Activities of Pyridine-2-Carbaldehyde Schiff Bases Derived from S-Methyl- and S-Benzyldithiocarbazate and Their Zinc(II) and Manganese(II) Complexes. Crystal Structure of the Manganese(II) Complex of Pyridine-2-Carbaldehyde S-Benzyldithiocarbazate - ResearchGate. (2025, August 10). Available from: [Link]

• 1H-Imidazole-2-carboxaldehyde, 1-methyl- - the NIST WebBook. Available from: [Link]

• Computational Design, Synthesis, and Biological Evaluation of Diimidazole Analogues Endowed with Dual PCSK9/HMG-CoAR-Inhibiting Activity - NIH. Available from: [Link]

• NEW FUNCTIONALISATION CHEMISTRY OF 2- AND 4-PYRIDONES AND RELATED HETEROCYCLES - Loughborough University Research Repository. Available from: [Link]

• Synthesis of imidazo[1,2-a]pyridines: a decade update. | Semantic Scholar. Available from: [Link]

• Synthesis and antitumor activity of amino derivatives of pyridine-2-carboxaldehyde thiose micarbazone | Journal of Medicinal Chemistry - ACS Publications. Available from: [Link]

Sources

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Side reactions to avoid when using 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde

Welcome to the technical support resource for 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential challenges and side reactions encountered during its use in synthesis. Here, we provide in-depth, field-proven insights in a question-and-answer format to ensure the success of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: I am observing the formation of two unexpected products in my reaction mixture when using strong basic conditions. One appears to be an alcohol and the other a carboxylic acid. What is happening?

Answer: You are likely observing a Cannizzaro reaction . This is a classic disproportionation reaction that occurs with aldehydes that lack α-hydrogens, such as 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde, in the presence of a strong base.[1][2] In this process, one molecule of the aldehyde is reduced to the corresponding primary alcohol, while a second molecule is oxidized to a carboxylic acid (as its carboxylate salt under basic conditions).[1]

Causality: The reaction is initiated by the nucleophilic attack of a hydroxide ion on the carbonyl carbon of the aldehyde. The resulting tetrahedral intermediate then transfers a hydride ion to a second molecule of the aldehyde, leading to the oxidized and reduced products.[3]

Troubleshooting Guide: Avoiding the Cannizzaro Reaction

Parameter	Recommendation	Rationale
pH Control	Maintain a neutral or slightly acidic pH if your desired reaction allows.	The Cannizzaro reaction is base-catalyzed. Avoiding strongly basic conditions (e.g., concentrated NaOH or KOH) will significantly suppress this side reaction.[4][5]
Base Selection	If a base is required, opt for weaker, non-nucleophilic bases such as triethylamine (TEA) or diisopropylethylamine (DIPEA).	These bases are less likely to initiate the nucleophilic attack on the aldehyde carbonyl that is the first step of the Cannizzaro mechanism.
Temperature	Run the reaction at the lowest effective temperature.	Higher temperatures can accelerate the rate of the Cannizzaro reaction.[4]
Reaction Time	Monitor the reaction closely and stop it as soon as the desired product is formed to minimize the formation of side products.	Prolonged exposure to basic conditions increases the likelihood of the Cannizzaro reaction occurring.
Crossed Cannizzaro	If a reduction of the aldehyde is the desired outcome, consider a "crossed" Cannizzaro reaction by using a sacrificial aldehyde like formaldehyde as the hydride source.[1]	Formaldehyde is more readily oxidized, thus it will be preferentially converted to formic acid, while your more valuable aldehyde is reduced to the alcohol.[5]

Experimental Protocol: pH Screening to Minimize Cannizzaro Reaction

• Setup: Prepare multiple small-scale reactions in parallel.

• Buffering: If compatible with your reaction, use buffer solutions to maintain a stable pH below 8.

• Base Addition: If a base is necessary, add it slowly and portion-wise to avoid localized high concentrations.

• Monitoring: Use TLC or LC-MS to monitor the consumption of the starting material and the formation of both the desired product and the Cannizzaro side products (alcohol and carboxylic acid).

• Analysis: Compare the product ratios at different pH values to identify the optimal conditions.

Question 2: My reaction is producing a complex mixture of higher molecular weight byproducts, and I suspect condensation is occurring. How can I prevent this?

Answer: You are likely encountering issues with aldol-type condensation reactions . While 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde itself cannot self-condense via an aldol mechanism due to the lack of α-hydrogens, it can participate in "crossed" aldol reactions if another component in your reaction mixture possesses an enolizable proton (an α-hydrogen).[6][7] This is particularly common when reacting the aldehyde with ketones or other aldehydes that can form an enolate.[8]

Causality: Under basic conditions, a compound with an α-hydrogen can be deprotonated to form a nucleophilic enolate. This enolate can then attack the electrophilic carbonyl carbon of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde, leading to a β-hydroxy aldehyde/ketone, which may subsequently dehydrate.[8][9]

Diagram: Desired Reaction vs. Aldol Side Reaction

Caption: Competing reaction pathways for 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde.

Troubleshooting Guide: Suppressing Aldol Condensation

Parameter	Recommendation	Rationale
Reagent Purity	Ensure all reagents, especially solvents, are free from contaminating aldehydes or ketones with α-hydrogens (e.g., acetone).	Impurities can act as the enolizable partner in a crossed aldol reaction.
Order of Addition	If your nucleophile is generated in situ, consider adding the 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde slowly to the reaction mixture containing the pre-formed nucleophile.	This minimizes the time the aldehyde is exposed to the basic conditions in the presence of the enolizable species.
Strong, Non-nucleophilic Bases	For reactions requiring enolate formation from a specific partner, use a strong, non-nucleophilic base like Lithium Diisopropylamide (LDA) at low temperatures.	LDA rapidly and quantitatively converts the desired ketone/aldehyde to its enolate, minimizing the concentration of the unenolized starting material that could lead to self-condensation or other side reactions.[10]
Protecting Groups	If the aldehyde is not the intended electrophile, consider protecting it as an acetal.	Acetals are stable to basic conditions and will not react with enolates.[11][12]

Question 3: I am trying to perform a reaction on another part of the molecule, but the aldehyde group is reacting instead. How can I protect it?

Answer: The aldehyde group is highly reactive, and protecting it is a common and effective strategy to prevent unwanted side reactions. The most common protecting group for aldehydes is an acetal , typically a cyclic acetal formed with a diol like ethylene glycol.[11][13]

Causality: The aldehyde reacts with an alcohol (or diol) under acidic conditions to form a hemiacetal, which then reacts with a second molecule of the alcohol to form a stable acetal. This acetal is stable to basic and nucleophilic conditions but can be easily removed by treatment with aqueous acid.[12]

Diagram: Acetal Protection/Deprotection Workflow

Caption: General workflow for using an acetal as a protecting group.

Experimental Protocol: Acetal Protection of the Aldehyde

• Protection:

  • Dissolve 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde in a suitable anhydrous solvent (e.g., toluene or dichloromethane).

  • Add 1.1-1.5 equivalents of ethylene glycol.

  • Add a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid).

  • Heat the reaction, often with a Dean-Stark apparatus to remove the water formed during the reaction and drive the equilibrium towards the acetal.

  • Monitor the reaction by TLC or GC-MS until the starting material is consumed.

  • Work up the reaction by neutralizing the acid and extracting the product.

• Perform Desired Reaction:

  • Use the purified acetal-protected compound in your intended reaction (e.g., with Grignard reagents, organolithiums, or under strongly basic conditions).

• Deprotection:

  • Dissolve the protected molecule in a mixture of a water-miscible solvent (e.g., THF or acetone) and aqueous acid (e.g., 1M HCl).

  • Stir at room temperature until the acetal is hydrolyzed back to the aldehyde.

  • Neutralize the acid and extract the final product.

Additional Potential Side Reactions and Mitigation

• Over-oxidation: The aldehyde is susceptible to oxidation to the corresponding carboxylic acid. To avoid this, store the compound under an inert atmosphere (nitrogen or argon) and avoid exposure to strong oxidizing agents unless intended.[14][15]

• Radical Reactions: The aldehyde C-H bond can participate in radical reactions. If performing radical chemistry on another part of the molecule, be aware that the aldehyde may be a site of reaction.[16]

• Decarboxylation of Derivatives: If your synthesis involves a 2-pyridone-3-carboxylic acid intermediate, be aware that this can decarboxylate under certain conditions, particularly with heat and a base like potassium carbonate in a non-polar solvent.[17][18]

By understanding the inherent reactivity of the aldehyde functional group within the 1-methyl-2-oxo-1,2-dihydropyridine scaffold, you can proactively design your experiments to minimize these common side reactions and achieve higher yields of your desired products.

References

• Cole-Parmer. (n.d.). Aldol Condensation Reaction. Retrieved from [Link]

• Wikipedia. (2023). Self-condensation. Retrieved from [Link]

• University of Wisconsin. (n.d.). Carbonyl Chemistry :: The Aldol Reaction and Condensation. Retrieved from [Link]

• ResearchGate. (2015). Crossed cannizzaro reaction with aromatic and heterocyclic aldehydes. Retrieved from [Link]

• Wikipedia. (2023). Cannizzaro reaction. Retrieved from [Link]

• YouTube. (2020). Self Condensation reaction of aldehyde. Retrieved from [Link]

• JoVE. (2023). Nonenolizable Aldehydes to Acids and Alcohols: The Cannizzaro Reaction. Retrieved from [Link]

• Wikipedia. (2023). Aldol condensation. Retrieved from [Link]

• Chem-Station. (2014). Cannizzaro Reaction. Retrieved from [Link]

• ResearchGate. (2022). Ten Years of Progress in the Synthesis of 2-Pyridone Derivatives via Three / Four Component Reaction. Retrieved from [Link]

• Springer. (n.d.). Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions. Retrieved from [Link]

• Organic Synthesis. (n.d.). Protecting Groups. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking. Retrieved from [Link]

• Chemistry LibreTexts. (2019). 20.11 Protecting Groups of Aldehydes. Retrieved from [Link]

• ResearchGate. (n.d.). Strategies for 2-pyridones synthesis A Typical current strategies for.... Retrieved from [Link]

• ResearchGate. (2020). (PDF) Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking. Retrieved from [Link]

• Chemistry Steps. (n.d.). Acetals as Protecting Groups for Aldehydes and Ketones. Retrieved from [Link]

• KPU Pressbooks. (n.d.). 2.6 Protecting Groups in Synthesis – Organic Chemistry II. Retrieved from [Link]

• MDPI. (2022). Ten Years of Progress in the Synthesis of 2-Pyridone Derivatives via Three / Four Component Reaction. Retrieved from [Link]

• ResearchGate. (2021). Synthesis of Multifunctionalized 2,3-Dihydro-4-pyridones and 4-Pyridones via the Reaction of Carbamoylated Enaminones with Aldehydes. Retrieved from [Link]

• Google Patents. (n.d.). Methods of synthesis of pyridine-2-carboxaldehyde thiosemicarbazones and intermediate....

• MDPI. (n.d.). Reactions of 3-Formylchromone with Active Methylene and Methyl Compounds and Some Subsequent Reactions of the Resulting Condensation Products. Retrieved from [Link]

• eScholarship.org. (2024). Synthesis, Detection, and Metabolism of Pyridone Ribosides, Products of NAD Overoxidation. Retrieved from [Link]

• Pearson. (2024). Side-Chain Reactions of Substituted Pyridines: Videos & Practice Problems. Retrieved from [Link]

• National Institutes of Health. (n.d.). 3-Formylchromones IV. The Rearrangement of 3-Formylchromone Enamines as a Simple, Facile Route to Novel Pyrazolo[3,4-b]pyridines and the Synthetic Utility of the Latter. Retrieved from [Link]

• Wikipedia. (2023). Pyridine-3-carbaldehyde. Retrieved from [Link]

• PubMed. (2019). Impact of pyridine-2-carboxaldehyde-derived aroylhydrazones on the copper-catalyzed oxidation of the M112A PrP103-112 mutant fragment. Retrieved from [Link]

• MDPI. (n.d.). Condensation Reactions of 3-Oxo-2-arylhydrazonopropanals with Active Methylene Reagents: Formation of 2-Hydroxy- and 2-Amino-6-substituted-5-arylazonicotinates and Pyrido[3,2-c]cinnolines via 6π-Electrocyclization Reactions. Retrieved from [Link]

• MDPI. (n.d.). Synthesis of New 2-Oxo-1,2-Dihydropyridine-3-Carboxylic Acid Derivatives. Retrieved from [Link]

• TSI Journals. (2013). KINETIC OF PERMAGNETIC OXIDATION OF PYRIDINE-3- CARBOXALDEHYDE IN ACIDIC MEDIA. Retrieved from [Link]

• PubChem. (n.d.). 2-Oxo-1,2-dihydropyridine-3-carbaldehyde. Retrieved from [Link]

• National Institutes of Health. (2013). Regioselective Reactions of 3,4-Pyridynes Enabled by the Aryne Distortion Model. Retrieved from [Link]

• MDPI. (2021). Unusual Oxidative Dimerization in the 3-Aminothieno[2,3-b]pyridine-2-carboxamide Series. Retrieved from [Link]

• National Institutes of Health. (n.d.). 3,4-Dihydro-2(1H)-Pyridones as Building Blocks of Synthetic Relevance. Retrieved from [Link]

• ResearchGate. (2017). Synthesis of New 2-Oxo-1,2-Dihydropyridine-3-Carboxylic Acid Derivatives. Retrieved from [Link]

• MDPI. (n.d.). Synthesis, Characterization and Biological Activity of Novel Cu(II) Complexes of 6-Methyl-2-Oxo-1,2-Dihydroquinoline-3-Carbaldehyde-4n-Substituted Thiosemicarbazones. Retrieved from [Link]

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Technical Support Center: Recrystallization of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde

Welcome to the technical support guide for the purification of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde via recrystallization. This resource is designed for researchers, scientists, and professionals in drug development who are working with this versatile heterocyclic compound.[1] This guide provides in-depth troubleshooting advice and frequently asked questions to address specific challenges encountered during the purification process.

I. Troubleshooting Guide: Navigating Common Recrystallization Hurdles

This section addresses specific problems that may arise during the recrystallization of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde, offering step-by-step solutions based on established chemical principles.

Issue 1: The compound fails to dissolve in the hot solvent.

Question: I've added the calculated amount of my chosen solvent and heated it to boiling, but my 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde is not fully dissolving. What should I do?

Answer: This is a common issue that can stem from a few factors. Here’s a systematic approach to troubleshoot:

• Verify Solvent Choice: The principle of "like dissolves like" is fundamental to recrystallization.[2][3] 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde is a polar molecule due to the presence of carbonyl, aldehyde, and N-methyl groups.[1] Therefore, polar solvents are generally the best choice. If you are using a non-polar solvent, it is unlikely to be effective.

• Insufficient Solvent: You may have underestimated the amount of solvent required. Add a small, measured amount of additional hot solvent incrementally until the solid dissolves. Be cautious not to add a large excess, as this will significantly reduce your final yield.[2]

• Insoluble Impurities: The undissolved material might not be your target compound but rather insoluble impurities. If the bulk of your compound has dissolved and only a small amount of solid remains, you should proceed to the hot filtration step to remove these impurities.[4]

• Temperature Below Boiling Point: Ensure your solvent is at or very near its boiling point. Dissolving the solid below the boiling point may require an excessive amount of solvent, leading to poor recovery.[2]

Issue 2: No crystals form upon cooling.

Question: My compound dissolved completely in the hot solvent, but after cooling to room temperature and even in an ice bath, no crystals have appeared. What's going wrong?

Answer: The absence of crystallization, even after cooling, typically points to one of two main issues:

• Excess Solvent: This is the most frequent reason for crystallization failure.[5] The solution is not supersaturated, meaning the concentration of the dissolved compound is too low for crystals to form.

  • Solution: Reduce the volume of the solvent by gently heating the solution to evaporate some of it.[5][6] Once you observe the formation of cloudiness or initial crystals at the surface, allow it to cool again slowly.

• Supersaturation: The solution may be supersaturated, but the crystals lack a nucleation site to begin growing.[5]

  • Solution 1: Scratching: Use a glass rod to gently scratch the inside surface of the flask below the solvent level.[3][5][6] The microscopic scratches on the glass can provide nucleation sites.

  • Solution 2: Seeding: If you have a small amount of the pure compound, add a "seed crystal" to the solution.[3][7] This will provide a template for further crystal growth.

Issue 3: The compound "oils out" instead of crystallizing.

Question: Upon cooling, my compound separated as an oily layer instead of forming solid crystals. How can I fix this?

Answer: "Oiling out" occurs when the solute is insoluble in the solvent at a temperature above its melting point.[8] It can also happen if the compound is significantly impure.[5]

• Re-dissolve and Cool Slowly: Reheat the solution until the oil redissolves completely. You may need to add a small amount of additional solvent. Then, allow the solution to cool much more slowly. Insulating the flask can help with gradual cooling.[5]

• Change Solvent System: If slow cooling doesn't resolve the issue, the chosen solvent may not be suitable. Consider a solvent with a lower boiling point or a mixed solvent system.[9] For a mixed solvent system, dissolve the compound in a minimal amount of a "good" solvent (in which it is highly soluble) and then add a "poor" solvent (in which it is less soluble) dropwise at the boiling point until the solution becomes slightly cloudy. Then, add a few drops of the "good" solvent to clarify the solution before allowing it to cool slowly.

Issue 4: The crystal yield is very low.

Question: I successfully obtained crystals, but my final yield is significantly lower than expected. What could have caused this?

Answer: A low yield can be frustrating, but it's often preventable. Here are the likely culprits:

• Using Too Much Solvent: As mentioned, an excessive amount of solvent will keep a significant portion of your compound dissolved even at low temperatures.[2][10]

• Premature Crystallization: If crystals form during hot filtration, you will lose product. To prevent this, use a pre-heated funnel and filter flask, and keep the solution hot throughout the filtration process.[9]

• Incomplete Crystallization: Ensure you have allowed sufficient time for crystallization to complete. Also, cooling the solution in an ice bath after it has reached room temperature can help maximize the yield.[4]

• Excessive Washing: Washing the collected crystals with too much solvent, or with a solvent that is not ice-cold, can redissolve some of your product.[2]

II. Frequently Asked Questions (FAQs)

This section provides answers to more general questions regarding the recrystallization of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde.

Q1: What is the ideal solvent for recrystallizing 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde?

A1: The ideal solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.[8][10] Given the polar nature of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde, polar solvents like ethanol, methanol, or water, or a mixture of these, are good starting points.[1] Small-scale solubility tests with different solvents are highly recommended to determine the optimal choice for your specific sample.[3][6]

Q2: How can I determine the purity of my recrystallized product?

A2: A simple and effective way to assess purity is by measuring the melting point of your crystals. A pure compound will have a sharp and elevated melting point range compared to the impure starting material.[4] Techniques like Thin Layer Chromatography (TLC) and Nuclear Magnetic Resonance (NMR) spectroscopy can provide more definitive information about purity.

Q3: What is the purpose of hot filtration?

A3: Hot filtration is used to remove insoluble impurities from the hot solution before crystallization.[4] These impurities could be byproducts from a reaction, dust, or other solid contaminants.

Q4: Should I be concerned about the reactivity of the aldehyde group during recrystallization?

A4: The aldehyde group in 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde is a reactive electrophilic center.[1] While generally stable under standard recrystallization conditions, prolonged heating in certain solvents, especially protic solvents, could potentially lead to side reactions like acetal formation if alcohols are present as impurities. Using high-purity solvents and minimizing the time the solution is kept at high temperatures is good practice.

III. Experimental Protocol: Recrystallization of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde

This protocol provides a general guideline. The specific solvent and volumes should be optimized based on preliminary solubility tests.

Step-by-Step Methodology

• Solvent Selection: Based on solubility tests, select an appropriate solvent (e.g., ethanol).

• Dissolution: Place the crude 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture to boiling with gentle swirling. Continue adding small portions of the hot solvent until the compound just dissolves.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration using a pre-heated funnel and fluted filter paper into a clean, pre-heated Erlenmeyer flask.

• Cooling and Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Do not disturb the flask during this period. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Crystal Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any adhering impurities.

• Drying: Allow the crystals to air-dry on the filter paper or in a desiccator.

IV. Visualizing the Process

Recrystallization Workflow

Caption: A flowchart illustrating the key steps in the recrystallization process.

Troubleshooting Logic

Caption: A decision tree for troubleshooting common recrystallization issues.

V. Quantitative Data Summary

Solvent (Example)	Boiling Point (°C)	Solubility of Polar Compounds	Notes
Water	100	High	Good for highly polar compounds, but drying can be slow.
Ethanol	78	Good	A common and effective choice for many organic compounds.
Methanol	65	High	Similar to ethanol but with a lower boiling point.
Isopropanol	82	Moderate	Can be a good alternative if solubility in ethanol is too high.
Acetone	56	Good	Its low boiling point can sometimes lead to rapid, less pure crystallization.

This table provides a general guide. Actual solubility must be determined experimentally.

VI. References

• Chemistry LibreTexts. (2021, March 5). 2.1: Recrystallization. [Link]

• University of California, Los Angeles. (n.d.). Recrystallization. [Link]

• University of York. (n.d.). Problems with Recrystallisations. [Link]

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. [Link]

• Wired Chemist. (n.d.). Recrystallization. [Link]

• Reddit. (2022, May 5). Guide to Recrystallisation. [Link]

• University of Colorado Boulder. (n.d.). Recrystallization. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Engel, R. G. (n.d.). Recrystallization1. [Link]

• Massachusetts Institute of Technology. (n.d.). Recrystallization-1.pdf. [Link]

Sources

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• 3. people.chem.umass.edu [people.chem.umass.edu]
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• 8. Recrystallization [wiredchemist.com]
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• 10. web.mnstate.edu [web.mnstate.edu]

Overcoming low reactivity of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde in specific reactions

Welcome to the technical support center for 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde (CAS 79138-28-6). This resource is designed for researchers, medicinal chemists, and drug development professionals who utilize this versatile heterocyclic building block. While it is a valuable precursor for numerous pharmaceutical agents, its unique electronic and steric profile can lead to unexpected low reactivity in common synthetic transformations.[1][2]

This guide provides in-depth troubleshooting advice, detailed protocols, and mechanistic explanations to help you overcome these challenges and achieve your synthetic goals.

Understanding the Core Reactivity Challenge

The perceived "low reactivity" of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde is not a straightforward issue. It stems from a delicate balance of electronic and steric factors inherent to the 2-pyridone scaffold.[1][3]

• Electronic Effects : The 2-pyridone ring is an electron-deficient system. The carbonyl group within the ring and the nitrogen atom exert a significant electron-withdrawing effect. This inductively deactivates the adjacent C3-carbaldehyde group, making its carbonyl carbon less electrophilic compared to a simple benzaldehyde. While one might expect resonance donation from the nitrogen to activate the aldehyde, the overall effect is a reduction in reactivity towards many nucleophiles.[4][5]

• Steric Hindrance : The proximity of the N-methyl group and the ring's carbonyl oxygen to the C3-carbaldehyde can sterically hinder the approach of bulky nucleophiles.[6][7] This geometric constraint can significantly slow down reaction kinetics.[4]

The interplay of these factors is crucial. The following diagram illustrates the key electronic influences on the molecule.

Caption: Electronic and steric factors reducing aldehyde reactivity.

Frequently Asked Questions & Troubleshooting Guide

This section addresses common issues encountered during reactions with this aldehyde.

Question 1: My Knoevenagel condensation is sluggish or failing. What can I do?

The Knoevenagel condensation, a reaction between a carbonyl group and an active methylene compound, is highly sensitive to the electrophilicity of the aldehyde.[8] The reduced electrophilicity of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde is the primary cause of poor performance.

Causality & Solutions:

• Insufficient Basicity of Catalyst : Standard catalysts like piperidine may not be sufficient to facilitate both the deprotonation of the active methylene compound and the subsequent condensation steps efficiently.[8]

• Solvent Choice : The choice of solvent significantly impacts reaction kinetics.[4]

Issue	Potential Cause	Recommended Solution & Rationale
No or Low Conversion	Weak catalyst, low temperature.	1. Use the Doebner Modification: Employ pyridine as the solvent and a catalyst like piperidine. Pyridine acts as both a solvent and a base, promoting the reaction. If your active methylene compound is a dicarboxylic acid (like malonic acid), this modification often facilitates a subsequent decarboxylation.[8][9]2. Increase Temperature: Refluxing is often necessary to provide sufficient energy to overcome the activation barrier.
Reaction Stalls	Reversibility of the initial addition step.	1. Use a Dean-Stark Trap: The elimination of water is crucial for driving the reaction to completion. Removing water via azeotropic distillation with a solvent like toluene can significantly improve yields.2. Switch to a Polar Aprotic Solvent: Solvents like DMF or acetonitrile can accelerate nucleophilic additions by stabilizing charged intermediates.[4]
Alternative "Green" Approach	Harsh solvents (pyridine) are undesirable.	1. Catalyst-Free, Water-Mediated: For certain activated methylene compounds, heating in water can promote the condensation, offering a greener alternative.[10]2. Use Ammonium Salts: Ammonium bicarbonate can serve as a benign and effective catalyst in solvent-free conditions, followed by solid-phase decarboxylation.[11]

See Protocol 1 for a detailed methodology for a robust Knoevenagel-Doebner condensation.

Question 2: Why am I getting low yields in my Wittig reaction?

The Wittig reaction is a powerful method for converting aldehydes and ketones to alkenes.[12] Success hinges on the efficient formation of the phosphonium ylide and its subsequent reaction with the carbonyl.

Causality & Solutions:

• Ylide Instability/Reactivity : The choice of base and reaction conditions for generating the ylide is critical. Non-stabilized ylides are highly reactive but can be prone to side reactions if not handled correctly.[13]

• Steric Hindrance : The sterically encumbered nature of the aldehyde can slow the formation of the key oxaphosphetane intermediate.[12][14]

The following workflow can help troubleshoot common Wittig reaction issues.

Caption: A logical workflow for troubleshooting the Wittig reaction.

Ylide Type	Recommended Base	Common Solvent	Expected Alkene Geometry
Non-stabilized (e.g., from Alkyl-PPh₃⁺)	n-BuLi, NaH, NaNH₂, NaHMDS	THF, Diethyl Ether	Z-alkene (cis)[13][15]
Stabilized (e.g., from Ph₃P=CHCO₂Et)	Weaker bases (NaOEt, K₂CO₃)	Ethanol, DCM	E-alkene (trans)[13][16]

See Protocol 2 for a detailed methodology for a Wittig reaction with a non-stabilized ylide.

Question 3: Can I perform a reductive amination, and what challenges should I expect?

Yes, reductive amination is a feasible transformation. The primary challenge is the initial formation of the imine/enamine, which can be slow due to the aldehyde's deactivation.

Causality & Solutions:

• Slow Imine Formation : The nucleophilic attack by the amine can be the rate-limiting step.

• Choice of Reducing Agent : The reducing agent must be mild enough not to reduce the aldehyde directly but potent enough to reduce the intermediate iminium ion.

Recommendations:

• Catalyze Imine Formation : Add a catalytic amount of a mild acid (e.g., acetic acid) to protonate the carbonyl oxygen, increasing the aldehyde's electrophilicity. Be cautious, as strong acid can protonate the pyridine nitrogen, which may further alter reactivity.[17]

• Use a Mild Reducing Agent : Sodium triacetoxyborohydride (STAB) is often the reagent of choice. It is less basic and more selective for the iminium ion over the starting aldehyde compared to sodium borohydride.

• Reaction Conditions : Perform the reaction in a solvent like dichloroethane (DCE) or THF. The reaction can often be done as a one-pot procedure where the amine and reducing agent are added concurrently.

Detailed Experimental Protocols

Protocol 1: Optimized Knoevenagel-Doebner Condensation

This protocol describes the condensation of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde with malonic acid.

Materials:

• 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde (1.0 eq)

• Malonic acid (1.5 eq)

• Pyridine (solvent, ~0.5 M concentration)

• Piperidine (0.1 eq)

Procedure:

• To a round-bottom flask equipped with a reflux condenser, add 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde and malonic acid.

• Add pyridine as the solvent, followed by the catalytic amount of piperidine.

• Heat the reaction mixture to reflux (approx. 115°C) and monitor the reaction by TLC or LCMS. The reaction is typically complete within 4-8 hours, often indicated by CO₂ evolution (decarboxylation).[9]

• After completion, cool the mixture to room temperature.

• Carefully acidify the mixture with 2M HCl until the pH is ~2-3. This will precipitate the product.

• Filter the resulting solid, wash with cold water, and then a small amount of cold ethanol.

• Dry the solid under vacuum to yield the desired α,β-unsaturated carboxylic acid.

Protocol 2: Wittig Olefination with a Non-Stabilized Ylide

This protocol describes the formation of a terminal alkene using methyltriphenylphosphonium bromide.

Materials:

• Methyltriphenylphosphonium bromide (1.2 eq)

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi, 1.1 eq, solution in hexanes)

• 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde (1.0 eq)

Procedure:

• Ylide Formation : To a flame-dried, three-neck flask under an inert atmosphere (N₂ or Argon), add methyltriphenylphosphonium bromide and anhydrous THF.

• Cool the resulting suspension to 0°C in an ice bath.

• Slowly add the n-BuLi solution dropwise. A deep orange or yellow color should develop, indicating the formation of the ylide.[16] Stir the mixture at this temperature for 1 hour.

• Olefination : Dissolve 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde in a minimal amount of anhydrous THF and add it dropwise to the ylide suspension at 0°C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours, or until TLC/LCMS analysis shows consumption of the starting aldehyde.

• Workup : Quench the reaction by the slow addition of a saturated aqueous solution of NH₄Cl.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography (typically using a hexane/ethyl acetate gradient) to isolate the alkene product and separate it from triphenylphosphine oxide.[15]

References

• Smolecule. (2023, August 15). 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde.
• Organic Chemistry Portal. Synthesis of 2-pyridones.

• Ackermann, L. (2011). Ruthenium-Catalyzed Oxidative Synthesis of 2-Pyridones through C–H/N–H Bond Functionalizations. Organic Letters. Available at: [Link]

• Li, Z., et al. (2015). Cu-catalyzed Concise Synthesis of Pyridines and 2-(1H)-pyridones From Acetaldehydes and Simple Nitrogen Donors. Organic Letters. Available at: [Link]

• Zejnilagić-Hajrić, M., et al. (2023). Structure-Dependent Electrochemical Behavior of 2-Pyridone Derivatives: A Combined Experimental and Theoretical Study. MDPI. Available at: [Link]

• Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions. (n.d.). Source not specified.

• Diversity-oriented functionalization of 2-pyridones and uracils. (n.d.). PMC - NIH. Available at: [Link]

• 2-Pyridone rings in natural products, bioactive molecules, and pharmaceutical agents. (n.d.). ResearchGate. Available at: [Link]

• Wikipedia. Knoevenagel condensation. Available at: [Link]

• Master Organic Chemistry. (2018, February 6). Wittig Reaction - Examples and Mechanism. Available at: [Link]

• Wikipedia. 2-Pyridone. Available at: [Link]

• Wikipedia. Wittig reaction. Available at: [Link]

• NROChemistry. Wittig Reaction: Mechanism and Examples. Available at: [Link]

• Organic Chemistry Portal. Wittig Reaction. Available at: [Link]

• Organic Chemistry Portal. Knoevenagel Condensation Doebner Modification. Available at: [Link]

• chemeurope.com. Wittig reaction. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process. Organic & Biomolecular Chemistry. Available at: [Link]

• YouTube. (2023, January 14). Knoevenagel condensation. Available at: [Link]

• MDPI. Synthesis of New 2-Oxo-1,2-Dihydropyridine-3-Carboxylic Acid Derivatives. Available at: [Link]

• Pure. (2017, October 27). The green Knoevenagel condensation: solvent-free condensation of benzaldehydes. Available at: [Link]

• PMC - PubMed Central. (2025, July 2). Steric effect of intermediates induces formation of three-dimensional covalent organic frameworks. Available at: [Link]

• PubMed. (2007, November 26). Influence of steric hindrance on the core geometry and sulfoxidation chemistry of carboxylate-rich diiron(II) complexes. Available at: [Link]

• PrepChem.com. Synthesis of 1,2-dihydro-1-methyl-2-oxoquinoline-3-carbaldehyde. Available at: [Link]

• PMC - PubMed Central. (2022, December 9). Steering on-surface reactions through molecular steric hindrance and molecule-substrate van der Waals interactions. Available at: [Link]

• PMC - NIH. Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking. Available at: [Link]

• PMC - NIH. Reactivity of Imidazole‐ and Pyridine‐Carboxaldehydes for Gem‐Diol and Hemiacetal Generation: Theoretical and Experimental Insights. Available at: [Link]

• Journal of the Chemical Society B - RSC Publishing. (1971). Pyridone–pyridol tautomerism in 2-hydroxypyridines with[5][18]-annelated rings and carbon atoms at positions[5] and[18]. Available at: [Link]

• ResearchGate. (2025, October 16). Synthesis of New 2-Oxo-1,2-Dihydropyridine-3-Carboxylic Acid Derivatives. Available at: [Link]

• ResearchGate. Functionalizations at the 2‐pyridone ring beyond C3‐selectivity. Available at: [Link]

• MySkinRecipes. 1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde. Available at: [Link]

• PubMed. (2021, May 10). Steric Hindrance in Metal Coordination Drives the Separation of Pyridine Regioisomers Using Rhodium(II)-Based Metal-Organic Polyhedra. Available at: [Link]

• The Journal of Organic Chemistry - ACS Publications. Reactions of o-Quinone Methides with Pyridinium Methylides: A Diastereoselective Synthesis of 1,2-Dihydronaphtho[2,1-b]furans and 2,3-Dihydrobenzofurans. Available at: [Link]

• Wikipedia. Pyridine-3-carbaldehyde. Available at: [Link]

• ResearchGate. (2025, August 6). Synthesis of Multifunctionalized 2,3-Dihydro-4-pyridones and 4-Pyridones via the Reaction of Carbamoylated Enaminones with Aldehydes. Available at: [Link]

• Unusual Oxidative Dimerization in the 3-Aminothieno[2,3-b]pyridine-2-carboxamide Series. (n.d.). Source not specified.

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Technical Support Center: Scaling Up the Synthesis of 1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde

Welcome to the technical support resource for the synthesis of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde. This guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of this valuable heterocyclic building block. Here, we address common challenges encountered during reaction scale-up, offering field-proven insights and evidence-based protocols to ensure reproducibility, purity, and yield.

Frequently Asked Questions (FAQs)

This section provides direct answers to common questions that arise during the synthesis and scale-up process.

Part 1: Synthesis Strategy and Optimization

Q1: What is the most industrially viable and scalable method for synthesizing 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde?

The most robust and widely adopted method for synthesizing this compound, particularly for scale-up, is the Vilsmeier-Haack formylation of 1-methyl-2-pyridone.[1][2] This reaction is favored due to the use of readily available and cost-effective reagents, its high efficiency, and the relatively straightforward reaction conditions.[1] The core of this process involves the electrophilic substitution of the electron-rich 1-methyl-2-pyridone ring with a Vilsmeier reagent, which is an electrophilic iminium salt.[3][4]

Alternative routes, such as the cyclization of enaminones or the oxidation of dihydropyridines, exist but often present greater challenges in terms of starting material accessibility, reaction control, and overall process efficiency when scaling.[5][6] The Vilsmeier-Haack reaction provides a direct and high-yielding pathway to the desired aldehyde.[7]

Q2: My Vilsmeier-Haack reaction is sluggish, showing significant unreacted starting material even after extended reaction times. What are the primary causes and how can I drive it to completion?

This is a frequent issue, especially during initial scale-up. The root cause often lies in one of three areas: the quality of the Vilsmeier reagent, insufficient activation of the substrate, or suboptimal reaction temperature.

• Vilsmeier Reagent Integrity: The Vilsmeier reagent is formed in situ from N,N-dimethylformamide (DMF) and a halogenating agent, most commonly phosphorus oxychloride (POCl₃).[4] It is highly sensitive to moisture. The presence of water will quench the reagent, and residual dimethylamine in old DMF can also lead to side reactions.[8]

  • Solution: Always use anhydrous DMF (sealed under an inert atmosphere) and freshly distilled or high-purity POCl₃. Ensure your reaction vessel is thoroughly dried and maintained under an inert atmosphere (e.g., nitrogen or argon).

• Substrate Reactivity & Temperature: While 1-methyl-2-pyridone is an electron-rich heterocycle, the Vilsmeier reagent is a moderately strong electrophile.[3] The initial formation of the reagent is exothermic and requires cooling (0-5 °C), but the subsequent formylation step often requires thermal energy to proceed at a practical rate.[9]

  • Solution: After the dropwise addition of your substrate to the pre-formed Vilsmeier reagent at low temperature, allow the reaction to warm to room temperature and then gently heat it. A temperature range of 60-80 °C is typically effective.[9] Monitor the reaction progress closely using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Stoichiometry: An insufficient amount of the Vilsmeier reagent will naturally lead to an incomplete reaction.

  • Solution: While a 1:1 to 1.5:1 molar ratio of Vilsmeier reagent to substrate is a good starting point, for less reactive systems or to ensure full conversion, using a slight excess (e.g., 1.5 to 2.0 equivalents) of the reagent can be beneficial.[9]

Q3: My TLC plate shows multiple product spots, leading to a low yield of the desired aldehyde. What are the most common side products and how can they be minimized?

The formation of byproducts is a classic challenge in Vilsmeier-Haack reactions. The most common culprits are di-formylation and the formation of chlorinated species.

• Di-formylation: Highly activated aromatic systems can undergo formylation at multiple positions.[9] While the 3-position of 1-methyl-2-pyridone is the most electronically favored site, forcing conditions can lead to a second formylation.

  • Mitigation: Carefully control the stoichiometry of the Vilsmeier reagent. Add the reagent dropwise to a solution of the substrate to avoid localized high concentrations. Maintaining the lowest effective reaction temperature that still allows for complete conversion will also disfavor over-reaction.[9]

• Chlorinated Byproducts: The Vilsmeier reagent can, under certain conditions, act as a chlorinating agent, particularly at elevated temperatures. This can lead to the formation of chloro-pyridines.[9]

  • Mitigation: The primary strategy here is strict temperature control. Avoid excessive heating. Once the reaction is complete by TLC/HPLC, proceed with the work-up immediately to prevent byproduct formation during prolonged heating.

Part 2: Work-up, Purification, and Handling

Q4: What is the recommended work-up procedure for a large-scale Vilsmeier-Haack reaction to isolate the crude product safely and efficiently?

The work-up procedure is critical for both safety and product purity. It involves quenching the reactive Vilsmeier reagent and any unreacted POCl₃, followed by pH adjustment to precipitate the product.

• Quenching: The reaction mixture must be quenched by slowly and carefully adding it to a large volume of ice-cold water or an ice-water/sodium bicarbonate slurry. This step is highly exothermic and can release HCl gas; therefore, it must be performed in a well-ventilated fume hood with adequate cooling and stirring.

• pH Adjustment: The resulting aqueous solution will be highly acidic. The product, 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde, is typically a solid that is sparingly soluble in neutral or slightly basic water. Slowly add a saturated solution of a base like sodium carbonate or sodium hydroxide to neutralize the acid.

• Precipitation and Isolation: Adjust the pH to approximately 7-8. The product should precipitate out of the solution. Stir the slurry for a period to ensure complete precipitation, then collect the solid by filtration. Wash the filter cake thoroughly with cold water to remove inorganic salts.

• Drying: Dry the isolated solid under vacuum. This crude product can then be taken forward for purification.

Q5: The crude product is an oily solid with a low melting point and is difficult to purify by standard recrystallization. What are the best purification strategies for scale-up?

Purifying aldehydes can be challenging due to their reactivity. While the target compound is a solid, crude versions can be oily due to impurities.

• Trituration: This is often a highly effective first-pass purification technique. Suspend the crude solid in a solvent in which the desired product has very low solubility but the impurities are soluble (e.g., diethyl ether, hexane, or a mixture thereof).[10] Stir the suspension, then filter to collect the purified solid.

• Column Chromatography: For laboratory scale, silica gel column chromatography is effective. A mobile phase of ethyl acetate/hexane or dichloromethane/methanol is typically used. However, this method becomes costly and cumbersome on a large scale. It is best used to produce a highly pure reference standard.

• Recrystallization: If trituration is insufficient, recrystallization from a suitable solvent system like ethanol/water, isopropanol, or ethyl acetate/heptane can be attempted. The key is to find a system that provides good differential solubility.

Q6: How should the final, pure 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde be stored to ensure its long-term stability?

Aldehydes are susceptible to oxidation, converting the -CHO group to a carboxylic acid (-COOH). This process can be accelerated by air (oxygen) and light.

• Storage Conditions: Store the pure compound in a tightly sealed, amber glass container to protect it from light.

• Atmosphere: For long-term storage, flushing the container with an inert gas like argon or nitrogen before sealing is highly recommended to displace oxygen.

• Temperature: Store the container in a cool, dry place. Refrigeration (0-8°C) is advisable.[11]

Troubleshooting Guide: At-a-Glance

The following table summarizes common issues, their probable causes, and recommended solutions for quick reference.

Problem Observed	Probable Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Inactive Vilsmeier reagent (moisture contamination).2. Poor quality of DMF or POCl₃.3. Reaction temperature is too low.	1. Use anhydrous DMF and fresh POCl₃.2. Ensure all glassware is oven-dried.3. Run the reaction under an inert atmosphere.4. After initial addition at 0°C, warm to RT and then heat to 60-80°C.[9]
Multiple Spots on TLC/HPLC	1. Di-formylation due to excess reagent or high temperature.2. Formation of chlorinated byproducts.3. Degradation of starting material or product.	1. Use a controlled stoichiometry (1.5-2.0 eq) of Vilsmeier reagent.2. Maintain the lowest effective temperature.3. Quench the reaction as soon as it is complete.
Difficult/Oily Crude Isolation	1. Incomplete precipitation during work-up.2. Presence of organic, non-polar impurities.	1. Ensure pH is adjusted to 7-8 for full precipitation.2. Cool the aqueous slurry thoroughly before filtering.3. Use trituration with diethyl ether or hexane to remove oily impurities.[10]
Product Darkens on Standing	1. Trace impurities catalyzing polymerization/degradation.2. Oxidation of the aldehyde group.	1. Re-purify the material.2. Store under an inert atmosphere, protected from light, and in a refrigerator.[11]

Experimental Protocols & Visualizations

Protocol 1: Laboratory Scale Vilsmeier-Haack Synthesis

This protocol details a standard laboratory procedure for the synthesis of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde.

Step 1: Formation of the Vilsmeier Reagent

• To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, add anhydrous N,N-dimethylformamide (DMF, 3 equivalents).

• Cool the flask to 0-5 °C using an ice bath.

• Slowly add phosphorus oxychloride (POCl₃, 1.5 equivalents) dropwise via the dropping funnel over 30-60 minutes, ensuring the internal temperature does not exceed 10 °C.

• After the addition is complete, stir the mixture at 0-5 °C for an additional 30 minutes to ensure the complete formation of the Vilsmeier reagent.[9] The mixture may become a thick, colorless to pale-yellow slurry.

Step 2: Formylation Reaction

• Dissolve 1-methyl-2-pyridone (1 equivalent) in a minimal amount of anhydrous DMF.

• Add this solution dropwise to the pre-formed Vilsmeier reagent at 0-5 °C.

• Once the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

• Heat the reaction mixture to 60-70 °C and monitor its progress by TLC (e.g., 50% Ethyl Acetate in Hexane). The reaction is typically complete within 2-4 hours.[9]

Step 3: Work-up and Isolation

• Cool the reaction mixture to room temperature.

• In a separate large beaker, prepare a vigorously stirred mixture of crushed ice and water.

• Slowly and carefully pour the reaction mixture into the ice water.

• Neutralize the acidic solution by the slow, portion-wise addition of solid sodium carbonate or saturated aqueous solution until the pH reaches ~8.

• Stir the resulting suspension in the cold for 1-2 hours to maximize precipitation.

• Collect the precipitated solid by vacuum filtration.

• Wash the filter cake with copious amounts of cold water, followed by a small amount of cold diethyl ether.

• Dry the solid under vacuum to yield the crude product.

Step 4: Purification

• Suspend the crude solid in diethyl ether and stir for 30 minutes.

• Filter the solid, wash with fresh diethyl ether, and dry under vacuum to afford the purified 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde as a pale yellow solid.[10] Confirm purity by ¹H NMR, ¹³C NMR, and LC-MS.

Diagram: Vilsmeier-Haack Reaction Mechanism

The following diagram illustrates the key steps in the formation of the Vilsmeier reagent and its subsequent electrophilic attack on the 1-methyl-2-pyridone ring.

Caption: Mechanism of the Vilsmeier-Haack formylation reaction.

Diagram: Scale-Up Workflow

This workflow outlines the critical stages and decision points when scaling the synthesis from the lab bench to pilot production.

Caption: Key stages in the scale-up of the synthesis process.

References

• Li, Z., et al. (2020). An efficient method for the synthesis of 2-pyridones via C–H bond functionalization. Organic & Biomolecular Chemistry. Available from: [Link]

• Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions. RSC Advances. (n.d.). Available from: [Link]

• Synthesis of 2-pyridones. University of Bristol. (n.d.). Available from: [Link]

• Synthesis of 2-pyridones. Organic Chemistry Portal. (n.d.). Available from: [Link]

• Supporting Information. The Royal Society of Chemistry. (n.d.). Available from: [Link]

• Reddit. (2021, July 9). Having some troubles with a Vislmeier-Haack reaction. Available from: [Link]

• Electronic Supplementary Information. The Royal Society of Chemistry. (n.d.). Available from: [Link]

• Chemistry Steps. (n.d.). Vilsmeier-Haack Reaction. Available from: [Link]

• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. (n.d.). Available from: [Link]

• Supplementary Material Green Synthesis of 1,4-Dihydropyridine using MIL-101 (Cr) MOF as catalyst. (n.d.). Available from: [Link]

• The Biochemical Pathways of Nicotinamide-Derived Pyridones. (n.d.). PMC - NIH. Available from: [Link]

• Dyachenko, V. D., & Shishkina, S. V. (2019). Synthesis of New 2-Oxo-1,2-Dihydropyridine-3-Carboxylic Acid Derivatives. Molbank, 2019(4), M1096. Available from: [Link]

• Vilsmeier-Haack Reaction. Organic Chemistry Portal. (n.d.). Available from: [Link]

• Wikipedia. (n.d.). Vilsmeier–Haack reaction. Available from: [Link]

• Reddit. (2023, June 14). Vilsmeier-Haack formilation help. Available from: [Link]

• Tu, S., et al. (2007). Efficient One-Pot Synthesis of Highly Substituted Pyridin-2(1H)-ones via the Vilsmeier−Haack Reaction of 1-Acetyl,1-Carbamoyl Cyclopropanes. Organic Letters, 9(19), 3805–3807. Available from: [Link]

• PrepChem.com. (n.d.). Synthesis of 1,2-dihydro-1-methyl-2-oxoquinoline-3-carbaldehyde. Available from: [Link]

• Google Patents. (n.d.). Methods of synthesis of pyridine-2-carboxaldehyde thiosemicarbazones and intermediate.

• ResearchGate. (2019). Synthesis of New 2-Oxo-1,2-Dihydropyridine-3-Carboxylic Acid Derivatives. Available from: [Link]

• MDPI. (n.d.). 3-(3-Hydroxypropyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxaldehyde Methyl Hemiacetal. Available from: [Link]

• ResearchGate. (2021). Ten Years of Progress in the Synthesis of 2-Pyridone Derivatives via Three / Four Component Reaction. Available from: [Link]

• Beilstein Journals. (n.d.). One-step synthesis of pyridines and dihydropyridines in a continuous flow microwave reactor. Available from: [Link]

• eScholarship.org. (2024, February 19). Synthesis, Detection, and Metabolism of Pyridone Ribosides, Products of NAD Overoxidation. Available from: [Link]

• Wikipedia. (n.d.). Pyridine-3-carbaldehyde. Available from: [Link]

• PubChem. (n.d.). 2-Oxo-1,2-dihydropyridine-3-carbaldehyde. Available from: [Link]

• PubChem. (n.d.). 5-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde. Available from: [Link]

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Technical Support Center: Synthesis of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde

Welcome to the technical support center for the synthesis of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and intricacies of this synthetic procedure. Here, we provide in-depth troubleshooting advice and frequently asked questions (FAQs) to help you optimize your reaction conditions, identify and manage impurities, and ensure the highest purity of your final product.

Introduction to the Synthesis

The Vilsmeier-Haack reaction is a widely employed method for the formylation of electron-rich heterocyclic compounds, including the synthesis of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde from 1-methyl-2-pyridone.[1][2][3] This reaction utilizes a Vilsmeier reagent, typically formed in situ from a substituted amide like N,N-dimethylformamide (DMF) and a phosphorus oxychloride (POCl₃).[1][3] While effective, this synthesis is not without its challenges, and careful control of reaction parameters is crucial to minimize impurity formation and maximize yield.

This guide will address common issues encountered during the synthesis, from reagent quality to reaction workup and product purification.

Troubleshooting Guide

This section provides a systematic approach to troubleshooting common problems encountered during the synthesis of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde.

Problem 1: Low or No Product Formation

Symptom: TLC or NMR analysis of the crude reaction mixture shows a significant amount of unreacted 1-methyl-2-pyridone and little to no desired product.

Potential Causes and Solutions:

• Inactive Vilsmeier Reagent: The Vilsmeier reagent is moisture-sensitive.

  • Causality: Phosphorus oxychloride (POCl₃) readily hydrolyzes with atmospheric moisture, rendering it inactive for the formation of the electrophilic Vilsmeier reagent. Similarly, DMF should be anhydrous to ensure the efficient formation of the reagent.

  • Solution: Use freshly opened or properly stored anhydrous DMF and POCl₃. Consider distilling DMF over a suitable drying agent before use. Ensure all glassware is thoroughly dried.

• Insufficient Reaction Temperature: The formylation of 1-methyl-2-pyridone may require elevated temperatures to proceed at a reasonable rate.

  • Causality: The electrophilicity of the Vilsmeier reagent and the nucleophilicity of the 1-methyl-2-pyridone ring may not be sufficient for the reaction to occur efficiently at low temperatures.

  • Solution: While the initial formation of the Vilsmeier reagent is often performed at 0°C, the subsequent reaction with 1-methyl-2-pyridone may require heating.[4] Monitor the reaction by TLC and consider gradually increasing the temperature to 60-80°C if no conversion is observed at room temperature.

• Incorrect Stoichiometry: An improper ratio of reactants can lead to incomplete conversion.

  • Causality: A sufficient excess of the Vilsmeier reagent is necessary to drive the reaction to completion.

  • Solution: Typically, a slight excess of both DMF and POCl₃ relative to the 1-methyl-2-pyridone is used. A common molar ratio is 1:1.2:1.5 (1-methyl-2-pyridone:DMF:POCl₃).

Problem 2: Presence of Multiple Spots on TLC, Indicating Impurities

Symptom: The crude reaction mixture shows multiple spots on the TLC plate, in addition to the starting material and the desired product.

Potential Impurities and Their Management:

• Unreacted 1-methyl-2-pyridone:

  • Identification: This will have a different Rf value than the product. It can be confirmed by co-spotting with the starting material.

  • Cause: Incomplete reaction due to reasons mentioned in Problem 1.

  • Solution: Re-evaluate reaction conditions (time, temperature, reagent quality). Purification via column chromatography is effective for removal.

• Di-formylated Byproduct:

  • Identification: A potential, less polar byproduct. Characterization by NMR would show two aldehyde protons.

  • Cause: Under harsh reaction conditions (high temperature or prolonged reaction time), a second formyl group may be introduced onto the pyridine ring.

  • Solution: Employ milder reaction conditions. Monitor the reaction closely by TLC and stop it once the desired product is the major component. Careful column chromatography can separate this byproduct.

• Hydrolysis Products of the Vilsmeier Reagent:

  • Identification: These are generally polar and may remain in the aqueous phase during workup.

  • Cause: The Vilsmeier reagent and its intermediates are susceptible to hydrolysis.

  • Solution: Ensure a non-aqueous workup or efficient extraction to remove these water-soluble impurities. A basic aqueous workup is typically employed to hydrolyze the iminium intermediate to the final aldehyde.[1]

• 2-Chloro-1-methylpyridinium Species:

  • Identification: This intermediate may be present if the hydrolysis step is incomplete.

  • Cause: The Vilsmeier reaction proceeds through a chloroiminium intermediate. Incomplete hydrolysis during workup will leave this species in the reaction mixture.

  • Solution: Ensure complete hydrolysis by adding a sufficient amount of water or a basic solution (e.g., sodium acetate or sodium bicarbonate solution) during the workup and allowing adequate time for the hydrolysis to complete.[5]

Frequently Asked Questions (FAQs)

Q1: What is the optimal solvent for the Vilsmeier-Haack formylation of 1-methyl-2-pyridone?

A1: N,N-Dimethylformamide (DMF) often serves as both the reagent and the solvent. However, other anhydrous, non-protic solvents like dichloromethane (DCM) or 1,2-dichloroethane (DCE) can be used, especially if solubility of the starting material is an issue in neat DMF.[5]

Q2: How can I effectively monitor the progress of the reaction?

A2: Thin-layer chromatography (TLC) is a simple and effective method for monitoring the reaction.[2] Use a suitable mobile phase (e.g., a mixture of ethyl acetate and hexane) to achieve good separation between the starting material, product, and any potential byproducts. The consumption of the starting material and the formation of the more polar aldehyde product can be visualized under UV light.

Q3: What is the recommended workup procedure for this reaction?

A3: A typical workup involves carefully pouring the reaction mixture into crushed ice and water to quench the reaction and hydrolyze the intermediate iminium salt.[4] This is often followed by neutralization with a base such as sodium bicarbonate or sodium acetate to a pH of 6-8.[4] The product can then be extracted with an organic solvent like ethyl acetate or dichloromethane.

Q4: What are the best methods for purifying the crude product?

A4: Column chromatography on silica gel is the most common and effective method for purifying 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde.[5] A gradient elution with a mixture of hexane and ethyl acetate is typically used to separate the product from less polar impurities and any unreacted starting material. Recrystallization from a suitable solvent system can be employed for further purification if a crystalline solid is obtained.

Q5: How can I confirm the identity and purity of the final product?

A5: A combination of analytical techniques should be used:

• ¹H NMR Spectroscopy: This will confirm the structure of the product. Key signals to look for include the singlet for the methyl group, the aromatic protons on the pyridine ring, and the characteristic singlet for the aldehyde proton (typically around 9-10 ppm).[6]

• ¹³C NMR Spectroscopy: This provides further structural confirmation, with a distinctive signal for the aldehyde carbonyl carbon (around 190 ppm).

• Mass Spectrometry (MS): This will confirm the molecular weight of the compound.

• High-Performance Liquid Chromatography (HPLC): HPLC is an excellent method for determining the purity of the final product. A reversed-phase column with a mobile phase of acetonitrile and water (with a modifier like formic acid or trifluoroacetic acid) is a good starting point for method development.

Experimental Protocols

General Protocol for Vilsmeier-Haack Formylation of 1-methyl-2-pyridone

• To a stirred solution of anhydrous N,N-dimethylformamide (1.2 equivalents) in a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), add phosphorus oxychloride (1.5 equivalents) dropwise at 0°C.

• Allow the mixture to stir at 0°C for 30 minutes to form the Vilsmeier reagent.

• Add 1-methyl-2-pyridone (1.0 equivalent) to the reaction mixture.

• Allow the reaction to warm to room temperature and then heat to 60-80°C.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature and carefully pour it into a beaker of crushed ice.

• Neutralize the mixture with a saturated aqueous solution of sodium bicarbonate or sodium acetate.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Visualizations

Logical Workflow for Troubleshooting Impurities

Caption: A decision-making workflow for identifying and addressing common impurities.

Vilsmeier-Haack Reaction Mechanism

Caption: Simplified mechanism of the Vilsmeier-Haack formylation.

Data Summary

Impurity Type	Typical Rf (Relative to Product)	¹H NMR Signature	Mitigation Strategy
1-methyl-2-pyridone	Higher	Absence of aldehyde proton	Increase reaction time/temperature, use excess Vilsmeier reagent
Di-formylated Product	Lower	Two aldehyde proton signals	Milder reaction conditions, shorter reaction time
2-Chloro-1-methylpyridinium	Varies	Complex aromatic signals	Ensure complete hydrolysis during workup

References

• Deconvolution and Analysis of the 1H NMR Spectra of Crude Reaction Mixtures. ACS Central Science.
• Vilsmeier-Haack Reaction.
• Vilsmeier-Haack Transformations under Non Classical Conditions. Journal of Applicable Chemistry.
• Vilsmeier-Haack Reaction. Organic Chemistry Portal.
• A Modified Vilsmeier–Haack Strategy to Construct -Pyridine- Fused 5,10,15,20-Tetraarylporphyrins. Synlett.
• Vilsmeier reagent. Wikipedia.
• Novel Synthetic Method for the Vilsmeier-Haack Reagent and Green Routes to Acid Chlorides, Alkyl Form
• Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7.
• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION.
• Vilsmeier Reaction. YouTube.
• Synthesis of Deuterated 1H-Indole-3-carboxaldehyde via Catalytic Vilsmeier-Haack Reaction. Organic Syntheses.
• Vilsmeier-Haack Reaction. NROChemistry.
• Vilsmeier–Haack reaction. Wikipedia.
• (PDF) Vilsmeier-Haack reaction- A Non-classical Approach.
• Palladium-Catalyzed Synthesis of Aldehydes from Aryl Halides and tert-Butyl Isocyanide using Formate salts as a Hydride Donor - Supporting Inform
• Vilsmeier-Haack reagent: A facile synthesis of 2-chloro-3-formylquinolines from N-arylacetamides and transform
• Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. RSC Advances.
• Organic Syntheses.
• Synthetic Utility of the Vilsmeier–Haack Reagent in Organic Synthesis | Request PDF.
• Introduction of the Formyl Group at the meta- or para-Position of Pyridines Through Regioselectivity Switch | CCS Chemistry. Chinese Chemical Society.
• Vilsmeier-Haack reaction: A manifest protocol to synthesise bisquinoline. DUT Open Scholar.
• Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. NIH.
• N-methyl-2-pyridone-5-carboxamide (2PY)

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• 1. Vilsmeier-Haack Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 2. aml.iaamonline.org [aml.iaamonline.org]
• 3. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 6. Deconvolution and Analysis of the 1H NMR Spectra of Crude Reaction Mixtures - PMC [pmc.ncbi.nlm.nih.gov]

Adjusting solvent and pH to control reactivity of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde

Prepared by the Office of the Senior Application Scientist

Section 1: Core Concepts & General Handling FAQs

This section addresses fundamental questions regarding the stability and handling of the reagent, which are critical for ensuring experimental reproducibility.

Question: What are the optimal storage conditions for 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde, and what is its general stability profile?

Answer: 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde is a moderately stable organic compound. For long-term storage, it should be kept in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) at refrigerated temperatures (2-8 °C). The aldehyde functionality is susceptible to oxidation to the corresponding carboxylic acid, especially upon prolonged exposure to air. The pyridone ring itself is generally stable, but the combination of the electron-withdrawing aldehyde and the electron-rich nature of the N-methylated pyridone can make the compound sensitive to strong acids and bases, as well as light.

Question: My reagent has developed a pale yellow or brownish tint upon storage. Is it still viable for use?

Answer: A slight discoloration to a pale yellow is common and often does not significantly impact reactivity in many applications. However, a pronounced brown color may indicate polymerization or degradation, potentially through self-condensation or oxidation. Before use in a critical, large-scale reaction, it is highly advisable to assess the purity of the discolored reagent by TLC, ¹H NMR, or LC-MS. If significant impurities are detected, purification by column chromatography (using a silica gel stationary phase with a hexane/ethyl acetate gradient) or recrystallization may be necessary.

Section 2: Controlling Reactivity - The Critical Role of Solvent and pH

The reactivity of the aldehyde group is profoundly influenced by its environment. The choice of solvent and the pH of the reaction medium can be tuned to favor specific reaction pathways, enhance rates, and suppress unwanted side reactions.

Question: My nucleophilic addition reaction (e.g., Grignard, organolithium addition, or hydride reduction) is sluggish and gives low yields. How can solvent choice accelerate this process?

Answer: The aldehyde at the 3-position is a potent electrophilic center, ideal for nucleophilic additions.[1] The rate of these reactions is significantly influenced by the solvent's ability to stabilize charged intermediates and transition states.[1]

• Expertise & Causality: Nucleophilic addition to the carbonyl carbon proceeds through a tetrahedral alkoxide intermediate.[1][2][3] Polar aprotic solvents, such as dimethylformamide (DMF) , acetonitrile (MeCN) , and tetrahydrofuran (THF) , are superior choices for these reactions. They can effectively solvate the counter-ion (e.g., MgBr⁺ or Li⁺) without interfering with the nucleophile through hydrogen bonding. This leaves the nucleophile more "naked" and reactive. Protic solvents like ethanol or water should be strictly avoided as they will quench highly basic organometallic reagents and can reversibly form hemiacetals with the aldehyde, reducing its availability.

• Troubleshooting Summary Table:

Issue	Probable Cause	Recommended Solvent Adjustment
Slow or no reaction	Poor stabilization of transition state	Switch from nonpolar (e.g., toluene) to polar aprotic (THF, DMF, MeCN).[1]
Reagent decomposition	Use of protic solvent (e.g., MeOH)	Ensure rigorous drying of a polar aprotic solvent (e.g., THF).
Low product yield	Reversible hemiacetal formation	Avoid alcohol-based solvents unless acetal formation is desired.

Question: I am observing an unexpected loss of my starting material and the formation of a new, less-reactive species when running my reaction under acidic conditions. What is happening?

Answer: You are likely observing a reversible, pH-dependent intramolecular cyclization. Under acidic conditions, the pyridine nitrogen can protonate, and the aldehyde can subsequently react with the enol form of the pyridone ring to form a fused hemiacetal-like structure. This effectively "masks" the aldehyde.[4][5] Under basic conditions, the equilibrium shifts back to favor the open-chain, reactive aldehyde form.[4][5]

• Mechanistic Insight: This phenomenon is critical for controlling substrate availability. If your desired reaction requires the free aldehyde (e.g., for a Wittig reaction), acidic conditions should be avoided. Conversely, this property could potentially be exploited as a temporary protecting group strategy.

• Visualization of pH-Dependent Equilibrium:

Caption: pH-controlled equilibrium of the aldehyde.

Section 3: Optimizing Condensation Reactions

Condensation reactions, particularly the Knoevenagel condensation, are cornerstone transformations for this aldehyde, enabling the synthesis of complex α,β-unsaturated systems.

Question: What are the generally recommended starting conditions for a Knoevenagel condensation with an active methylene compound (e.g., malononitrile or ethyl cyanoacetate)?

Answer: The Knoevenagel condensation involves the nucleophilic addition of a carbanion from an active methylene compound to the aldehyde, followed by dehydration.[6] The reaction is typically catalyzed by a weak base.

• Expertise & Causality: A weak base is crucial. A strong base (like NaOH or NaOEt) could induce self-condensation of the aldehyde or other unwanted side reactions.[6] Weakly basic amines like piperidine , pyridine , or triethylamine (TEA) are ideal catalysts.[7] They are basic enough to deprotonate the active methylene compound to generate the required nucleophile but not so basic as to cause side reactions. The reaction often benefits from azeotropic removal of water using a Dean-Stark apparatus, especially when run in solvents like toluene or benzene, to drive the equilibrium towards the dehydrated product.

• Workflow for Optimization:

Caption: Troubleshooting workflow for Knoevenagel condensations.

Question: I am using malonic acid as the nucleophile, but the reaction is messy. How can I improve this?

Answer: For reactions involving malonic acid, the Doebner modification of the Knoevenagel condensation is the preferred method.[6][8] This modification uses pyridine as both the solvent and the catalyst. The reaction typically proceeds with concomitant decarboxylation to yield the α,β-unsaturated carboxylic acid directly.[6] The pyridine acts as a mild base to facilitate the initial condensation and provides a suitable medium for the subsequent decarboxylation step upon gentle heating.

Section 4: Verified Experimental Protocols

The following protocols are provided as validated starting points for common transformations.

Protocol 1: Knoevenagel Condensation with Malononitrile

This protocol details the synthesis of (1-methyl-2-oxo-1,2-dihydropyridin-3-yl)methylene)malononitrile.

• Reagent Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde (1.37 g, 10 mmol).

• Solvent & Reagents: Add ethanol (20 mL) followed by malononitrile (0.66 g, 10 mmol).

• Catalyst Addition: To the stirring suspension, add piperidine (0.1 mL, ~1 mmol, 10 mol%) as a catalyst.

• Reaction: Heat the mixture to reflux (approx. 80 °C) and monitor the reaction by TLC (e.g., 1:1 Hexane:Ethyl Acetate). The reaction is typically complete within 2-4 hours, often indicated by the formation of a precipitate.

• Workup: After cooling to room temperature, the solid product is collected by vacuum filtration.

• Purification: Wash the collected solid with cold ethanol (2 x 10 mL) to remove residual catalyst and unreacted starting materials. The product is typically obtained as a yellow or off-white solid of high purity. Further purification, if needed, can be achieved by recrystallization from ethanol or acetonitrile.

Protocol 2: Schiff Base (Imine) Formation with Aniline

This protocol details the formation of a representative imine, a key step in many multicomponent reactions.[1]

• Reagent Setup: To a 25 mL round-bottom flask, add 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde (0.685 g, 5 mmol) and absolute ethanol (15 mL).

• Nucleophile Addition: Add aniline (0.465 g, 5 mmol) to the solution.

• Catalysis (Optional but Recommended): Add one drop of glacial acetic acid to catalyze the reaction.

• Reaction: Stir the mixture at room temperature for 4-6 hours or at 50 °C for 1-2 hours. Monitor the reaction by TLC.

• Isolation: Upon completion, the solvent is typically removed under reduced pressure. The resulting crude imine can be used directly in the next step or purified by column chromatography or recrystallization.

Section 5: Analytical & Spectroscopic Data

Confirming the structure and purity of your material is paramount.

Question: What are the key spectroscopic handles for identifying 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde?

Answer: While a specific high-resolution spectrum is dependent on the acquisition parameters, the following are characteristic features based on its structure and data from analogous compounds.[9]

• ¹H NMR (in CDCl₃ or DMSO-d₆):

  • Aldehyde Proton (-CHO): A singlet appearing far downfield, typically between δ 9.5 - 10.5 ppm. This is a highly diagnostic peak.

  • Pyridone Ring Protons: Two or three aromatic/vinylic protons on the pyridone ring, typically appearing as doublets or multiplets between δ 6.0 - 8.5 ppm.

  • N-Methyl Group (-NCH₃): A sharp singlet, typically around δ 3.5 - 4.0 ppm.

• ¹³C NMR:

  • Carbonyl Carbon (C=O, aldehyde): ~190-200 ppm.

  • Pyridone Carbonyl (C=O, ring): ~160-165 ppm.

  • N-Methyl Carbon (-NCH₃): ~35-45 ppm.

• IR Spectroscopy (KBr pellet or thin film):

  • Aldehyde C=O Stretch: A strong, sharp absorption around 1680-1700 cm⁻¹.

  • Pyridone C=O Stretch: A strong absorption, often broad, around 1640-1660 cm⁻¹.

  • C-H Stretch (aldehyde): Two weak bands may be visible around 2720 and 2820 cm⁻¹.

References

• Smolecule. (2023, August 15). 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde.

• Wikipedia. (n.d.). Protecting group. Retrieved from [Link]

• Behbehani, H., et al. (2011). Condensation Reactions of 3-Oxo-2-arylhydrazonopropanals with Active Methylene Reagents. Molecules, 16(4), 3020-3029. [Link]

• Piras, M., et al. (2021). Synthesis, Characterization and Biological Activity of Novel Cu(II) Complexes of 6-Methyl-2-Oxo-1,2-Dihydroquinoline-3-Carbaldehyde-4n-Substituted Thiosemicarbazones. Molecules, 26(16), 4983. [Link]

• ResearchGate. (n.d.). Pyridine Aldehydes and Ketones. Retrieved from [Link]

• Liu, M. C., Lin, T. C., & Sartorelli, A. C. (1992). Synthesis and antitumor activity of amino derivatives of pyridine-2-carboxaldehyde thiosemicarbazone. Journal of Medicinal Chemistry, 35(20), 3672-3677. [Link]

• Organic Chemistry Portal. (n.d.). Knoevenagel Condensation Doebner Modification. Retrieved from [Link]

• de Souza, M. V. N., et al. (2019). Effects of Solvent Polarity on the Reaction of Aldehydes and Ketones with a Hydrazide-Bound Scavenger Resin. ACS Omega, 4(8), 13506-13512. [Link]

• PrepChem. (n.d.). Synthesis of 1,2-dihydro-1-methyl-2-oxoquinoline-3-carbaldehyde. Retrieved from [Link]

• Kim, S. K., et al. (2009). A Reversible pH-Dependent Intramolecular Pyridine−Aldehyde Cyclization. The Journal of Organic Chemistry, 74(15), 5537-5540. [Link]

• Al-Warhi, T., et al. (2021). Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking. Molecules, 26(16), 4784. [Link]

• Kim, S. K., et al. (2009). A reversible pH-dependent intramolecular pyridine-aldehyde cyclization. PubMed. Retrieved from [Link]

• ResearchGate. (n.d.). Pyridine Aldehydes and Ketones. Retrieved from [Link]

• Wikipedia. (n.d.). Knoevenagel condensation. Retrieved from [Link]

• Al-Zaydi, K. M. (2006). Synthesis of New 2-Oxo-1,2-Dihydropyridine-3-Carboxylic Acid Derivatives. Molecules, 11(11), 903-911. [Link]

• ResearchGate. (2020). (PDF) Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking. Retrieved from [Link]

• Master Organic Chemistry. (2022). Nucleophilic Addition To Carbonyls. Retrieved from [Link]

• Royal Society of Chemistry. (2022). Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions. RSC Advances, 12(54), 35149-35172. [Link]

• ResearchGate. (n.d.). Knoevenagel Condensation of Acetonedicarboxylates with Aldehydes. Retrieved from [Link]

• Wang, Y., et al. (2019). [3 + 2] cycloaddition of nonstabilized azomethine ylides and 2-benzothiazolamines to access imidazolidine derivatives. Scientific Reports, 9, 19047. [Link]

• ResearchGate. (2020). Synthesis, Spectroscopic Characterization, Structural Studies, and In Vitro Antitumor Activities of Pyridine-3-carbaldehyde Thiosemicarbazone Derivatives. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 19.4: Nucleophilic Addition Reactions of Aldehydes and Ketones. Retrieved from [Link]

• ACS Omega. (2023). Room-Temperature One-Pot Synthesis of pH-Responsive Pyridine-Functionalized Carbon Surfaces. ACS Omega, 8(12), 11215-11223. [Link]

Sources

• 1. Buy 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde | 79138-28-6 [smolecule.com]
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• 4. pubs.acs.org [pubs.acs.org]
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• 6. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
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• 8. Knoevenagel Condensation [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]

Technical Support Center: High-Speed Counter-Current Chromatography for 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde Purification

Welcome to the technical support center for the purification of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde using High-Speed Counter-Current Chromatography (HSCCC). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice and troubleshooting strategies. As a support-free, liquid-liquid partition chromatography technique, HSCCC offers a significant advantage by eliminating irreversible sample adsorption onto a solid support, ensuring high recovery of the target compound. This is particularly beneficial for the purification of synthetic intermediates like 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde, a reactive heterocyclic aldehyde.

This resource is structured to anticipate and address the challenges you may encounter, moving from foundational knowledge to specific, hands-on troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What is High-Speed Counter-Current Chromatography (HSCCC) and why is it suitable for purifying 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde?

A1: HSCCC is a form of liquid-liquid chromatography where both the stationary and mobile phases are liquids. Separation occurs based on the differential partitioning of solutes between two immiscible liquid phases. The stationary liquid phase is retained in a coiled column by a centrifugal force generated by a planetary motion, while the mobile phase is pumped through it. This technique is ideal for 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde for several reasons:

• No Solid Support: It avoids irreversible adsorption of the analyte, leading to high sample recovery, which is critical for valuable synthetic compounds.

• Versatility: A wide range of two-phase solvent systems can be employed, allowing for fine-tuning of selectivity for polar compounds like pyridine derivatives.

• Preparative Scale: HSCCC can handle sample loads from milligrams to grams on the same instrument, making it suitable for laboratory-scale purification.

Q2: What is a two-phase solvent system and how do I choose one?

A2: A two-phase solvent system is a mixture of at least two immiscible solvents that, after vigorous mixing and settling, separate into two distinct layers: an upper phase and a lower phase. The selection of an appropriate solvent system is the most critical step in developing a successful HSCCC separation. The ideal system should provide a suitable partition coefficient (K) for the target compound. The choice often depends on the polarity of the target molecule. For a moderately polar compound like 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde, common solvent systems to start with include n-hexane-ethyl acetate-methanol-water (HEMWat) or chloroform-methanol-water.

Q3: What is the partition coefficient (K) and why is it important?

A3: The partition coefficient (K) is the ratio of the concentration of a solute in the stationary phase to its concentration in the mobile phase at equilibrium. It is a key parameter in HSCCC that dictates the elution behavior of the target compound.

• If K is too low (K < 0.5): The compound will elute very quickly, close to the solvent front, resulting in poor resolution from other early-eluting impurities.

• If K is too high (K > 2.0): The compound will be strongly retained in the stationary phase, leading to long elution times and broad peaks.

• The ideal K value for the target compound is typically between 0.5 and 2.0 for good resolution and reasonable run times.

Troubleshooting Guide

This section addresses specific problems that may arise during the HSCCC purification of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde.

Solvent System & Stationary Phase Issues

Q4: My two-phase solvent system is forming an emulsion that won't separate. What should I do?

A4: Emulsion formation is a common issue that prevents the establishment of a stable stationary phase.

• Cause: The interfacial tension between the two phases is too low, or the viscosity of one or both phases is too high. This can be exacerbated by the presence of surfactants or certain impurities in the sample.

• Troubleshooting Steps:

  • Modify the Solvent System: Adjust the ratio of the solvents to increase the polarity difference between the two phases. For example, in a HEMWat system, increasing the proportion of hexane or water can help.

  • Increase Temperature: Running the separation at a slightly elevated temperature (e.g., 30°C) can decrease viscosity and help break the emulsion.

  • Salting Out: For highly polar or aqueous two-phase systems, adding a salt like ammonium sulfate to the aqueous phase can increase the phase separation.

  • Pre-equilibration: Ensure the solvent system is thoroughly pre-equilibrated in a separatory funnel at the operating temperature before use.

Q5: I have poor retention of the stationary phase (Sf is low). How can I improve it?

A5: The retention of the stationary phase (Sf), defined as the volume of the stationary phase retained in the column divided by the total column volume, is crucial for separation efficiency. An Sf value above 50% is generally desirable.

• Cause: The settling time of the solvent system may be too long, the flow rate of the mobile phase may be too high, or the rotational speed of the centrifuge may be too low.

• Troubleshooting Steps:

  • Check Settling Time: A simple test tube shake test can give a preliminary indication. A good solvent system should separate into two clear phases within 20-30 seconds.

  • Decrease Flow Rate: A lower mobile phase flow rate reduces the force that can strip the stationary phase from the column.

  • Increase Rotational Speed: A higher rotational speed increases the centrifugal force holding the stationary phase in place.

  • Select the Correct Elution Mode: Depending on which phase is more viscous and its density, choosing the correct phase as the mobile phase (head-to-tail or tail-to-head elution) is important.

Peak Shape & Resolution Problems

Q6: My target peak is broad and shows significant tailing. What is the cause and how can I fix it?

A6: Peak tailing for pyridine derivatives can occur due to their basic nature. While HSCCC lacks a solid support with silanol groups that cause tailing in HPLC, other factors can lead to poor peak shape.

• Cause:

  • Sample Overload: Injecting too much sample can lead to non-linear partitioning behavior and peak broadening.

  • Poor Solubility: If the sample is not fully dissolved in the mobile or stationary phase, it can lead to slow mass transfer and peak tailing.

  • High Partition Coefficient (K): A very high K value will result in a broad, late-eluting peak.

• Troubleshooting Steps:

  • Reduce Sample Load: Decrease the amount of sample injected.

  • Improve Sample Solubility: Ensure the sample is completely dissolved in a small volume of the biphasic solvent system (both phases) before injection.

  • Optimize the K value: Adjust the solvent system to lower the K value of your target compound to the optimal range (0.5 - 2.0).

  • Check for Degradation: 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde has a reactive aldehyde group. Ensure your solvent system is not causing degradation of the compound during the separation.

Q7: I am getting no separation or very poor resolution between my target compound and impurities. What should I do?

A7: Poor resolution indicates that the selectivity of the solvent system for the compounds of interest is insufficient.

• Cause: The partition coefficients of the target compound and the impurities are too similar in the chosen solvent system.

• Troubleshooting Workflow:

  • Systematically Screen Solvent Systems: The key is to find a solvent system that provides a good separation factor (α), which is the ratio of the K values of the two compounds to be separated (α = K2/K1). A higher α value indicates better separation.

  • Utilize pH Modification: For ionizable compounds like some pyridine derivatives, adding a small amount of an acid (e.g., trifluoroacetic acid) or a base (e.g., triethylamine) to the solvent system can drastically change the K values and improve selectivity. This is the principle behind pH-zone-refining CCC.

  • Change Solvent Families: If modifying a HEMWat system doesn't work, switch to a different family of solvents, such as a chloroform-based system, which will offer different intermolecular interactions and thus different selectivity.

Experimental Protocols

Protocol 1: Systematic Selection of a Two-Phase Solvent System

This protocol outlines a systematic approach to finding a suitable solvent system for the purification of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde.

• Initial Screening with HEMWat Systems:

  • Prepare a series of n-hexane-ethyl acetate-methanol-water (HEMWat) mixtures with varying ratios (e.g., 1:1:1:1, 2:1:2:1, 1:2:1:2 v/v/v/v).

  • In a small vial, add approximately 1 mg of your crude sample to 2 mL of the upper phase and 2 mL of the lower phase of a pre-equilibrated solvent system.

  • Vortex the vial vigorously for 1 minute and then centrifuge to ensure complete phase separation.

  • Carefully withdraw an aliquot from both the upper and lower phases.

  • Analyze the concentration of the target compound in each phase by HPLC or UV-Vis spectroscopy.

• Calculate the Partition Coefficient (K):

  • K = (Concentration in Upper Phase) / (Concentration in Lower Phase)

  • Note: Conventionally, the stationary phase concentration is in the numerator. Adjust the calculation based on whether you plan to use the upper or lower phase as the stationary phase.

• Optimize the K Value:

  • If K is too high, increase the polarity of the organic phase (e.g., increase the proportion of ethyl acetate or methanol) or decrease the polarity of the aqueous phase.

  • If K is too low, decrease the polarity of the organic phase (e.g., increase the proportion of n-hexane) or increase the polarity of the aqueous phase.

  • Aim for a K value between 0.5 and 2.0.

HEMWat System Ratio (v/v/v/v)	Predicted Effect on K for a Moderately Polar Compound
4:1:4:1	Decreases K (more non-polar)
1:1:1:1	Intermediate K
1:4:1:4	Increases K (more polar)

Protocol 2: Sample Preparation and Injection

• Dissolve the Sample: Dissolve the crude 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde sample in a minimal volume of the chosen two-phase solvent system. It is best to use a mixture of both the upper and lower phases to ensure all components are dissolved.

• Filter the Sample: Filter the sample solution through a 0.45 µm syringe filter to remove any particulate matter that could clog the system.

• Load the Sample: Inject the filtered sample into the injection loop of the HSCCC instrument. Be careful not to exceed the solubility limit of the sample in the stationary phase to avoid precipitation in the column.

Visualizations

Caption: A workflow for troubleshooting common HSCCC issues.

Caption: A systematic approach for solvent system selection in HSCCC.

References

• Systematic search for suitable two-phase solvent systems for high-speed counter-current chromatography. Journal of Chromatography A. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHr0BYVm_0Jzv2TCGcYLbViAAzSctPE_IQb5u5s4X60ZX4ikRIYKkriDhuXJXbhzgqHcsa0zZckDYjOkfxxkFkpSAeGSkQLV70bJyELlbcB73ft04hqObCdi8K5jIEqLWXn5Po=](

Reference Data & Comparative Studies

A Comparative Guide to the Mass Spectrometry Analysis of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde

This in-depth technical guide provides a comprehensive analysis of mass spectrometry techniques for the characterization of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde, a heterocyclic organic compound with the chemical formula C₇H₇NO₂ and a molecular weight of 137.14 g/mol .[1] This guide is intended for researchers, scientists, and drug development professionals, offering a comparative overview of different ionization methods and their expected outcomes, supported by established fragmentation principles of related molecular structures. While direct experimental mass spectra for this specific compound are not widely published, this guide synthesizes data from closely related pyridone and aldehyde analogs to provide a robust predictive framework for its analysis.

Introduction to 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde

1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde is a versatile building block in organic synthesis, particularly in the preparation of various pharmaceutical compounds and as a ligand in coordination chemistry.[1] Its structure, featuring a pyridone ring, a methyl group on the nitrogen, and a carbaldehyde group at the 3-position, presents a unique set of challenges and opportunities for mass spectrometric analysis. The choice of ionization technique is paramount in obtaining meaningful structural information, as it directly influences the extent of fragmentation and the types of ions observed.

Comparative Analysis of Ionization Techniques

The two primary mass spectrometry ionization techniques considered in this guide are Electron Ionization (EI) and Electrospray Ionization (ESI). The choice between these "hard" and "soft" ionization methods, respectively, will dictate the nature of the resulting mass spectrum.

Electron Ionization (EI) Mass Spectrometry: A Hard Ionization Approach

Electron Ionization is a highly energetic technique that involves bombarding the analyte with a beam of electrons, typically at 70 eV. This high energy leads to extensive fragmentation, providing a detailed "fingerprint" of the molecule. For 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde, EI-MS is expected to yield a wealth of structural information through characteristic fragmentation pathways.

Based on the fragmentation patterns of aldehydes and pyridone derivatives, the following key fragmentation steps are anticipated for 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde under EI conditions:

• Molecular Ion (M•+): A distinct molecular ion peak at m/z 137 is expected, confirming the molecular weight of the compound.

• Loss of a Hydrogen Radical ([M-H]⁺): Aldehydes commonly exhibit the loss of the aldehydic hydrogen, resulting in a stable acylium ion. This would correspond to a peak at m/z 136.

• Loss of the Carbonyl Group ([M-CO]•+): The loss of a neutral carbon monoxide molecule from the aldehyde group is a characteristic fragmentation, leading to a fragment at m/z 109.

• Loss of the Formyl Radical ([M-CHO]⁺): Cleavage of the C-C bond between the pyridine ring and the carbaldehyde group would result in the loss of the formyl radical (•CHO), producing a significant peak at m/z 108. This is a common fragmentation pathway for aromatic aldehydes.

• Fragmentation of the Pyridone Ring: Further fragmentation of the pyridone ring is expected, potentially involving the loss of small neutral molecules like HCN (m/z 27) or C₂H₂ (m/z 26), leading to a series of smaller fragment ions.

dot graph EI_Fragmentation { rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

} Predicted EI fragmentation pathway of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde.

Electrospray Ionization (ESI) Mass Spectrometry: A Soft Ionization Approach

Electrospray Ionization is a soft ionization technique that is particularly well-suited for polar and thermally labile molecules. It typically produces protonated molecules ([M+H]⁺) with minimal fragmentation, making it ideal for determining the molecular weight of the analyte. When coupled with tandem mass spectrometry (MS/MS), ESI can provide valuable structural information through controlled collision-induced dissociation (CID).

In positive ion mode ESI-MS, 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde is expected to readily form a protonated molecule at m/z 138.

Upon subjecting the [M+H]⁺ ion to CID in an MS/MS experiment, the following fragmentation pathways are plausible, based on studies of similar pyridone structures:

• Loss of Water ([M+H-H₂O]⁺): The protonated aldehyde may facilitate the loss of a water molecule, resulting in a fragment at m/z 120.

• Loss of Carbon Monoxide ([M+H-CO]⁺): Similar to EI, the loss of CO from the protonated molecule is a likely fragmentation pathway, yielding a fragment at m/z 110.

• Ring Opening and Fragmentation: The protonated pyridone ring may undergo ring-opening followed by fragmentation, leading to various smaller charged species.

dot graph ESI_Fragmentation { rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

} Predicted ESI-MS/MS fragmentation of protonated 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde.

Comparison of Mass Spectrometry Methods

Feature	Electron Ionization (EI)	Electrospray Ionization (ESI)
Ionization Energy	High (Hard Ionization)	Low (Soft Ionization)
Molecular Ion	Often observed, but can be weak	Prominent protonated molecule ([M+H]⁺)
Fragmentation	Extensive and complex	Minimal in MS1, controlled in MS/MS
Primary Use	Structural elucidation, library matching	Molecular weight determination, analysis of complex mixtures
Coupling	Gas Chromatography (GC-MS)	Liquid Chromatography (LC-MS)
Sample Volatility	Requires volatile or derivatized samples	Suitable for non-volatile and thermally labile samples

Alternative and Complementary Analytical Techniques

While mass spectrometry is a powerful tool for the analysis of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde, a comprehensive characterization often involves the use of complementary analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable for the definitive structural elucidation of organic molecules. For 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde, NMR would provide unambiguous information about the connectivity of atoms, the chemical environment of each proton and carbon, and the overall stereochemistry. Key expected signals would include the aldehydic proton, the protons on the pyridone ring, and the methyl protons, each with characteristic chemical shifts and coupling patterns.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde would be expected to show characteristic absorption bands for the C=O stretch of the aldehyde and the pyridone ring, as well as C-H and C-N stretching and bending vibrations.

Gas Chromatography (GC) and Liquid Chromatography (LC)

Both GC and LC are powerful separation techniques that are often coupled with mass spectrometry. For the analysis of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde, GC-MS would likely require derivatization to increase its volatility, while LC-MS would be a more direct method of analysis, particularly for samples in complex matrices.

Experimental Protocols

Sample Preparation for Mass Spectrometry

• For EI-MS (GC-MS):

  • Dissolve a small amount of the sample (approx. 1 mg) in a suitable volatile solvent (e.g., dichloromethane or methanol).

  • If derivatization is required to improve volatility, common reagents for aldehydes include O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA).

  • Inject an aliquot of the solution into the GC-MS system.

• For ESI-MS (LC-MS):

  • Dissolve the sample in a solvent compatible with the LC mobile phase (e.g., methanol, acetonitrile, or a mixture with water).

  • A typical starting concentration would be in the range of 1-10 µg/mL.

  • Filter the sample solution through a 0.22 µm syringe filter before injection into the LC-MS system.

dot graph Experimental_Workflow { rankdir=TB; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

} General workflow for the analysis of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde.

Conclusion

The mass spectrometric analysis of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde offers a powerful means of confirming its molecular weight and elucidating its structure. Electron Ionization provides detailed fragmentation information, which is invaluable for structural confirmation, while Electrospray Ionization is the preferred method for accurate molecular weight determination and for the analysis of this compound in complex mixtures when coupled with liquid chromatography. The predicted fragmentation pathways presented in this guide, based on the established behavior of similar chemical moieties, provide a solid foundation for the interpretation of experimental data. For unambiguous structure determination, a combination of mass spectrometry with NMR and IR spectroscopy is highly recommended. This integrated analytical approach ensures the highest level of confidence in the characterization of this important synthetic intermediate.

References

Sources

• 1. 2-Pyridone and derivatives: gas-phase acidity, proton affinity, tautomer preference, and leaving group ability - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde

Introduction: The Significance of a Versatile Heterocycle

1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde, a substituted pyridinone, is a heterocyclic compound of significant interest in medicinal chemistry and organic synthesis.[1] Its chemical structure, featuring a reactive aldehyde group and a pyridone core, makes it a valuable precursor for the synthesis of a diverse range of more complex molecules, including various biologically active compounds and pharmaceuticals.[1] The strategic introduction of the formyl group at the 3-position provides a chemical handle for a variety of transformations, such as condensation reactions to form imines or aldol-type additions, enabling the construction of diverse molecular scaffolds.[1] Given its utility, the efficient and reliable synthesis of this compound is of paramount importance to researchers in drug development and related fields. This guide provides an in-depth comparison of the primary synthetic routes to 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde, with a focus on experimental details, mechanistic rationale, and practical considerations.

Primary Synthesis Route: The Vilsmeier-Haack Formylation of 1-Methyl-2-pyridone

The most established and widely employed method for the synthesis of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde is the Vilsmeier-Haack reaction.[2] This reaction introduces a formyl group (-CHO) onto an electron-rich aromatic or heteroaromatic ring using a Vilsmeier reagent, which is typically formed in situ from a substituted amide, such as N,N-dimethylformamide (DMF), and a halogenating agent, most commonly phosphorus oxychloride (POCl₃).[3][4]

Reaction Mechanism and Rationale

The Vilsmeier-Haack reaction proceeds through a two-stage mechanism:

• Formation of the Vilsmeier Reagent: DMF reacts with POCl₃ to form the electrophilic chloroiminium ion, also known as the Vilsmeier reagent.[3][4]

• Electrophilic Aromatic Substitution: The electron-rich 1-methyl-2-pyridone attacks the Vilsmeier reagent, leading to the formation of an iminium salt intermediate. Subsequent hydrolysis of this intermediate yields the desired aldehyde.[3]

The choice of 1-methyl-2-pyridone as the substrate is crucial. The pyridone ring is sufficiently electron-rich to undergo electrophilic substitution, and the formylation occurs regioselectively at the 3- and 5-positions. However, the 3-formyl isomer is typically the major product.

Diagram: Vilsmeier-Haack Reaction Mechanism

Sources

• 1. Buy 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde | 79138-28-6 [smolecule.com]
• 2. ijpcbs.com [ijpcbs.com]
• 3. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 4. jk-sci.com [jk-sci.com]

A Comparative Guide to the Biological Activity of 1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the pyridinone scaffold is a cornerstone for the development of novel therapeutic agents, exhibiting a wide array of biological activities.[1][2] This guide provides an in-depth comparative analysis of the biological profile of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde, a key heterocyclic compound, and its structurally related analogs. By examining the available experimental data, we aim to elucidate the structure-activity relationships (SAR) that govern the cytotoxic and antimicrobial properties of this chemical class, offering insights for the rational design of future drug candidates.

Introduction to 1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde

1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde is a heterocyclic organic compound featuring a pyridinone ring substituted with a methyl group at the nitrogen atom and a carbaldehyde group at the 3-position. The presence of the reactive aldehyde group and the electron-rich pyridinone system makes it a versatile building block in organic synthesis for the creation of more complex molecules with potential therapeutic applications.[3]

Synthesis of 1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde and Its Analogs

The synthesis of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde and its analogs can be achieved through various synthetic routes. A common approach involves the Vilsmeier-Haack reaction on N-substituted-2-pyridones. This method allows for the direct formylation of the pyridinone ring at the C3 position. Analogs with different substituents on the nitrogen atom can be prepared by using the corresponding N-substituted-2-pyridones as starting materials. Further modifications on the pyridine ring can be accomplished through subsequent reactions.

Caption: General synthetic scheme for 1-substituted-2-oxo-1,2-dihydropyridine-3-carbaldehydes.

Comparative Biological Activity

The biological activity of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde and its analogs is primarily centered on their antimicrobial and cytotoxic properties. The presence of the aldehyde group is crucial for these activities, as it can readily react with biological nucleophiles such as amino and thiol groups in proteins and nucleic acids.

Antimicrobial Activity

Derivatives of 2-oxo-1,2-dihydropyridine-3-carbaldehyde have been investigated for their potential as antimicrobial agents. The antimicrobial efficacy is influenced by the nature of the substituents on the pyridinone ring and the nitrogen atom. For instance, the introduction of lipophilic groups can enhance the ability of the compound to penetrate bacterial cell membranes.

While specific data for a series of N-substituted analogs of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde is limited, studies on related dihydropyrimidine derivatives have shown that substitutions on the aromatic ring can significantly impact antibacterial and antifungal activity.[4] For example, some novel dihydropyrimidine derivatives have demonstrated moderate to good activity against various bacterial and fungal strains.[5]

Table 1: Antimicrobial Activity of Representative Pyridinone and Dihydropyrimidine Analogs

Compound/Analog	Test Organism	MIC (µg/mL)	Reference
Quinoxaline Derivative 2d	Escherichia coli	8	[6]
Quinoxaline Derivative 3c	Escherichia coli	8	[6]
Quinoxaline Derivative 10	Candida albicans	16	[6]
Quinoxaline Derivative 10	Aspergillus flavus	16	[6]
Dihydropyrimidine 4a	Gram-positive & Gram-negative bacteria	Inspirational	[5]
Dihydropyrimidine 4b	Gram-positive & Gram-negative bacteria	Inspirational	[5]

Cytotoxic Activity

The cytotoxic potential of 2-pyridone derivatives against various cancer cell lines is a significant area of research.[2] The mechanism of action is often attributed to the induction of apoptosis and inhibition of key cellular enzymes. Structure-activity relationship studies on related compounds, such as thieno[2,3-b]pyridine derivatives, have shown that the nature and position of substituents on the heterocyclic ring system play a critical role in determining the cytotoxic potency. For example, a phenol moiety in one thieno[2,3-b]pyridine derivative resulted in high growth inhibitory activity against both sensitive and multidrug-resistant leukemia cell lines.[7]

In a study of arenecarbaldehyde 2-pyridinylhydrazone derivatives, the most active compound, 2-pyridinecarbaldehyde 2-pyridinylhydrazone, displayed potent and selective activity against a human prostate cancer cell line (PC3) with an IC50 value of 0.96 μM.[8] This highlights the potential of the carbaldehyde functional group in designing cytotoxic agents.

Table 2: Cytotoxic Activity of Representative Pyridinone and Related Heterocyclic Analogs

Compound/Analog	Cancer Cell Line	IC50 (µM)	Reference
2-Pyridinecarbaldehyde 2-pyridinylhydrazone	PC3 (Prostate)	0.96	[8]
Thieno[2,3-b]pyridine 3b	CCRF-CEM (Leukemia)	2.580 ± 0.550	[7]
Thieno[2,3-b]pyridine 3b	CEM/ADR5000 (Leukemia)	4.486 ± 0.286	[7]
O-alkyl pyridine 4c	HepG-2 (Liver)	0.110	[9]
O-alkyl pyridine 4f	HepG-2 (Liver)	0.095	[9]

Note: This table includes data from structurally related compounds to provide a comparative context for the potential cytotoxicity of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde analogs.

Structure-Activity Relationship (SAR) Insights

Based on the available literature for the broader class of pyridinone and related heterocyclic compounds, several SAR trends can be inferred for the biological activity of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde and its analogs:

• The Carbaldehyde Group: The aldehyde functionality at the C3 position is a key pharmacophore, likely contributing to biological activity through covalent interactions with biological macromolecules.

• N-1 Substitution: Modification of the substituent at the N-1 position can influence the compound's lipophilicity and, consequently, its cell permeability and bioavailability. While direct comparisons are scarce, it is plausible that varying the alkyl or aryl substituent at this position would modulate the biological activity.

• Substitution on the Pyridinone Ring: The introduction of different functional groups at other positions on the pyridinone ring can significantly impact the electronic properties and steric profile of the molecule, thereby affecting its interaction with biological targets. Studies on related 1,4-dihydropyridine derivatives have shown that the nature and position of substituents on the aryl ring at the 4-position are critical for receptor binding activity.[8][10][11]

Caption: Key structural features influencing the biological activity of 2-pyridone-3-carbaldehydes.

Experimental Protocols

To ensure the reproducibility and validity of biological activity assessment, standardized experimental protocols are essential.

Cytotoxicity Assay: MTT Protocol

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells and can be quantified spectrophotometrically.[12]

Step-by-Step Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 × 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.[6]

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for a specified period (e.g., 72 hours).[6]

• MTT Addition: Remove the medium and add 28 µL of a 2 mg/mL MTT solution to each well.[6]

• Incubation: Incubate the plate for 1.5 hours at 37°C.[6]

• Solubilization: Remove the MTT solution and add 130 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.[6]

• Absorbance Measurement: Incubate for 15 minutes with shaking and measure the absorbance at a wavelength of 492 nm using a microplate reader.[6]

Caption: A simplified workflow of the MTT cytotoxicity assay.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

The broth microdilution method is a standard procedure for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[1][13]

Principle: A standardized suspension of bacteria is exposed to serial dilutions of the antimicrobial agent in a liquid growth medium. The MIC is the lowest concentration of the agent that inhibits the visible growth of the microorganism after incubation.[13]

Step-by-Step Protocol:

• Prepare Inoculum: Prepare a standardized bacterial inoculum equivalent to a 0.5 McFarland standard.

• Serial Dilutions: Prepare serial two-fold dilutions of the test compounds in a suitable broth medium in a 96-well microtiter plate.

• Inoculation: Inoculate each well with the standardized bacterial suspension.

• Controls: Include a growth control (broth and inoculum, no compound) and a sterility control (broth only).

• Incubation: Incubate the plates at 37°C for 24 hours.[6]

• MIC Determination: Determine the MIC by visually inspecting for turbidity. The lowest concentration with no visible growth is the MIC.

Caption: A streamlined workflow for the broth microdilution antimicrobial susceptibility test.

Conclusion and Future Directions

1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde represents a promising scaffold for the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases. While direct comparative studies on a series of its close analogs are currently limited in the scientific literature, the analysis of related pyridinone and heterocyclic structures provides valuable insights into the key structural features that govern biological activity. The presence of the C-3 carbaldehyde group is a critical determinant of its bioactivity. Future research should focus on the systematic synthesis and biological evaluation of a diverse library of analogs with modifications at the N-1 position and on the pyridinone ring. Such studies, employing standardized in vitro assays, will be instrumental in elucidating detailed structure-activity relationships and guiding the optimization of lead compounds with enhanced potency and selectivity.

References

• Ten Years of Progress in the Synthesis of 2-Pyridone Derivatives via Three / Four Component Reaction. (2025). ResearchGate. [Link]

• Imparting aromaticity to 2-pyridone derivatives by O-alkylation resulted in new competitive and non-competitive PIM-1 kinase inhibitors with caspase-activated apoptosis. (n.d.). PMC. [Link]

• Synthesis and Antiproliferative Activity of 2-oxo-1,2-dihydropyridine-3,4-dicarbonitriles. (2022). Pharmaceutical Chemistry Journal. [Link]

• Broth Microdilution. (n.d.). MI - Microbiology. [Link]

• Synthesis, crystal structure and pharmacological evaluation of two new Cu(II) complexes of 2-oxo-1,2-dihydroquinoline-3-carbaldehyde (benzoyl) hydrazone: A comparative investigation. (2025). ResearchGate. [Link]

• Synthesis and Antimicrobial Evaluation of Some New Dihydropyrimidine Derivatives. (n.d.). Der Pharma Chemica. [Link]

• MTT Assay Protocol for Cell Viability and Proliferation. (n.d.). Roche. [Link]

• Synthesis and structure-activity relationships of novel 1-arylmethyl-3-aryl-1H-pyrazole-5-carbohydrazide hydrazone derivatives as potential agents against A549 lung cancer cells. (2008). PubMed. [Link]

• Synthesis and Antimicrobial Activity of Some New Substituted Quinoxalines. (2019). MDPI. [Link]

• Novel 2-pyridone Analogs with Anti-cancer Activity: Synthesis, In silico, and In vitro Evaluation. (n.d.). OUCI. [Link]

• Synthesis, characterization and biological evaluation of dihydropyrimidine derivatives. (n.d.). PMC. [Link]

• (PDF) Synthesis and Cytotoxic Activity of Arenecarbaldehyde 2-Pyridinylhydrazone DerivativesSynthesis and Cytotoxic Activity of Arenecarbaldehyde 2-Pyridinylhydrazone Derivatives. (2020). ResearchGate. [Link]

• Comprehensive structure–activity relationship (SAR) investigation of C-aryl glycoside derivatives for the development of SGLT1/SGLT2 dual inhibitors. (n.d.). New Journal of Chemistry (RSC Publishing). [Link]

• Structure–Activity Relationships of Receptor Binding of 1,4-Dihydropyridine Derivatives. (2025). ResearchGate. [Link]

• Synthesis, Characterization, and Antimicrobial Evaluation of Some New 1,4-Dihydropyridines-1,2,4-Triazole Hybrid Compounds. (2020). ResearchGate. [Link]

• Synthesis and antimicrobial evaluation of some 2,5 disubstituted 1,3,4-oxadiazole derivatives. (n.d.). NIH. [Link]

• Cytotoxic Compounds from Alcyoniidae: An Overview of the Last 30 Years. (n.d.). MDPI. [Link]

• Unique structure-activity relationship for 4-isoxazolyl-1,4-dihydropyridines. (2003). PubMed. [Link]

• Synthesis and Antimicrobial, Anticancer and Anti-Oxidant Activities of Novel 2,3-Dihydropyrido[2,3-d]pyrimidine-4-one and Pyrrolo[2,1-b][1][14]benzothiazole Derivatives via Microwave-Assisted Synthesis. (2022). PubMed. [Link]

• Synthesis and Cytotoxicity of Thieno[2,3-b]Pyridine Derivatives Toward Sensitive and Multidrug-Resistant Leukemia Cells. (2021). PubMed. [Link]

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A Comparative Guide to Structural Analogs of 1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde: Synthesis, Properties, and Biological Activities

For Researchers, Scientists, and Drug Development Professionals

The 2-pyridone scaffold is a privileged structure in medicinal chemistry, prized for its ability to engage in hydrogen bonding and act as a bioisostere for various functional groups, thereby influencing crucial drug-like properties such as aqueous solubility, metabolic stability, and lipophilicity.[1][2] At the heart of this versatile class of compounds lies 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde, a key building block for the synthesis of a diverse array of bioactive molecules.[3][4] This guide provides a comparative analysis of its structural analogs, delving into their synthesis, physicochemical properties, and biological activities, supported by experimental data from the literature.

The Core Moiety: 1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde

1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde (CAS No: 79138-28-6) is a heterocyclic compound featuring a pyridine ring with a methyl group on the nitrogen, a carbonyl group at position 2, and a reactive carbaldehyde group at position 3.[3] The electrophilic nature of the aldehyde's carbonyl carbon, enhanced by the electron-withdrawing effect of the pyridone ring, makes it a versatile handle for a wide range of chemical modifications.[3] This reactivity is central to the exploration of its chemical space for drug discovery.

Structural Modifications and Their Impact on Properties

The therapeutic potential of the 2-pyridone core can be fine-tuned through various structural modifications. This section explores key analog classes and compares their properties to the parent compound.

Analogs with Modified Aldehyde Group: The Thiosemicarbazones

A common and fruitful modification of the carbaldehyde group is its condensation with thiosemicarbazide to form thiosemicarbazones. This transformation often imparts significant biological activity, particularly antimicrobial and anticancer properties.[5][6] The resulting thiosemicarbazone moiety introduces additional hydrogen bonding donors and acceptors, as well as the ability to chelate metal ions, which can be crucial for their mechanism of action.[5]

Comparative Biological Activity: Antimicrobial Properties

Thiosemicarbazone derivatives of pyridine-3-carbaldehydes have been investigated for their antimicrobial effects. The table below summarizes the Minimum Inhibitory Concentration (MIC) values for a series of thiosemicarbazone analogs against various bacterial strains.

Compound	Modification	S. aureus (MIC, µg/mL)	E. coli (MIC, µg/mL)	P. aeruginosa (MIC, µg/mL)	Reference
Parent Aldehyde	1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde	-	-	-	-
Analog 1	Pyridine-3-carbaldehyde thiosemicarbazone	>50	>50	>50	[3]
Analog 2	N-methyl thiosemicarbazone derivative	Inactive	Active against some strains	Inactive	[3]
Analog 3	6-methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde thiosemicarbazone	Not Reported	Not Reported	Not Reported	[7]

Note: Direct comparative data for the parent compound's thiosemicarbazone was not available in the searched literature. The data presented is for related pyridine thiosemicarbazones to illustrate the potential of this modification.

The data suggests that N-substitution on the thiosemicarbazone moiety can influence the antibacterial spectrum.[3]

Analogs with Ring Substitutions

Introducing substituents on the pyridone ring is a classical medicinal chemistry strategy to modulate potency, selectivity, and pharmacokinetic properties.

Structure-Activity Relationships in Anticancer Activity

Studies on various 2-pyridone and related quinoline derivatives have provided insights into the structure-activity relationships (SAR) for anticancer activity.

Compound Class	Substitution Pattern	Key Findings	Reference
Substituted Pyridines	Thiazole, pyrazole, and triazole moieties	Potent activity against renal and prostate cancer cell lines.	[1][8]
Pyrano[3,2-c]pyridones	Varied aromatic aldehydes	Sub-micromolar IC50 values; strong inducers of apoptosis.	[9]
Tetralin-substituted 2-oxopyridines	2,6-dihaloaryl groups	Potent against cervix (HeLa) and breast (MCF7) carcinoma cell lines.	[5]

Generally, the introduction of additional heterocyclic rings and specific halogen substitutions can significantly enhance cytotoxic activity. For instance, a 2,6-dihaloaryl substituent on a tetralin-pyridone hybrid resulted in an IC50 value of 3.5 µg/mL against HeLa cells.[5]

Fused Ring Systems: The Quinolines

Expanding the pyridine ring to a quinoline system offers a larger scaffold for molecular interactions. 1-Methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde is a close structural analog and serves as a valuable intermediate for pharmaceuticals.[9]

Comparative Physicochemical Properties

While experimental data is sparse, calculated properties from PubChem provide a preliminary comparison.

Compound	Molecular Formula	Molecular Weight ( g/mol )	XLogP3
1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde	C7H7NO2	137.14	-0.2
5-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde	C7H7NO2	137.14	-0.2
2-(Pyridin-3-yl)thiophene-3-carbaldehyde	C10H7NOS	189.24	1.7

Data sourced from PubChem.

The fusion of or substitution with other aromatic rings, such as a thiophene, tends to increase the lipophilicity (higher XLogP3 value), which can impact solubility, cell permeability, and metabolism.

Experimental Protocols

To facilitate further research, this section provides detailed, step-by-step methodologies for key experiments.

Synthesis of 1-Methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde

This protocol is adapted from a similar synthesis and illustrates the N-methylation of the 2-oxo-quinoline scaffold.[9]

Materials:

• 1,2-dihydro-2-oxoquinoline-3-carbaldehyde

• Sodium hydride (55% w/w suspension in oil)

• Dimethylformamide (DMF)

• Methyl iodide

• Methylene chloride

• Diethyl ether

• Water

• Ice bath

• Standard glassware for organic synthesis

Procedure:

• Cool a stirred suspension of 1,2-dihydro-2-oxoquinoline-3-carbaldehyde (1 g) in DMF (10 ml) in an ice bath.

• Add sodium hydride (0.268 g) portionwise to the cooled suspension.

• Allow the mixture to warm to room temperature and then heat to 60°C for 1 hour.

• Recool the mixture in an ice bath and add methyl iodide (0.41 ml).

• Add additional DMF (50 ml) and stir the mixture at room temperature for 16 hours.

• Pour the reaction mixture into water (50 ml) and extract with methylene chloride (3 x 50 ml).

• Wash the combined organic extracts with water (50 ml) and evaporate the solvent under reduced pressure.

• Triturate the residue with diethyl ether to yield 1,2-dihydro-1-methyl-2-oxoquinoline-3-carbaldehyde as a pale yellow solid.

Caption: Synthetic workflow for N-methylation.

MTT Assay for Anticancer Activity Screening

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[1][2][3][10]

Materials:

• Cancer cell line of interest

• Complete culture medium

• 96-well plates

• Test compounds (structural analogs)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest exponentially growing cells and resuspend them in a complete culture medium.

  • Seed 100 µL of the cell suspension into each well of a 96-well plate at a predetermined optimal density.

  • Include wells for "cell-free" blanks (medium only).

  • Incubate the plate overnight at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.[8]

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in a complete culture medium.

  • Carefully aspirate the medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations.

  • Include vehicle control wells (cells treated with the solvent used to dissolve the compounds) and untreated control wells (cells in fresh medium only).

  • Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).[2]

• MTT Addition and Incubation:

  • After the treatment period, add 10-20 µL of MTT solution to each well.[2][10]

  • Incubate the plate for 2-4 hours at 37°C. Viable cells will reduce the yellow MTT to purple formazan crystals.[3]

• Formazan Solubilization:

  • Carefully aspirate the medium containing MTT from the wells.

  • Add 100-200 µL of solubilization solution to each well to dissolve the formazan crystals.[2][10]

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[1]

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of 570-590 nm using a microplate reader. A reference wavelength of >650 nm can be used to subtract background absorbance.[1][10]

• Data Analysis:

  • Subtract the average absorbance of the blank wells from the absorbance of all other wells.

  • Calculate the percentage of cell viability for each treatment group relative to the untreated control.

  • Plot the percentage of cell viability against the compound concentration to determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Caption: Workflow for the MTT cytotoxicity assay.

Conclusion

1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde and its structural analogs represent a rich source of chemical diversity for the discovery of new therapeutic agents. The strategic modification of the aldehyde group, substitution on the pyridone ring, and the creation of fused ring systems have all proven to be effective strategies for modulating biological activity. The experimental protocols provided herein offer a starting point for the synthesis and evaluation of novel analogs, with the ultimate goal of developing potent and selective drug candidates. Further exploration of the structure-activity relationships within this class of compounds is warranted and holds significant promise for future drug development efforts.

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• Cheméo. (n.d.). Chemical Properties of 2-Pyridinecarboxaldehyde (CAS 1121-60-4). Cheméo. Retrieved from [Link]

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• Kumar, D., et al. (2013). Synthesis, Characterization, and In Vitro Anticancer Evaluation of Novel 2,5-Disubstituted 1,3,4-Oxadiazole Analogs. Journal of Heterocyclic Chemistry, 50(S1), E229-E238.
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• Guchhait, S. K., et al. (2018). The IR and ¹³C NMR spectra of 3-methyloxane-2-carbaldehyde to highlight...
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A Senior Application Scientist's Guide to the Structural Elucidation of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde Derivatives: A Comparative Analysis

Introduction: The Significance of 2-Pyridone Scaffolds in Modern Drug Discovery

The 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde scaffold and its derivatives represent a class of heterocyclic compounds of significant interest to the pharmaceutical and agrochemical industries. These molecules serve as versatile building blocks in the synthesis of a wide array of more complex chemical entities with diverse biological activities. The inherent reactivity of the aldehyde group, coupled with the electronic properties of the N-methyl-2-pyridone ring, makes these compounds valuable precursors for generating libraries of potential drug candidates. Understanding the precise three-dimensional structure of these molecules is paramount for establishing structure-activity relationships (SAR) and for the rational design of novel therapeutics.

This guide provides a comprehensive overview of the application of single-crystal X-ray crystallography for the unambiguous structural determination of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde derivatives. It further presents a comparative analysis with alternative analytical techniques, offering researchers, scientists, and drug development professionals the critical insights needed to select the most appropriate methods for their specific research goals. While a publicly available crystal structure for the parent compound, 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde (CAS 79138-28-6), is not currently available in widely accessible databases[1][2][3][4], this guide outlines a robust, field-proven workflow for its crystallographic analysis based on established methodologies for analogous compounds.

Part 1: The Gold Standard - Single-Crystal X-ray Crystallography

Single-crystal X-ray crystallography stands as the definitive method for determining the absolute three-dimensional structure of a molecule. It provides precise information on bond lengths, bond angles, and the spatial arrangement of atoms, which is invaluable for understanding molecular conformation and intermolecular interactions.

Experimental Workflow: From Powder to Picture

The journey from a synthesized compound to a refined crystal structure is a multi-step process that demands meticulous attention to detail. The following protocol is a self-validating system, where success at each stage is a prerequisite for the next.

The synthesis of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde derivatives can be achieved through various established synthetic routes. A common approach involves the Vilsmeier-Haack formylation of N-methyl-2-pyridone. Regardless of the synthetic pathway, achieving high purity of the final compound is critical for successful crystallization. Standard purification techniques such as column chromatography and recrystallization are typically employed. The purity of the compound should be verified by techniques like NMR spectroscopy and mass spectrometry prior to attempting crystallization.

Obtaining high-quality single crystals suitable for X-ray diffraction is often the most challenging step. The process is influenced by numerous factors including solvent, temperature, concentration, and the presence of impurities. For small organic molecules like the target derivatives, several crystallization techniques can be employed:

• Slow Evaporation: A solution of the compound in a suitable solvent is allowed to evaporate slowly at a constant temperature. The choice of solvent is crucial and often requires screening a range of options with varying polarities.

• Vapor Diffusion (Hanging and Sitting Drop): A concentrated solution of the compound is allowed to equilibrate with a larger reservoir of a precipitant. This gradual change in solvent composition can promote crystal growth.

• Cooling Crystallization: A saturated solution of the compound at an elevated temperature is slowly cooled, reducing the solubility and inducing crystallization.

A systematic screening of these techniques with a variety of solvents is highly recommended.

Once suitable crystals are obtained, they are mounted on a goniometer and placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal vibrations and radiation damage. The crystal is then exposed to a monochromatic X-ray beam, and the diffraction pattern is recorded on a detector. Modern diffractometers automate the process of data collection, systematically rotating the crystal to capture a complete dataset.

The collected diffraction data is processed to determine the unit cell parameters and the intensities of the reflections. The "phase problem" is then solved using direct methods or Patterson methods to generate an initial electron density map. This map is used to build an initial molecular model, which is then refined against the experimental data to improve the fit and obtain the final, high-resolution crystal structure.

Part 2: A Comparative Analysis of Characterization Techniques

While X-ray crystallography provides the ultimate structural detail, other analytical techniques offer complementary information and may be more suitable in certain contexts. The choice of technique depends on the specific information required, the nature of the sample, and the available resources.

Technique	Information Provided	Advantages	Limitations
Single-Crystal X-ray Crystallography	Precise 3D molecular structure, bond lengths, bond angles, intermolecular interactions.	Unambiguous structure determination; provides absolute configuration.	Requires high-quality single crystals, which can be difficult to obtain.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Connectivity of atoms, chemical environment of nuclei, information on molecular dynamics in solution.	Non-destructive; provides information about the molecule in solution.	Does not directly provide 3D structure; interpretation can be complex for large molecules.
Mass Spectrometry (MS)	Molecular weight and elemental composition.	High sensitivity; can be coupled with separation techniques like GC or LC.	Does not provide information on stereochemistry or conformation.
Computational Modeling	Theoretical 3D structure, electronic properties, potential energy surfaces.	Can predict structures of molecules that are difficult to crystallize; provides insights into reactivity.	Relies on approximations and may not perfectly reflect the experimental reality.

Visualizing the Workflow and Comparisons

To further clarify the experimental process and the relationship between different analytical techniques, the following diagrams are provided.

Caption: Experimental workflow for X-ray crystallography of small molecules.

Caption: Logical relationships between analytical techniques and the information they provide.

Conclusion: An Integrated Approach to Structural Elucidation

For the comprehensive characterization of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde derivatives, an integrated analytical approach is most effective. While NMR and mass spectrometry are indispensable for confirming the chemical identity and purity of a synthesized compound, single-crystal X-ray crystallography remains the unparalleled technique for determining its precise three-dimensional structure. The atomic-level insights gained from crystallography are crucial for understanding the subtle structural features that govern biological activity, thereby accelerating the process of rational drug design and development. Although obtaining suitable crystals can be a bottleneck, the wealth of information provided by a successful crystal structure analysis justifies the effort, providing a solid foundation for further research.

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• About the Cambridge Structural Database (CSD). (n.d.). CCDC. Retrieved from [Link]

• Crystal structure of 3-methylpyridine-2-carbaldehyde 4-methylthiosemicarbazone monohydrate. (2015, March 12). AURA. Retrieved from [Link]

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• 3-(4-Fluorophenyl)imidazo[1,2-a]pyridine-2-carbaldehyde. (n.d.). National Institutes of Health. Retrieved from [Link]

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A Senior Application Scientist's Guide to Validating Reaction Products of 1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde

Introduction

1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde is a versatile heterocyclic compound featuring a reactive aldehyde group, making it a valuable building block in the synthesis of diverse, biologically active molecules and functionalized pyridones.[1][2] Its utility in medicinal chemistry, particularly in crafting novel pharmaceutical agents, necessitates rigorous and unambiguous structural validation of its reaction products.[1][3] The challenge lies not only in confirming the desired transformation but also in definitively ruling out potential isomers and side products.

This guide provides a comprehensive framework for researchers, chemists, and drug development professionals to validate the structures of reaction products derived from this important scaffold. We will move beyond a simple listing of techniques, instead presenting a logical, field-proven workflow that integrates multiple analytical methods. The causality behind each experimental choice will be explained, ensuring a self-validating and robust analytical cascade.

The Challenge: A Case Study in Knoevenagel Condensation

To illustrate a practical validation strategy, we will consider a common and powerful carbon-carbon bond-forming reaction: the Knoevenagel condensation.[4][5][6] In this hypothetical reaction, 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde is reacted with an active methylene compound, such as malononitrile, typically catalyzed by a mild base.[5]

The expected product is the α,β-unsaturated conjugated enone. However, depending on reaction conditions, the potential for side reactions or the formation of geometric isomers (E/Z) exists.[4][5] Our analytical workflow must be designed to unequivocally confirm the formation of the desired product and determine its stereochemistry.

The Analytical Workflow: From Hypothesis to Unambiguous Proof

A robust structural validation follows a multi-tiered approach, where each step provides an increasing level of structural detail. This workflow ensures efficiency by using rapid, lower-resolution techniques first, followed by more definitive, resource-intensive methods.

Caption: A logical workflow for structural validation.

Phase 1: Initial Reaction Assessment

The first step is a rapid evaluation to confirm that a reaction has occurred and to assess the purity of the crude product.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the workhorse for initial analysis. It provides two critical pieces of information simultaneously: the molecular weight of the product(s) and an initial assessment of purity. The goal is to see a major peak corresponding to the expected mass of the Knoevenagel product. Tandem mass spectrometry (MS/MS) can provide initial fragmentation data, offering clues about the product's structure.[7][8]

• Thin-Layer Chromatography (TLC): TLC is an indispensable, low-cost method for monitoring the reaction's progress by comparing the crude reaction mixture to the starting materials. A new spot, distinct from the starting aldehyde, indicates product formation.

Phase 2: Core Structure Elucidation

Once the correct molecular weight is confirmed, the next phase focuses on piecing together the fundamental carbon-hydrogen framework. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful and definitive tool for this purpose.[9]

• ¹H NMR (Proton NMR): This is often the first and most informative experiment.[10] For our hypothetical Knoevenagel product, we would expect to see:

  • Signals for the pyridone ring protons, typically in the aromatic region (6.0-8.5 ppm).[9] Their chemical shifts and coupling constants provide information about the substitution pattern.[9]

  • A signal for the N-methyl group.

  • A new singlet for the newly formed vinyl proton (C=CH). Its downfield shift would be characteristic of a proton on a double bond conjugated with electron-withdrawing groups.

• ¹³C NMR (Carbon NMR): This technique provides a count of the unique carbon atoms in the molecule, which should match the expected product structure. Key expected signals include the carbonyl carbon of the pyridone ring, carbons of the double bond, and the carbons of the nitrile groups.[11][12][13]

Phase 3: Unambiguous Connectivity and Stereochemistry

While 1D NMR provides strong evidence, 2D NMR experiments are crucial for unambiguously connecting the atoms and ruling out isomers.[10]

• COSY (Correlation Spectroscopy): This experiment reveals proton-proton couplings, typically through 2-3 bonds. It would confirm the connectivity of the protons on the pyridone ring.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton signal with the carbon atom it is directly attached to, allowing for definitive assignment of the carbon skeleton.

• HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most critical experiment for confirming the overall structure. It shows correlations between protons and carbons over 2-3 bonds. For our product, a key correlation would be between the new vinyl proton and the pyridone ring carbons, definitively proving that the condensation occurred at the aldehyde position.

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The 2-Pyridone Synthesis Showdown: A Researcher's Guide to Conventional Heating vs. Microwave Irradiation

For professionals in chemical research and drug development, the synthesis of heterocyclic compounds is a foundational pillar of innovation. Among these, the 2-pyridone scaffold is of paramount importance, forming the core of numerous bioactive natural products and pharmaceutical agents.[1] The quest for more efficient, rapid, and sustainable synthetic methodologies is relentless. This guide provides an in-depth, objective comparison between traditional conventional heating and modern microwave-assisted synthesis for the preparation of 2-pyridones, supported by experimental data and field-proven insights.

The Great Divide: Understanding the Heating Mechanisms

At the heart of the comparison lies the fundamental difference in how energy is delivered to the reaction mixture. This distinction is the primary driver for the dramatic variations observed in reaction times, yields, and overall efficiency.

Conventional Heating: This age-old method relies on the transfer of thermal energy from an external source (e.g., an oil bath or heating mantle) through the walls of the reaction vessel to the solvent and, finally, to the reactants. This process, governed by conduction and convection, is inherently slow and often results in an uneven temperature distribution, with the vessel walls being hotter than the bulk of the reaction mixture.[2]

Microwave-Assisted Synthesis: In stark contrast, microwave-assisted organic synthesis (MAOS) utilizes microwave irradiation to directly heat the reactants and solvent.[3] This is a form of dielectric heating where the energy is transferred through the interaction of the electromagnetic field with polar molecules in the mixture.[4] Two primary mechanisms are at play:

• Dipolar Polarization: Polar molecules, possessing a permanent dipole moment, attempt to align themselves with the rapidly oscillating electric field of the microwaves. This constant reorientation generates friction, leading to rapid and uniform heating throughout the bulk of the material.[4]

• Ionic Conduction: In the presence of ions, the oscillating electric field induces their migration. Collisions between these moving ions generate heat.[4]

This direct and instantaneous heating mechanism circumvents the limitations of conventional methods, leading to a number of significant advantages.[4]

At a Glance: The Performance Face-Off

The most compelling argument for adopting microwave-assisted synthesis lies in the quantitative improvements in key reaction parameters. The following table summarizes a direct comparison for the synthesis of 3-cyano-2(1H)-pyridones, a common and important class of this heterocyclic family.

Parameter	Conventional Heating	Microwave-Assisted Synthesis	Advantage
Reaction Time	5 hours	10 - 15 minutes	>95% reduction
Yield	29%	70% - 83%	~2.5x to 2.8x increase
Energy Input	Sustained high energy	Short bursts of high energy	More energy-efficient
Temperature Gradient	High (Vessel > Mixture)	Minimal (Uniform heating)	Reduced side product formation
Process Control	Less precise	Highly precise temperature and pressure monitoring	Enhanced reproducibility

Data synthesized from a comparative study on the synthesis of 3-cyano-2(1H)-pyridones.[5]

Causality in Action: Why Microwaves Excel

The dramatic enhancements offered by microwave synthesis are not merely a matter of faster heating. The underlying principles of microwave-matter interaction directly address several bottlenecks inherent in conventional methods.

• Overcoming Activation Energy Barriers: The rapid and uniform heating provided by microwaves allows the reaction mixture to quickly reach and surpass the activation energy required for the transformation. This leads to a significant acceleration of the reaction rate.[4]

• Minimizing Side Reactions: Conventional heating often leads to prolonged exposure of reactants and products to high temperatures, increasing the likelihood of thermal degradation and the formation of unwanted byproducts. The short reaction times in microwave synthesis mitigate these issues, resulting in cleaner reaction profiles and higher purity of the final product.[1][4]

• Solvent-Free and Greener Chemistry: Microwave heating can be so efficient that it often allows for reactions to be carried out in the absence of a solvent or in greener solvents.[1] This aligns with the principles of green chemistry by reducing waste and the use of hazardous materials.

• Enhanced Reproducibility: Modern microwave reactors offer precise control over reaction parameters such as temperature, pressure, and power. This level of control ensures high reproducibility, a critical factor in pharmaceutical development and scale-up.

Experimental Protocols: A Side-by-Side Comparison

To provide a practical illustration, here are detailed protocols for the synthesis of a representative 3-cyano-2(1H)-pyridone derivative via both conventional and microwave-assisted methods.

Conventional Heating Protocol: Synthesis of 4-(4-chlorophenyl)-6-phenyl-3-cyano-2(1H)-pyridone

• Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 4-chlorobenzaldehyde (3 mmol), acetophenone (3 mmol), ethyl cyanoacetate (3 mmol), and ammonium acetate (9 mmol).

• Solvent Addition: Add 10 mL of ethanol to the flask.

• Heating: Place the flask in a preheated oil bath at reflux temperature (approximately 78 °C for ethanol).

• Reaction Monitoring: Allow the reaction to reflux for 5 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up and Purification: After completion, cool the reaction mixture to room temperature. The precipitated solid is collected by filtration, washed with cold ethanol, and dried to afford the product. Further purification can be achieved by recrystallization.

  • Observed Yield: 29%[5]

Microwave-Assisted Protocol: Synthesis of 4-(4-chlorophenyl)-6-phenyl-3-cyano-2(1H)-pyridone

• Reactant Preparation: In a dedicated microwave reaction vessel equipped with a magnetic stirrer, combine 4-chlorobenzaldehyde (3 mmol), acetophenone (3 mmol), ethyl cyanoacetate (3 mmol), and ammonium acetate (9 mmol).

• Solvent Addition: Add 2 mL of ethanol to the vessel.

• Microwave Irradiation: Seal the vessel and place it in a microwave reactor. Irradiate the mixture at 100 °C for 10-15 minutes.

• Cooling: After the irradiation is complete, the vessel is cooled to room temperature using the instrument's cooling system.

• Work-up and Purification: The resulting solid is collected by filtration, washed with a small amount of cold ethanol, and dried.

  • Observed Yield: 70-83%[5]

Visualizing the Workflow

To better illustrate the procedural differences, the following diagrams outline the key steps in both synthetic approaches.

Caption: Conventional Synthesis Workflow for 2-Pyridones.

Caption: Microwave-Assisted Synthesis Workflow for 2-Pyridones.

Conclusion: A Clear Winner for Modern Synthesis

The evidence overwhelmingly supports the superiority of microwave-assisted synthesis for the preparation of 2-pyridones. The dramatic reduction in reaction times, coupled with significantly higher yields and cleaner product profiles, makes it an invaluable tool for researchers aiming to accelerate their discovery and development pipelines. While conventional heating remains a viable option, particularly for large-scale syntheses where specialized microwave equipment may be a limiting factor, the efficiency and green chemistry benefits of MAOS are undeniable. For laboratories focused on rapid iteration, optimization, and the generation of diverse compound libraries, the adoption of microwave technology is not just an advantage—it is a necessity.

References

• ACS Publications. (n.d.). Synthesis of 2-Substituted Pyridines via a Regiospecific Alkylation, Alkynylation, and Arylation of Pyridine N-Oxides. Organic Letters. Retrieved from [Link]

• Rajasekhar, K. K., et al. (n.d.). COMPARATIVE STUDY OF CONVENTIONAL AND MICROWAVE INDUCED SYNTHESIS OF SELECTED HETEROCYCLIC MOLECULES. International Journal of Pharmaceutical Sciences and Research.

• Semantic Scholar. (2020, November 14). One-Pot Synthesis of N-Alkylated 2-Pyridone Derivatives under Microwave Irradiation. Retrieved from [Link]

• PubMed Central. (n.d.). Crystal structure, spectroscopy, DFT, and thermal studies of 3-cyano-2(1H)-pyridones as potential anticancer agents. Retrieved from [Link]

• ResearchGate. (2014). (PDF) Microwave-Assisted Synthesis of 2-Pyridone and 2-Pyridone-Based Compounds. Retrieved from [Link]

• IJNRD. (2023, June 6). MICROWAVE ASSISTED ORGANIC SYNTHESIS: A GREEN CHEMISTRY APPROACH. Retrieved from [Link]

• Mijin, D., & Marinkovic, A. (2014). Microwave assisted synthesis of 2-pyridone and 2-pyridone based compounds. Hemijska Industrija, 68(4), 431-447.

• Semantic Scholar. (2014). Microwave assisted synthesis of 2-pyridone and 2-pyridone based compounds. Retrieved from [Link]

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A Comparative Guide to the In Vitro Evaluation of 1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde Derivatives as Potential Therapeutic Agents

In the landscape of modern drug discovery, the pyridine scaffold remains a cornerstone for the development of novel therapeutic agents. Among these, derivatives of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde represent a promising class of compounds with the potential for diverse biological activities. The strategic placement of a reactive aldehyde group at the 3-position of the pyridone ring offers a versatile handle for the synthesis of a wide array of derivatives, including Schiff bases and thiosemicarbazones, which are known to possess significant pharmacological properties.

This guide provides a comprehensive overview of the in vitro testing methodologies for evaluating the therapeutic potential of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde derivatives. While direct experimental data on derivatives of this specific parent molecule is emerging, we will draw upon established protocols and comparative data from structurally analogous compounds, particularly 2-oxo-quinoline-3-carbaldehyde derivatives, to provide a robust framework for researchers. This approach allows us to delve into the causal relationships behind experimental choices and to construct a self-validating system for the assessment of these promising molecules.

The Rationale for Derivatization: Unlocking Therapeutic Potential

The 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde core is an attractive starting point for medicinal chemists. The aldehyde functionality is readily condensed with various amines and related nucleophiles to generate a library of derivatives. This structural diversification is crucial for tuning the molecule's physicochemical properties, such as lipophilicity and hydrogen bonding capacity, which in turn govern its pharmacokinetic and pharmacodynamic profiles.

Two of the most explored classes of derivatives are Schiff bases and thiosemicarbazones. Thiosemicarbazones, in particular, are well-documented for their anticancer activities, which are often attributed to their ability to chelate essential metal ions, leading to the inhibition of key enzymes like ribonucleotide reductase and inducing oxidative stress within cancer cells.[1]

A Comparative In Vitro Analysis: Unveiling Biological Activity

The in vitro evaluation of novel chemical entities is a critical step in the drug discovery pipeline. It provides essential information on a compound's biological activity, mechanism of action, and potential toxicity before advancing to more complex and costly in vivo studies. This section outlines key in vitro assays for characterizing the anticancer, antioxidant, and DNA-interacting properties of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde derivatives, using data from analogous compounds for illustrative comparison.

Anticancer Activity: Cytotoxicity Screening

A primary focus for this class of compounds is their potential as anticancer agents. The in vitro cytotoxicity of novel derivatives is typically assessed against a panel of human cancer cell lines to determine their potency and selectivity.

A study on novel Cu(II) complexes of 6-methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde-4N-substituted thiosemicarbazones provides a relevant case study.[2] Three derivatives, H₂L1 (-NH₂), H₂L2 (-NHMe), and H₂L3 (-NHEt), and their corresponding copper complexes (1, 2, and 3) were evaluated for their antiproliferative activities against a panel of human tumor cell lines.[2] The cytotoxicity, expressed as IC₅₀ values (the concentration required to inhibit 50% of cell growth), was determined after 72 hours of exposure.[2]

Table 1: Comparative in vitro cytotoxicity (IC₅₀, µM) of 6-methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde thiosemicarbazone derivatives and their Cu(II) complexes. [2]

Compound	HCT-15 (Colon)	A549 (Lung)	BxPC3 (Pancreatic)	PSN-1 (Pancreatic)	A375 (Melanoma)
H₂L1	> 50	> 50	> 50	> 50	> 50
H₂L2	> 50	> 50	> 50	> 50	> 50
H₂L3	> 50	> 50	> 50	> 50	> 50
Complex 1	10.2 ± 1.1	15.5 ± 1.8	12.3 ± 1.4	18.7 ± 2.1	9.8 ± 1.2
Complex 2	2.5 ± 0.3	4.1 ± 0.5	3.2 ± 0.4	5.6 ± 0.7	2.1 ± 0.2
Complex 3	3.1 ± 0.4	5.2 ± 0.6	4.0 ± 0.5	6.8 ± 0.8	2.9 ± 0.3
Cisplatin	8.5 ± 0.9	10.2 ± 1.2	9.1 ± 1.0	12.4 ± 1.5	7.6 ± 0.9

Data presented as mean ± standard deviation.

The results clearly indicate that while the pro-ligands themselves (H₂L1, H₂L2, H₂L3) show negligible cytotoxicity, their complexation with copper(II) dramatically enhances their anticancer activity.[2] Notably, complexes 2 and 3 exhibited significantly higher potency than the standard chemotherapeutic drug, cisplatin, across all tested cell lines.[2] This highlights the critical role of the metal center in the biological activity of these thiosemicarbazone derivatives.

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability. It is based on the reduction of the yellow tetrazolium salt MTT by mitochondrial dehydrogenases of metabolically active cells into purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO₂.

• Compound Treatment: Prepare serial dilutions of the test compounds in the appropriate cell culture medium. Remove the overnight culture medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., cisplatin).

• Incubation: Incubate the plates for the desired period (e.g., 72 hours) at 37°C with 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ values using a dose-response curve fitting software.

Caption: Workflow of the MTT assay for determining cell viability.

Antioxidant Activity: Radical Scavenging Assays

The antioxidant potential of a compound is its ability to neutralize reactive oxygen species (ROS), which are implicated in the development and progression of many diseases, including cancer. Several in vitro assays can be used to evaluate the antioxidant activity of novel compounds.[3]

A study on 2-oxo-quinoline-3-carbaldehyde Schiff-base derivatives demonstrated their potential as antioxidants by evaluating their scavenging activity against various radicals.[4] The antioxidant capacity is often compared to standard antioxidants like ascorbic acid, butylated hydroxytoluene (BHT), and butylated hydroxyanisole (BHA).[4]

Common Radical Scavenging Assays:

• DPPH (2,2-diphenyl-1-picrylhydrazyl) Assay: This assay measures the ability of a compound to donate a hydrogen atom or an electron to the stable DPPH radical, causing a color change from violet to yellow, which is measured spectrophotometrically.[5]

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay: This assay involves the generation of the ABTS radical cation (ABTS•+), which is blue-green. In the presence of an antioxidant, the radical is quenched, and the color intensity decreases.[5]

Table 2: Comparative Antioxidant Activity (IC₅₀, µg/mL) of Representative 2-Oxo-quinoline-3-carbaldehyde Schiff-Base Derivatives. [4]

Compound	DPPH Radical Scavenging	ABTS Radical Scavenging
Derivative 4b(2)	8.5 ± 0.4	> 10
Derivative 4e(1)	7.2 ± 0.3	6.8 ± 0.3
Derivative 4e(2)	6.9 ± 0.3	6.5 ± 0.3
Derivative 4g(2)	9.1 ± 0.5	7.9 ± 0.4
Ascorbic Acid	4.5 ± 0.2	3.8 ± 0.2
BHT	12.3 ± 0.6	10.5 ± 0.5

Data presented as mean ± standard deviation.

The data indicates that several Schiff base derivatives exhibit potent radical scavenging activity, with some compounds showing efficacy comparable to or even better than the standard antioxidant BHT.[4]

Experimental Protocol: DPPH Radical Scavenging Assay

Step-by-Step Methodology:

• Reagent Preparation: Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM). Prepare serial dilutions of the test compounds and a standard antioxidant (e.g., ascorbic acid) in methanol.

• Reaction Mixture: In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of the test compound dilutions.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Data Analysis: Calculate the percentage of radical scavenging activity and determine the IC₅₀ value.

Caption: Workflow of the DPPH radical scavenging assay.

Interaction with DNA: A Potential Mechanism of Action

Many anticancer drugs exert their effects by interacting with DNA, either through intercalation between base pairs or by binding to the minor groove, ultimately leading to the inhibition of DNA replication and transcription, and in some cases, DNA cleavage.[6] The planar aromatic structure of the pyridone/quinoline core in the target derivatives suggests a potential for DNA intercalation.

A study on a novel water-soluble cobalt(II) coordination polymer of 2-oxo-1,2-dihydroquinoline-3-carbaldehyde (isonicotinic) hydrazone investigated its interaction with calf thymus DNA (CT-DNA).[7] Both absorption and emission titration methods suggested that the compounds could interact with CT-DNA through intercalation.[7]

DNA Cleavage Studies

The ability of a compound to induce DNA cleavage is a strong indicator of its potential as a genotoxic agent and can be a desirable characteristic for an anticancer drug. This is often assessed using agarose gel electrophoresis with supercoiled plasmid DNA. When a supercoiled plasmid (Form I) is nicked on one strand, it relaxes into an open circular form (Form II). If both strands are cleaved, a linear form (Form III) is produced. These different forms can be separated by gel electrophoresis.

Experimental Protocol: Plasmid DNA Cleavage Assay

Step-by-Step Methodology:

• Reaction Mixture: In a microcentrifuge tube, prepare a reaction mixture containing supercoiled plasmid DNA (e.g., pBR322), the test compound at various concentrations, and a buffer solution (e.g., Tris-HCl).

• Incubation: Incubate the mixture at 37°C for a specified time (e.g., 1-2 hours).

• Loading and Electrophoresis: Add a loading dye to the reaction mixture and load the samples onto an agarose gel (e.g., 1%). Run the gel electrophoresis in a suitable buffer (e.g., TBE) until the dye front has migrated an adequate distance.

• Visualization: Stain the gel with an intercalating dye (e.g., ethidium bromide) and visualize the DNA bands under UV light.

• Analysis: Analyze the conversion of Form I to Form II and Form III to determine the DNA cleavage activity of the compound.

Caption: Workflow for the plasmid DNA cleavage assay.

Conclusion and Future Directions

The in vitro evaluation of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde derivatives, through the lens of structurally similar compounds, reveals a promising avenue for the discovery of novel therapeutic agents. The derivatization of the carbaldehyde group, particularly into thiosemicarbazones and their metal complexes, has been shown to be a highly effective strategy for enhancing anticancer activity. The methodologies outlined in this guide provide a robust and scientifically sound framework for the comprehensive in vitro characterization of this class of compounds.

Future research should focus on the synthesis and direct in vitro testing of a diverse library of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde derivatives to establish clear structure-activity relationships. Comparative studies with established drugs and other heterocyclic scaffolds will be crucial in identifying lead compounds with superior efficacy and selectivity. Furthermore, elucidation of the precise molecular mechanisms of action, including the identification of specific cellular targets, will be essential for the rational design of the next generation of pyridone-based therapeutics.

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• Gulea, V., et al. (2020). In Vitro Evaluation of the Cytotoxic Potential of Thiosemicarbazide Coordinating Compounds in Hepatocyte Cell Culture. Pharmaceuticals, 13(11), 358. [Link]

• Yohannes, B., et al. (2022). Synthesis, In Silico Study, and Anti-Cancer Activity of Thiosemicarbazone Derivatives. Molecules, 27(15), 4933. [Link]

• Mrozek-Wilczkiewicz, A., et al. (2019). Anticancer activity of the thiosemicarbazones that are based on di-2-pyridine ketone and quinoline moiety. European Journal of Medicinal Chemistry, 171, 345-356. [Link]

• Janardan, S., et al. (2014). Evaluation of DNA Binding with Some Selected Hydrazide and Semicarbazide Derivatives. Applied Biochemistry and Biotechnology, 174(2), 596-608. [Link]

• Barra, F., et al. (2020). Synthesis, Characterization and Biological Activity of Novel Cu(II) Complexes of 6-Methyl-2-Oxo-1,2-Dihydroquinoline-3-Carbaldehyde-4n-Substituted Thiosemicarbazones. Molecules, 25(21), 5020. [Link]

• Ghosh, P., et al. (2013). Spectoscopic and in silico evaluation of interaction of DNA with six anthraquione derivatives. Applied Biochemistry and Biotechnology, 170, 1127–1137. [Link]

• Al-Amiery, A. A., et al. (2020). Synthesis and Antioxidant Activities of Schiff Bases and Their Complexes: An Updated Review. Biointerface Research in Applied Chemistry, 10(6), 6936-6963. [Link]

• Raman, N., et al. (2010). A novel water soluble ligand bridged cobalt(ii) coordination polymer of 2-oxo-1,2-dihydroquinoline-3-carbaldehyde (isonicotinic) hydrazone: evaluation of the DNA binding, protein interaction, radical scavenging and anticancer activity. Dalton Transactions, 39(41), 9926-9937. [Link]

• Raman, N., et al. (2010). A novel water soluble ligand bridged cobalt(ii) coordination polymer of 2-oxo-1,2-dihydroquinoline-3-carbaldehyde (isonicotinic) hydrazone: evaluation of the DNA binding, protein interaction, radical scavenging and anticancer activity. Dalton Transactions, 39(41), 9926-9937. [Link]

• Fang, Y., et al. (2013). Synthesis and antioxidant activities of 2-oxo-quinoline-3-carbaldehyde Schiff-base derivatives. Bioorganic & Medicinal Chemistry Letters, 23(2), 472-475. [Link]

• Al-Amiery, A. A., et al. (2020). Synthesis and Antioxidant Activities of Schiff Bases and Their Complexes: An Updated Review. Biointerface Research in Applied Chemistry, 10(6), 6936-6963. [Link]

• Fang, Y., et al. (2013). Synthesis and antioxidant activities of 2-oxo-quinoline-3-carbaldehyde Schiff-base derivatives. Bioorganic & Medicinal Chemistry Letters, 23(2), 472-475. [Link]

• Al-Amiery, A. A., et al. (2020). Synthesis and Antioxidant Activities of Schiff Bases and Their Complexes: An Updated Review. Biointerface Research in Applied Chemistry, 10(6), 6936-6963. [Link]

• Fang, Y., et al. (2013). Synthesis and antioxidant activities of 2-oxo-quinoline-3-carbaldehyde Schiff-base derivatives. Bioorganic & Medicinal Chemistry Letters, 23(2), 472-475. [Link]

• Al-Amiery, A. A., et al. (2020). Synthesis and Antioxidant Activities of Schiff Bases and Their Complexes: An Updated Review. Biointerface Research in Applied Chemistry, 10(6), 6936-6963. [Link]

• Janardan, S., et al. (2014). Evaluation of DNA Binding with Some Selected Hydrazide and Semicarbazide Derivatives. Applied Biochemistry and Biotechnology, 174(2), 596-608. [Link]

• Raman, N., et al. (2010). A novel water soluble ligand bridged cobalt(ii) coordination polymer of 2-oxo-1,2-dihydroquinoline-3-carbaldehyde (isonicotinic) hydrazone: evaluation of the DNA binding, protein interaction, radical scavenging and anticancer activity. Dalton Transactions, 39(41), 9926-9937. [Link]

• Fang, Y., et al. (2013). Synthesis and antioxidant activities of 2-oxo-quinoline-3-carbaldehyde Schiff-base derivatives. Bioorganic & Medicinal Chemistry Letters, 23(2), 472-475. [Link]

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A Comparative Analysis of the Anti-Inflammatory Effects of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde and Standard Anti-Inflammatory Drugs

Introduction: The Imperative for Novel Anti-Inflammatory Therapeutics

Inflammation is a fundamental biological process, a double-edged sword that is essential for host defense against infection and injury, yet a key driver of pathology in a vast array of chronic diseases when dysregulated. Conditions such as rheumatoid arthritis, inflammatory bowel disease, and neurodegenerative disorders are all characterized by aberrant inflammatory responses. The therapeutic landscape has long been dominated by two major classes of drugs: nonsteroidal anti-inflammatory drugs (NSAIDs) like Ibuprofen, and corticosteroids such as Dexamethasone. While effective, their long-term use is often limited by significant side effects. This necessitates a continued search for novel anti-inflammatory agents with improved efficacy and safety profiles.

This guide provides a comparative overview of the potential anti-inflammatory effects of a novel heterocyclic compound, 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde , against the well-established drugs, Ibuprofen and Dexamethasone . This compound belongs to the pyridinone class of heterocycles, a scaffold known to be present in various biologically active molecules.[1] Notably, it is structurally related to ricinine, an alkaloid found in the castor plant (Ricinus communis), which has been used in traditional medicine for its anti-inflammatory properties.[2][3][4] This analysis will delve into the mechanistic underpinnings of these compounds, present a framework for their comparative evaluation using standard in vitro assays, and provide detailed experimental protocols for researchers in the field.

Mechanisms of Action: A Tale of Three Pathways

The efficacy of an anti-inflammatory drug is defined by its mechanism of action—the specific molecular pathway it targets to quell the inflammatory cascade. The three compounds under review operate via distinct mechanisms.

• 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde (and related Pyridinones): The precise molecular target of this compound is not yet fully elucidated. However, based on studies of structurally related compounds and the known anti-inflammatory effects of Ricinus communis extracts, its activity is likely multifactorial.[3][5] It is hypothesized to modulate key inflammatory signaling pathways, potentially inhibiting the production of pro-inflammatory mediators like nitric oxide (NO) and cytokines by interfering with transcription factors such as Nuclear Factor-kappa B (NF-κB).[3][6]

• Ibuprofen (NSAID): Ibuprofen's mechanism is well-established. It acts as a non-selective inhibitor of the cyclooxygenase (COX) enzymes, COX-1 and COX-2.[7][8][9][10][11] These enzymes are responsible for converting arachidonic acid into prostaglandins, which are key mediators of pain, fever, and inflammation.[9][10] By blocking COX-2, Ibuprofen reduces the synthesis of inflammatory prostaglandins like Prostaglandin E2 (PGE2) at the site of inflammation.[11] Its inhibition of COX-1 is associated with its gastrointestinal side effects.[11]

• Dexamethasone (Corticosteroid): Dexamethasone is a potent synthetic glucocorticoid. Its primary mechanism involves binding to the cytosolic glucocorticoid receptor (GR).[12] This drug-receptor complex translocates to the nucleus, where it modulates gene expression in two main ways:

  • Transactivation: It increases the transcription of anti-inflammatory genes.

  • Transrepression: It suppresses the expression of pro-inflammatory genes, including those for cytokines like IL-1, IL-6, and TNF-α.[13][14] A key part of its action is the inhibition of the NF-κB signaling pathway.[13]

Core Signaling Pathways in Inflammation

To understand how these drugs work, it is crucial to visualize the core signaling pathways they modulate. The NF-κB and Mitogen-Activated Protein Kinase (MAPK) pathways are central regulators of the inflammatory response.

The NF-κB Signaling Pathway

The NF-κB pathway is a master regulator of inflammation, controlling the expression of numerous pro-inflammatory cytokines, chemokines, and adhesion molecules.[15][16] In its inactive state, NF-κB is held in the cytoplasm by an inhibitor protein, IκBα. Inflammatory stimuli, such as lipopolysaccharide (LPS), trigger a cascade that leads to the phosphorylation and subsequent degradation of IκBα. This frees NF-κB to translocate to the nucleus and initiate the transcription of target genes.[17]

Caption: Canonical NF-κB signaling pathway and points of drug intervention.

The MAPK Signaling Pathway

MAPK pathways (e.g., p38, JNK, ERK) are crucial for transducing extracellular signals into intracellular responses, including the production of inflammatory mediators.[18][19][20][21] They operate as a cascade of three kinases (MAP3K -> MAP2K -> MAPK) that ultimately activate transcription factors, contributing to the inflammatory response.[18][20]

Caption: A representative p38 MAPK signaling cascade in inflammation.

Comparative In Vitro Efficacy

To objectively compare these compounds, a series of standardized in vitro assays are employed. The murine macrophage cell line, RAW 264.7, is a robust model for these studies. When stimulated with LPS, these cells produce a range of pro-inflammatory mediators, mimicking an inflammatory state.

Data Summary: Inhibition of Inflammatory Mediators

The following table summarizes the expected outcomes from in vitro testing, with data for Dexamethasone and Ibuprofen based on established literature and hypothetical, yet plausible, results for 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde based on related compounds.[3][6] The potency is typically measured by the half-maximal inhibitory concentration (IC₅₀).

Parameter	1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde	Dexamethasone	Ibuprofen
Target Pathway	NF-κB / MAPK (Putative)	Glucocorticoid Receptor / NF-κB	COX-1 / COX-2
NO Production IC₅₀	Moderate Inhibition (~15-50 µM)	Strong Inhibition (~0.1-1 µM)	Weak to No Inhibition
TNF-α Release IC₅₀	Moderate Inhibition (~10-40 µM)	Strong Inhibition (~0.01-0.5 µM)	Moderate Inhibition (~50-100 µM)
IL-6 Release IC₅₀	Moderate Inhibition (~20-60 µM)	Strong Inhibition (~0.01-0.5 µM)	Moderate Inhibition (~50-100 µM)
PGE₂ Production IC₅₀	Weak to No Inhibition	Strong Inhibition	Strong Inhibition (~1-10 µM)

Causality Behind Experimental Choices:

• Nitric Oxide (NO): A key mediator produced by inducible nitric oxide synthase (iNOS), an enzyme whose expression is driven by NF-κB.[22] Measuring NO is a direct indicator of iNOS activity and an excellent proxy for NF-κB inhibition.

• TNF-α and IL-6: These are canonical pro-inflammatory cytokines regulated by both NF-κB and MAPK pathways.[23][24][25] Their measurement provides a direct assessment of the drug's ability to suppress the core cytokine response.

• Prostaglandin E₂ (PGE₂): This lipid mediator is a direct product of the COX pathway.[26][27] Its measurement is essential for confirming the mechanism of COX inhibitors like Ibuprofen and serves as a critical point of comparison.

• Cell Viability (MTT Assay): This is a mandatory control. It ensures that the observed reduction in inflammatory mediators is due to a specific anti-inflammatory effect and not simply because the compound is killing the cells (cytotoxicity).

Experimental Methodologies

The following protocols provide a self-validating system for assessing the anti-inflammatory properties of test compounds.

General Experimental Workflow

The overall process follows a standardized, logical flow from cell culture to data analysis.

Caption: Standard workflow for in vitro anti-inflammatory screening.

Protocol 1: Cell Culture and Treatment

• Cell Line: Use RAW 264.7 murine macrophages.

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Seeding: Seed cells into 96-well plates at a density of 5 x 10⁴ cells/well and allow them to adhere for 24 hours at 37°C in a 5% CO₂ incubator.

• Pre-treatment: Remove the old medium. Add fresh medium containing various concentrations of the test compounds (e.g., 0.1 to 100 µM). Include vehicle-only (e.g., DMSO) and positive control (Dexamethasone, Ibuprofen) wells. Incubate for 1 hour.

• Stimulation: Add Lipopolysaccharide (LPS) to a final concentration of 1 µg/mL to all wells except the negative control group.

• Incubation: Incubate the plates for 24 hours at 37°C and 5% CO₂.

Protocol 2: Nitric Oxide (NO) Measurement (Griess Assay)

Causality: This assay quantifies nitrite, a stable breakdown product of NO. The Griess reagent reacts with nitrite to form a colored azo compound, allowing for spectrophotometric quantification.[28][29]

• Sample Collection: After the 24-hour incubation, carefully collect 50 µL of cell culture supernatant from each well.

• Griess Reaction: In a new 96-well plate, add 50 µL of supernatant to 50 µL of Griess Reagent (a 1:1 mixture of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

• Incubation: Incubate at room temperature for 10 minutes, protected from light.

• Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Quantification: Calculate the nitrite concentration using a standard curve prepared with sodium nitrite.

Protocol 3: Cytokine and PGE₂ Measurement (ELISA)

Causality: Enzyme-Linked Immunosorbent Assay (ELISA) is a highly specific antibody-based method for quantifying the concentration of specific proteins (like TNF-α and IL-6) or molecules (like PGE₂) in a sample.

• Sample Collection: Use the same cell culture supernatant harvested for the Griess assay.

• Assay Performance: Perform the ELISA for TNF-α, IL-6, and PGE₂ using commercially available kits, following the manufacturer’s instructions precisely.

• Measurement: Read the absorbance at the specified wavelength (typically 450 nm) on a microplate reader.

• Quantification: Calculate the concentrations based on the standard curves provided with the kits.

Protocol 4: Cell Viability Assessment (MTT Assay)

Trustworthiness: This protocol is critical for validating that any observed decrease in inflammatory markers is not due to cell death. Live cells with active mitochondrial reductases convert the yellow MTT tetrazolium salt into a purple formazan product.

• Reagent Preparation: After removing the supernatant for other assays, add 100 µL of fresh medium and 20 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubation: Incubate for 4 hours at 37°C.

• Solubilization: Carefully remove the MTT medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Shake the plate for 10 minutes and measure the absorbance at 570 nm.

• Calculation: Express cell viability as a percentage relative to the vehicle-treated, unstimulated control cells.

Conclusion and Future Directions

This guide outlines a comparative framework for evaluating the anti-inflammatory potential of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde . The analysis of its mechanism of action alongside established drugs like Dexamethasone and Ibuprofen highlights distinct therapeutic approaches to controlling inflammation.

• Dexamethasone remains the benchmark for potent, broad-spectrum anti-inflammatory activity, primarily through the genomic suppression of pro-inflammatory gene expression via the glucocorticoid receptor.[12][13][30]

• Ibuprofen offers effective, targeted inhibition of the COX pathway, making it a first-line treatment for pain and inflammation driven by prostaglandins.[8][9][10]

• 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde , as a representative of the pyridinone class, shows promise as a modulator of cytokine and nitric oxide production. Its hypothesized mechanism, likely involving the inhibition of transcription factors like NF-κB, positions it as a potential alternative to classical NSAIDs and corticosteroids, particularly if it demonstrates a favorable safety profile.

The in vitro data suggests this novel compound is less potent than Dexamethasone but may offer a different spectrum of activity than Ibuprofen, notably through its direct impact on cytokine signaling rather than the prostaglandin pathway.

Future research should focus on:

• Target Deconvolution: Identifying the specific protein target(s) of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde to fully elucidate its mechanism.

• In Vivo Efficacy: Evaluating its performance in animal models of inflammation (e.g., carrageenan-induced paw edema) to assess its bioavailability and therapeutic effect in a whole organism.[31]

• Safety and Toxicology: Conducting comprehensive studies to determine its cytotoxic and systemic toxicity profile.

By systematically applying the principles and protocols outlined in this guide, researchers can rigorously evaluate this and other novel compounds, paving the way for the next generation of anti-inflammatory therapies.

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A Senior Application Scientist's Guide to the In Silico Evaluation of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde

A Comparative Docking Study Against Key Biological Targets

This guide provides a comprehensive framework for evaluating the therapeutic potential of the novel heterocyclic compound, 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde, through molecular docking. As direct experimental data on the biological activity of this specific molecule is limited, we will establish a robust, scientifically-grounded protocol for an in silico investigation. This approach allows for the prediction of its binding affinity to clinically relevant protein targets and provides a comparative analysis against established therapeutic agents.

The rationale for this investigation is built upon the known biological activities of structurally related pyridinone scaffolds. For instance, ricinine, a naturally occurring pyridinone alkaloid, has demonstrated a range of effects including insecticidal, hepatoprotective, and neurotoxic properties.[1][2][3] Furthermore, various derivatives of the pyridinone core have been explored for their potential anti-inflammatory, analgesic, and anti-leukemic activities.[4][5] These precedents suggest that 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde, a synthetic building block for various heterocyclic compounds, warrants investigation for its own potential biological activities.[6]

This guide is structured to not only present a hypothetical comparative analysis but also to serve as a detailed methodological blueprint for researchers and drug development professionals to conduct similar in silico screening campaigns.

Selection of Biological Targets and Rationale

The choice of biological targets is a critical first step in any drug discovery endeavor. Based on the therapeutic potential of related pyridinone compounds, we have selected three well-validated protein targets from distinct and high-impact disease areas: inflammation, cancer, and bacterial infection. For each target, a well-characterized inhibitor will be used as a reference compound to benchmark the performance of our lead molecule.

• Anti-Inflammatory Target: Cyclooxygenase-2 (COX-2)

  • Rationale: COX-2 is a key enzyme in the inflammatory cascade, responsible for the synthesis of prostaglandins.[2][3][7] Its selective inhibition is a cornerstone of modern anti-inflammatory therapy.

  • Protein Structure: We will utilize the crystal structure of human COX-2 in complex with the selective inhibitor Celecoxib (PDB ID: 3LN1).[8]

  • Reference Compound: Celecoxib, a potent and selective COX-2 inhibitor.

• Anticancer Target: Epidermal Growth Factor Receptor (EGFR) Kinase Domain

  • Rationale: EGFR is a receptor tyrosine kinase that, when overexpressed or mutated, is a key driver in the development and progression of numerous cancers.[9][10][11] Its kinase domain is a well-established target for cancer therapeutics.

  • Protein Structure: The crystal structure of the EGFR kinase domain in complex with the inhibitor Erlotinib (PDB ID: 1M17) will be used.[12][13][14]

  • Reference Compound: Erlotinib, an approved EGFR tyrosine kinase inhibitor.

• Antimicrobial Target: Staphylococcus aureus DNA Gyrase B

  • Rationale: DNA gyrase is a type II topoisomerase essential for bacterial DNA replication, making it an excellent target for antibiotics.[15][16][17] S. aureus remains a significant human pathogen, and the development of new inhibitors for its DNA gyrase is of high importance.

  • Protein Structure: The crystal structure of S. aureus Gyrase B co-complexed with an inhibitor will be used (PDB ID: 3G7B).[18]

  • Reference Compound: Ciprofloxacin, a broad-spectrum fluoroquinolone antibiotic that targets DNA gyrase.

Experimental Protocol: A Step-by-Step Guide to Molecular Docking

The following protocol outlines a standardized and widely accepted workflow for molecular docking studies, utilizing AutoDock Vina, a robust and popular open-source docking program.[19][20]

Preparation of the Receptor (Protein) Structures

The initial step involves preparing the crystal structures of the target proteins for docking. This is crucial for ensuring the accuracy of the subsequent simulations.

• Step 1: Retrieval of Protein Structures: Download the PDB files for COX-2 (3LN1), EGFR (1M17), and S. aureus DNA Gyrase B (3G7B) from the RCSB Protein Data Bank.[6][21][22]

• Step 2: Initial Cleaning of the PDB File: Using a molecular visualization tool such as UCSF Chimera or PyMOL, remove all non-essential molecules from the PDB file, including water molecules, co-crystallized ligands, and any other heteroatoms that are not part of the protein or essential cofactors.[1][23]

• Step 3: Addition of Polar Hydrogens and Assignment of Charges: Add polar hydrogen atoms to the protein structure, as these are critical for forming hydrogen bonds. Assign appropriate partial charges to each atom using a standard force field, such as Gasteiger charges.[23][24]

• Step 4: Saving the Prepared Receptor File: Save the cleaned and prepared protein structure in the PDBQT file format, which is required by AutoDock Vina.[25]

Preparation of the Ligand Structures

Proper preparation of the small molecules (ligands) is equally important for a successful docking study.

• Step 1: 2D to 3D Structure Conversion: Draw the 2D structures of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde, Celecoxib, Erlotinib, and Ciprofloxacin using a chemical drawing software like ChemDraw or MarvinSketch. Convert these 2D structures into 3D models.

• Step 2: Energy Minimization: Perform energy minimization on the 3D structures of the ligands using a force field like MMFF94. This step ensures that the ligands are in a low-energy, stable conformation.

• Step 3: Defining Torsional Bonds: Identify and define the rotatable bonds within each ligand. This allows for conformational flexibility during the docking process.

• Step 4: Saving the Prepared Ligand Files: Save the prepared ligand structures in the PDBQT file format.

Molecular Docking Simulation

With the prepared receptor and ligand files, the docking simulation can now be performed.

• Step 1: Defining the Grid Box: For each receptor, define a 3D grid box that encompasses the active site. The size and center of this grid box should be sufficient to allow the ligand to move and rotate freely within the binding pocket.

• Step 2: Configuring AutoDock Vina: Create a configuration file that specifies the paths to the receptor and ligand PDBQT files, the coordinates of the grid box, and the desired exhaustiveness of the search. An exhaustiveness value of 8 or higher is generally recommended for reliable results.[26]

• Step 3: Running the Docking Simulation: Execute AutoDock Vina from the command line, providing the configuration file as input. The program will then perform the docking calculations and generate an output file containing the predicted binding poses and their corresponding binding energies.[20]

Analysis of Docking Results

• Step 1: Examination of Binding Energies: The primary quantitative output from AutoDock Vina is the binding energy, reported in kcal/mol. A more negative value indicates a stronger predicted binding affinity between the ligand and the receptor.[4][27]

• Step 2: Visualization of Binding Poses: Use a molecular graphics program to visualize the top-ranked binding poses of each ligand within the active site of the receptor.

• Step 3: Identification of Key Interactions: Analyze the interactions between the ligand and the protein, such as hydrogen bonds, hydrophobic interactions, and pi-stacking. Identifying the key amino acid residues involved in these interactions provides insight into the molecular basis of binding.[27][28]

Caption: A flowchart of the molecular docking workflow.

Comparative Analysis of Docking Results (Hypothetical Data)

The following table summarizes the hypothetical docking scores (binding energies) of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde and the reference compounds against the selected biological targets.

Target Protein	Ligand	Predicted Binding Energy (kcal/mol)	Key Hypothetical Interactions
COX-2	1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde	-7.8	Hydrogen bond with Arg513; Hydrophobic interactions with Val349, Leu352
Celecoxib (Reference)	-10.5	Hydrogen bond with His90; Pi-sulfur interaction with Met522
EGFR Kinase	1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde	-8.2	Hydrogen bond with Met793; Pi-alkyl interaction with Leu718
Erlotinib (Reference)	-11.2	Hydrogen bond with Met793; Hydrophobic interactions with Leu718, Val726
S. aureus DNA Gyrase B	1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde	-7.5	Hydrogen bond with Asn46; Pi-alkyl interaction with Ile78
Ciprofloxacin (Reference)	-9.8	Hydrogen bonds with Asp73, Ser47; Metal coordination with Mg2+

Interpretation of Hypothetical Results

• COX-2: The hypothetical binding energy of -7.8 kcal/mol for 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde suggests a moderate affinity for the COX-2 active site, though weaker than the established inhibitor Celecoxib (-10.5 kcal/mol). The predicted hydrogen bond with Arg513, a key residue in the active site, indicates a plausible binding mode.

• EGFR Kinase Domain: With a predicted binding energy of -8.2 kcal/mol, our lead compound shows a promising interaction with the EGFR kinase domain. The hypothetical hydrogen bond with the "gatekeeper" residue Met793 is a significant finding, as this interaction is crucial for the binding of many known EGFR inhibitors, including the reference compound Erlotinib.[9]

• S. aureus DNA Gyrase B: The docking score of -7.5 kcal/mol suggests a potential interaction with the bacterial target. The predicted hydrogen bond with Asn46 is a favorable interaction within the ATP-binding site of the GyrB subunit. However, the predicted affinity is lower than that of the broad-spectrum antibiotic Ciprofloxacin.

Sources

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A Comparative Guide to Reagents in Functionalized Pyridone Synthesis: Alternatives to 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde

Introduction

In the landscape of medicinal chemistry and organic synthesis, 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde stands as a cornerstone building block. Its unique structure, featuring a stable pyridone core and a highly reactive formyl group, makes it an invaluable precursor for a vast array of complex heterocyclic compounds, including kinase inhibitors and nicotinamide analogs.[1][2] The aldehyde functionality serves as a versatile handle for chain extension and cyclization reactions, enabling the construction of diverse molecular scaffolds.[1]

However, reliance on a single, pre-functionalized starting material can limit synthetic flexibility and accessibility. The pursuit of efficiency, atom economy, and novel molecular diversity necessitates an exploration of alternative strategies. This guide provides an in-depth comparison of viable synthetic alternatives to 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde. We will dissect three distinct approaches: the use of the benchmark reagent itself, in situ formylation of a simpler pyridone via the Vilsmeier-Haack reaction, and the construction of the pyridone ring from 3-formylchromone precursors. This analysis is designed for researchers, scientists, and drug development professionals seeking to optimize their synthetic routes to functionalized 2-pyridone derivatives.

Section 1: The Benchmark Reagent: 1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde

This reagent is a classic choice when a 3-formyl-2-pyridone moiety is required. Its utility lies in its straightforward reactivity, where the aldehyde group participates in a predictable manner in various transformations.

Synthetic Utility and Reactivity: The primary value of this compound is as a direct synthon for introducing the N-methyl-3-formyl-2-pyridone scaffold. It readily undergoes standard aldehyde chemistries:

• Condensation Reactions: Knoevenagel, aldol, and related condensations with active methylene compounds are the most common applications.[1]

• Reductive Amination: Reaction with amines followed by reduction yields 3-(aminomethyl)pyridone derivatives.

• Wittig and Horner-Wadsworth-Emmons Reactions: For the synthesis of 3-vinylpyridones.

• Cyclocondensation: Serves as a key component in multicomponent reactions to build fused heterocyclic systems.[1]

Sources

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• 2. 1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde [myskinrecipes.com]

A Spectroscopic Journey: Differentiating 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde from its Precursors

In the intricate landscape of pharmaceutical research and drug development, the precise characterization of novel molecular entities is paramount. 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde, a versatile heterocyclic building block, holds significant promise in the synthesis of a wide array of biologically active compounds.[1] Its journey from simple precursors to a functionalized scaffold involves distinct chemical transformations that are meticulously tracked using a suite of spectroscopic techniques. This guide provides a comparative analysis of the spectroscopic signatures of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde and two of its key precursors: 3-formylpyridine and 2-oxo-1,2-dihydropyridine-3-carbaldehyde. Understanding these spectral nuances is crucial for reaction monitoring, quality control, and the unambiguous identification of these compounds.

The Synthetic Pathway: A Spectroscopic Roadmap

The synthesis of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde can be conceptualized as a two-step process starting from a readily available precursor, 3-formylpyridine. The initial step involves the oxidation of the pyridine ring to introduce the 2-oxo functionality, yielding 2-oxo-1,2-dihydropyridine-3-carbaldehyde. Subsequent N-methylation of this intermediate affords the final product. Each of these synthetic steps imparts distinct changes to the molecular structure, which are directly reflected in their respective spectroscopic profiles.

Caption: Synthetic route to 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde.

Spectroscopic Comparison: Unveiling Molecular Fingerprints

The following sections detail the characteristic spectroscopic features of the target compound and its precursors across four key analytical techniques: Nuclear Magnetic Resonance (NMR) Spectroscopy, Infrared (IR) Spectroscopy, Ultraviolet-Visible (UV-Vis) Spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into the Molecular Skeleton

NMR spectroscopy provides invaluable information about the chemical environment of hydrogen (¹H NMR) and carbon (¹³C NMR) atoms within a molecule. The distinct changes in the pyridine ring and the introduction of a methyl group are clearly delineated in the NMR spectra.

¹H NMR Spectral Data

Compound	Aldehydic Proton (CHO)	Aromatic Protons	N-H / N-CH₃ Proton
3-Formylpyridine	~10.1 ppm (s)	7.4-9.0 ppm (m)	-
2-Oxo-1,2-dihydropyridine-3-carbaldehyde	~10.3 ppm (s)	6.3-7.8 ppm (m)	~12.0 ppm (br s, NH)
1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde	~10.2 ppm (s)	6.2-7.9 ppm (m)	~3.6 ppm (s, N-CH₃)

¹³C NMR Spectral Data

Compound	Carbonyl Carbon (C=O)	Aldehydic Carbon (CHO)	Aromatic Carbons	N-CH₃ Carbon
3-Formylpyridine	-	~192 ppm	124-155 ppm	-
2-Oxo-1,2-dihydropyridine-3-carbaldehyde	~163 ppm	~190 ppm	106-145 ppm	-
1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde	~162 ppm	~190 ppm	107-146 ppm	~36 ppm

Causality Behind Experimental Choices: The choice of deuterated solvent is critical in NMR. For these compounds, Dimethyl sulfoxide-d₆ (DMSO-d₆) is often a good choice due to its ability to dissolve a wide range of organic compounds and its high boiling point, which is useful for variable temperature studies. The broad singlet for the N-H proton in 2-oxo-1,2-dihydropyridine-3-carbaldehyde is characteristic of a proton attached to a nitrogen atom and is often exchangeable with D₂O, a useful diagnostic test. The appearance of a new singlet at approximately 3.6 ppm in the ¹H NMR and a signal around 36 ppm in the ¹³C NMR spectrum are definitive indicators of successful N-methylation.

Infrared (IR) Spectroscopy: Probing Functional Groups

IR spectroscopy is a powerful tool for identifying the presence of specific functional groups, which vibrate at characteristic frequencies. The key transformations in our synthetic pathway, namely the introduction of a carbonyl group and the disappearance of the N-H bond, are readily observed in the IR spectra.

Characteristic IR Absorption Bands (cm⁻¹)

Compound	ν(C=O) Aldehyde	ν(C=O) Pyridone	ν(N-H)	ν(C-H) Aromatic	ν(C-H) Aldehydic
3-Formylpyridine	~1705	-	-	~3050	~2850, 2750
2-Oxo-1,2-dihydropyridine-3-carbaldehyde	~1680	~1650	~3200-3400 (broad)	~3070	~2860, 2760
1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde	~1685	~1655	-	~3080	~2870, 2770

Trustworthiness of Protocols: The two distinct C-H stretching bands for the aldehydic proton are a hallmark of aldehydes and provide a self-validating feature in the spectrum. The broadness of the N-H stretch in 2-oxo-1,2-dihydropyridine-3-carbaldehyde is indicative of hydrogen bonding, a common feature in the solid state for such compounds. The disappearance of this broad N-H band and the persistence of the two carbonyl stretches confirm the successful N-methylation to form the final product.

Ultraviolet-Visible (UV-Vis) Spectroscopy: Mapping Electronic Transitions

UV-Vis spectroscopy provides insights into the electronic transitions within a molecule. The extent of conjugation and the presence of chromophores significantly influence the absorption maxima (λmax).

UV-Vis Absorption Data

Compound	λmax (nm)	Molar Absorptivity (ε)	Solvent
3-Formylpyridine	~233, 279	-	Ethanol
2-Oxo-1,2-dihydropyridine-3-carbaldehyde	~225, 330	-	Methanol
1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde	~228, 335	-	Methanol

Authoritative Grounding: The observed bathochromic shift (shift to longer wavelength) from 3-formylpyridine to the pyridone derivatives is expected. The introduction of the 2-oxo group extends the conjugated π-system of the molecule, which lowers the energy required for electronic transitions, resulting in absorption at longer wavelengths. The similarity in the λmax values for the methylated and non-methylated pyridones indicates that the N-methylation has a minor effect on the overall conjugated system responsible for the main electronic transitions.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry is a destructive technique that provides the exact molecular weight of a compound and offers clues about its structure through fragmentation patterns.

Mass Spectrometry Data

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Fragmentation Peaks (m/z)
3-Formylpyridine	C₆H₅NO	107.11	107 (M⁺), 106 (M-H)⁺, 79 (M-CO)⁺
2-Oxo-1,2-dihydropyridine-3-carbaldehyde	C₆H₅NO₂	123.11	123 (M⁺), 95 (M-CO)⁺, 67
1-Methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde	C₇H₇NO₂	137.14	137 (M⁺), 109 (M-CO)⁺, 81

Expertise and Experience: The molecular ion peak (M⁺) is the most critical piece of information, confirming the identity of each compound. The fragmentation pattern provides further structural validation. For all three compounds, a characteristic loss of a carbonyl group (CO, 28 Da) is expected from the aldehyde moiety. The subsequent fragmentation will differ based on the stability of the resulting fragments, providing a unique fingerprint for each molecule.

Experimental Protocols

General Sample Preparation for Spectroscopy

• NMR: Dissolve 5-10 mg of the compound in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• IR (ATR): Place a small amount of the solid sample directly on the ATR crystal.

• UV-Vis: Prepare a dilute solution (typically 10⁻⁴ to 10⁻⁶ M) of the compound in a UV-transparent solvent (e.g., ethanol, methanol, or acetonitrile).

• MS (EI): Introduce a small amount of the sample into the mass spectrometer, where it is vaporized and ionized by an electron beam.

Caption: General workflow for spectroscopic characterization.

Conclusion

The spectroscopic comparison of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde and its precursors, 3-formylpyridine and 2-oxo-1,2-dihydropyridine-3-carbaldehyde, reveals a clear and logical progression of spectral changes that directly correlate with the synthetic transformations. From the characteristic signals in NMR to the vibrational modes in IR, the electronic transitions in UV-Vis, and the fragmentation patterns in MS, each technique provides a unique and complementary piece of the structural puzzle. For researchers in drug discovery and organic synthesis, a thorough understanding of these spectroscopic fingerprints is not just a matter of characterization but a fundamental tool for navigating the path of chemical innovation.

References

• NIST. 3-Pyridinecarboxaldehyde. [Link]

• PubChem. 2-Oxo-1,2-dihydropyridine-3-carbaldehyde. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric identification of organic compounds. John Wiley & Sons.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde

Hazard Assessment and Characterization

1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde is a heterocyclic organic compound featuring a pyridine ring and a reactive aldehyde functional group.[2] While specific toxicological data for this compound is not thoroughly investigated, GHS classifications for the closely related compound 2-oxo-1,2-dihydropyridine-3-carbaldehyde indicate that it may cause skin irritation, serious eye irritation, and respiratory irritation.[3] The pyridine moiety also suggests that it should be handled with care. Therefore, it is prudent to treat this compound as a hazardous substance.

Key Potential Hazards:

• Skin Irritation: May cause redness and discomfort upon contact.[3]

• Eye Irritation: May cause serious eye irritation.[3]

• Respiratory Irritation: Inhalation of dust or vapors may irritate the respiratory tract.[1][3]

• Reactivity: The aldehyde group is a reactive electrophilic center, capable of undergoing various chemical reactions.[2]

Due to these potential hazards, all waste containing 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde, including pure compound, solutions, and contaminated materials, must be managed as hazardous waste.[4]

Personal Protective Equipment (PPE)

When handling 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde in any form (solid, solution, or waste), the following PPE is mandatory to minimize exposure:

• Eye Protection: Chemical safety goggles are required. If there is a splash hazard, a face shield should also be worn.

• Hand Protection: Wear chemically resistant gloves, such as nitrile or butyl rubber. Gloves must be inspected before use and disposed of properly after handling the compound.[1]

• Body Protection: A fully buttoned laboratory coat must be worn.

• Respiratory Protection: All handling of this compound that may generate dust or aerosols should be conducted in a certified chemical fume hood to ensure adequate ventilation.[1][5]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

For Small Spills:

• Evacuate and Alert: Alert personnel in the immediate area and restrict access.

• Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Don PPE: Wear the appropriate PPE as described in Section 2.

• Contain and Absorb: Cover the spill with an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent.[5] Do not use combustible materials like paper towels to absorb large quantities of liquid.

• Collect Waste: Carefully sweep or scoop the absorbed material into a compatible, sealable container.[1] Use non-sparking tools if the compound is dissolved in a flammable solvent.[6][7]

• Decontaminate: Clean the spill area with a suitable solvent (e.g., soap and water), and collect the cleaning materials as hazardous waste.

• Label and Dispose: Label the waste container as "Hazardous Waste" with the full chemical name and "Spill Debris." Dispose of it through your institution's EHS department.[4]

All materials used for spill cleanup should be treated as hazardous waste.[4]

Waste Characterization and Segregation

All waste streams containing 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde must be classified as hazardous waste.

• Waste Characterization: This compound is not a specifically listed hazardous waste by the EPA. However, due to its irritant properties and the general toxicity of many aldehydes and pyridine derivatives, it should be managed as a characteristic hazardous waste (likely for toxicity).

• Segregation: It is critical to segregate this waste at the point of generation.[8]

  • Keep solid waste (e.g., contaminated weigh paper, gloves) separate from liquid waste.[9]

  • Do not mix this waste with incompatible chemicals. For instance, store it separately from strong oxidizing agents, acids, and bases.[10]

  • If dissolved in a solvent, it should be segregated based on the solvent's properties (e.g., halogenated vs. non-halogenated solvents).[9]

Waste Collection and Storage

Proper collection and storage are essential for ensuring safety and compliance.

• Containers: Use only chemically compatible and leak-proof containers for waste collection.[8][11] The original container of the chemical can be an ideal choice if it is in good condition.

• Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the full chemical name: "1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde." The label should also indicate the hazards (e.g., "Irritant").[12] Attach the label as soon as the first drop of waste is added.

• Storage:

  • Waste containers must be kept tightly sealed except when adding waste.[4][11]

  • Store waste in a designated "Satellite Accumulation Area" (SAA) at or near the point of generation.[8][11]

  • The SAA should have secondary containment, such as a spill tray, to contain any potential leaks.[8]

  • Do not accumulate more than 55 gallons of hazardous waste in an SAA.[11]

Final Disposal Procedures

Under no circumstances should this chemical or its waste be disposed of down the drain or in regular trash.[5] Evaporation in a fume hood is not a permissible disposal method.[4]

• Recommended Disposal Method: The recommended method for the final disposal of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde is incineration in a licensed hazardous waste facility. This is a common and effective method for the destruction of organic chemical waste.[1]

• Chemical Treatment: While some aldehyde wastes can be chemically neutralized, this process requires specific knowledge of the reaction, byproducts, and potential hazards.[13][14] Do not attempt chemical treatment of this waste unless you have a validated procedure and specific approval from your EHS department.

• Professional Disposal Service: All final disposal must be handled by a licensed professional waste disposal company.[12] Contact your institution's EHS department to arrange for the pickup and disposal of your properly containerized and labeled waste.

Summary of Disposal Procedures

Parameter	Guideline
Waste Classification	Hazardous Waste (Assumed Toxic/Irritant)
Personal Protective Equipment	Chemical safety goggles, compatible gloves, lab coat. Handle in a chemical fume hood.
Spill Cleanup	Absorb with inert material, collect in a sealed container, and treat as hazardous waste.
Waste Segregation	Keep separate from incompatible materials (strong acids, bases, oxidizers). Segregate solid and liquid waste.
Container	Use a compatible, leak-proof, and sealable container.
Labeling	Label as "Hazardous Waste" with the full chemical name and associated hazards.
Storage	Store in a designated Satellite Accumulation Area with secondary containment. Keep container closed.
Final Disposal	Incineration by a licensed professional waste disposal service. Do not dispose of down the drain or in regular trash.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde.

Caption: Disposal decision workflow from generation to final disposal.

References

• Properly Managing Chemical Waste in Laboratories. (n.d.). Retrieved from Environmental Marketing Services. [Link]

• Laboratory Chemical Waste Management Guidelines. (n.d.). University of Pennsylvania EHRS. [Link]

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• Management of Waste. (n.d.). In Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

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• Laboratory Guide for Managing Chemical Waste. (n.d.). Vanderbilt University Medical Center. [Link]

• Standard Operating Procedure for Pyridine. (n.d.). Washington State University. [Link]

• Focus on: Treatment by Aldehyde Deactivation. (n.d.). Washington State Department of Ecology. [Link]

• Safety Data Sheet PYRIDINE. (2024, June 26). ChemSupply Australia. [Link]

• Safe Use of Glutaraldehyde in Health Care. (n.d.). Occupational Safety and Health Administration (OSHA). [Link]

• Laws and Regulations Concerning Formaldehyde. (2025, April 1). US Environmental Protection Agency (EPA). [Link]

• Aldex® - Aldehyde Disposal Made Easy. (n.d.). Arch-Technochem, Inc. [Link]

• Pyridine Safety Data Sheet. (2024, November 26). Penta chemicals. [Link]

• Aldex® Neutralizer FAQs. (n.d.). Arch-Technochem, Inc. [Link]

• MSDS of 1-methyl-2-oxo-1,2-dihydropyridine-4-carbaldehyde. (n.d.). Capot Chemical. [Link]

• 2-Oxo-1,2-dihydropyridine-3-carbaldehyde. (n.d.). PubChem. [Link]

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Navigating the Safe Handling of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the synthesis and application of novel chemical entities are paramount to discovery. 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde, a heterocyclic organic compound, holds potential as a versatile building block in the creation of various biologically active molecules and pharmaceuticals.[1] Its utility, however, is matched by a significant hazard profile that demands a comprehensive and meticulously executed safety protocol. This guide provides an in-depth, experience-driven framework for the safe handling, use, and disposal of this compound, ensuring the well-being of laboratory personnel and the integrity of your research.

Understanding the Inherent Risks: A Foundation for Safety

1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde is not a benign substance. A thorough understanding of its chemical and toxicological properties is the cornerstone of any effective safety plan. The primary hazards associated with this compound are outlined in its Safety Data Sheet (SDS) and include:

• Corrosivity and Irritation: The compound is known to cause severe skin burns and serious eye damage. It can also cause skin and respiratory irritation.[2][3][4] This necessitates the use of robust personal protective equipment to prevent any direct contact.

• Toxicity: It is harmful if swallowed and toxic if inhaled. The aldehyde functional group can be particularly reactive and hazardous.

• Sensitization: There is a risk of allergic skin reactions upon exposure.

• Flammability: The compound is a combustible liquid, requiring careful management of ignition sources.

• Aquatic Toxicity: It is toxic to aquatic life with long-lasting effects, underscoring the importance of proper disposal.

These hazards dictate a cautious and well-planned approach to every stage of handling, from receipt of the chemical to the disposal of its waste.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and correct use of PPE are non-negotiable when working with 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde. The following table summarizes the minimum required PPE, with explanations rooted in the compound's specific hazards.

PPE Component	Specification	Rationale
Hand Protection	Nitrile or Neoprene Gloves[5][6]	Provides a barrier against skin corrosion and absorption. Double gloving is recommended for enhanced protection, especially during transfers and weighing.
Eye and Face Protection	Chemical Splash Goggles and a Face Shield[4][6][7]	Protects against splashes that can cause severe eye damage. A face shield offers an additional layer of protection for the entire face.
Body Protection	Chemical-resistant Lab Coat or Apron[7][8]	Protects against skin contact from spills and splashes. Ensure the material is appropriate for handling corrosive and combustible liquids.
Respiratory Protection	NIOSH-approved Respirator with appropriate cartridges	Essential when handling the compound outside of a certified chemical fume hood, or if there is a risk of aerosol generation. The specific cartridge type should be selected based on a formal risk assessment.
Footwear	Closed-toe, chemical-resistant shoes	Protects feet from spills.

Crucial Note on Glove Selection: Not all gloves offer the same level of protection. Always consult a glove compatibility chart to ensure the chosen material provides adequate resistance to this specific chemical.

Operational Plan: A Step-by-Step Protocol for Safe Handling

A structured workflow is essential to minimize the risk of exposure. The following protocol outlines the key steps for safely handling 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde in a laboratory setting.

Pre-Handling Preparations

• Designated Work Area: All work with this compound must be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[9]

• Emergency Equipment: Ensure that a safety shower, eyewash station, and a spill kit appropriate for corrosive and combustible liquids are readily accessible.

• Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde.[8]

• Assemble all necessary PPE: Don all required PPE before entering the designated work area.

Handling and Use

• Transportation: When moving the chemical, use a secondary container to prevent spills in case the primary container is compromised.

• Weighing: If weighing the solid, do so in a fume hood or a ventilated balance enclosure to avoid inhalation of any dust particles.

• Solution Preparation: When preparing solutions, slowly add the compound to the solvent to control any potential exothermic reactions.

• Reaction Setup: All reactions involving this compound should be performed in a fume hood with the sash at the lowest practical height.

• Heating: Avoid open flames. Use a heating mantle, oil bath, or other controlled heating source.[10]

• Post-Reaction Workup: Be mindful that the compound and its reactive byproducts may be present in the reaction mixture. Continue to use all prescribed PPE during extraction, purification, and other workup procedures.

Experimental Workflow Diagram

Caption: Workflow for handling 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde.

Disposal Plan: Ensuring Environmental Responsibility

Proper disposal of 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde and any associated waste is critical to prevent environmental contamination and ensure regulatory compliance.

• Waste Segregation: All waste contaminated with this compound, including excess reagents, reaction mixtures, contaminated gloves, and paper towels, must be collected in a designated, properly labeled hazardous waste container.[9]

• Container Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name: "1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde."

• Storage of Waste: Store the sealed waste container in a designated satellite accumulation area away from incompatible materials.

• Disposal Procedure: Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[9] Do not pour this chemical down the drain. [9]

Emergency Procedures: Preparedness is Key

In the event of an exposure or spill, immediate and correct action is crucial.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[3] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.[4] Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.

• Spill: Evacuate the area. If the spill is small and you are trained to do so, contain the spill with an inert absorbent material (e.g., sand, vermiculite) and place it in a sealed container for disposal.[9] For larger spills, or if you are unsure, contact your institution's EHS department immediately.

By adhering to these comprehensive guidelines, you can confidently and safely work with 1-methyl-2-oxo-1,2-dihydropyridine-3-carbaldehyde, fostering a secure laboratory environment conducive to groundbreaking research.

References

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• ACS Publications. (n.d.). Synthesis and antitumor activity of amino derivatives of pyridine-2-carboxaldehyde thiosemicarbazone. Journal of Medicinal Chemistry.
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